Hedione

• CAS: 24851-98-7

Core Science & Biosynthesis

Hedione's Mechanism of Action in the Limbic System: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Hedione (methyl dihydrojasmonate) is an aroma compound that has been identified as a potent ligand for the human vomeronasal-type receptor 1 (VN1R1).[1][2] This interaction triggers a cascade of neuronal events, leading to the activation of key structures within the limbic system, including the amygdala and hippocampus, as well as the hypothalamus. Functional magnetic resonance imaging (fMRI) studies have demonstrated that Hedione elicits a significantly stronger activation in these regions compared to other floral scents, with a notable sex-differentiated response in the hypothalamus, suggesting a potential role in modulating hormonal secretion.[1][3] This technical guide provides an in-depth overview of the mechanism of action of Hedione in the limbic system, detailing the experimental evidence and methodologies that form the basis of our current understanding.

Hedione and the Vomeronasal-Type Receptor 1 (VN1R1)

Humans possess five functional vomeronasal-type 1 receptor genes (VN1R1-VN1R5), which are expressed in the olfactory mucosa.[1] Among these, VN1R1 has been identified as the specific receptor for Hedione.[1][2] This discovery was a significant step in understanding how certain chemical cues might influence human physiology and behavior through pathways distinct from the main olfactory system.

Ligand-Receptor Interaction

The binding of Hedione to VN1R1 initiates a signaling cascade within the receptor-expressing cells. While the precise binding affinity (EC50) of Hedione to VN1R1 is not extensively detailed in the primary literature, its functional activation has been robustly demonstrated through calcium imaging in heterologous expression systems.[4][5]

Signaling Pathway and Limbic System Activation

The activation of VN1R1 by Hedione is believed to follow a G-protein coupled receptor (GPCR) signaling pathway, a common mechanism for olfactory and vomeronasal receptors.[6] This initial signal is then transmitted to higher brain centers, resulting in the observed activation of the limbic system.

Figure 1: Proposed signaling pathway of Hedione from receptor binding to limbic system activation.

Experimental Evidence and Methodologies

The elucidation of Hedione's mechanism of action has been primarily based on two key experimental approaches: in vitro calcium imaging using heterologous expression systems and in vivo functional magnetic resonance imaging (fMRI) in human subjects.

Heterologous Expression and Calcium Imaging

To identify the specific receptor for Hedione, researchers utilized a heterologous expression system, a technique where a gene of interest (in this case, the VN1R1 receptor gene) is expressed in a cell line that does not normally produce that protein.

• Cell Culture and Transfection: Human Embryonic Kidney (HEK293T) cells were cultured under standard conditions. The cells were then transfected with a plasmid containing the genetic code for the human VN1R1 receptor.[4][5]

• Calcium Imaging: The transfected cells were loaded with a calcium-sensitive fluorescent dye. Changes in intracellular calcium concentration, a hallmark of GPCR activation, were monitored using fluorescence microscopy.[4][5]

• Ligand Application: A solution containing Hedione was applied to the cells, and the resulting changes in fluorescence were recorded. An increase in fluorescence indicated an influx of calcium and, therefore, activation of the VN1R1 receptor by Hedione.[4][5]

Figure 2: Experimental workflow for the functional identification of VN1R1 as a Hedione receptor.

Functional Magnetic Resonance Imaging (fMRI)

To investigate the effects of Hedione on the human brain in vivo, researchers employed fMRI. This non-invasive technique measures brain activity by detecting changes in blood flow.

• Participants: Healthy volunteers (both male and female) were recruited for the study.[1]

• Odor Delivery: Hedione and a control odor (phenylethyl alcohol) were delivered to the participants' noses using a specialized olfactometer.[1][2]

• fMRI Data Acquisition: Brain scans were acquired using a standard fMRI protocol while the participants were exposed to the different odors.[1]

• Data Analysis: The fMRI data were analyzed to identify brain regions that showed a significant increase in activity in response to Hedione compared to the control odor.[1]

The fMRI studies revealed significantly enhanced activation in several limbic areas in response to Hedione.[1][3]

Brain Region	Laterality	Hedione vs. Control Odor	Sex-Differentiated Response
Amygdala	Bilateral	Significantly enhanced activation[1][2]	Not specified
Hippocampus	Bilateral	Significantly enhanced activation[1][2]	Not specified
Hypothalamus	Not specified	Significantly enhanced activation[1][3]	Stronger activation in females[1][3]

Logical Relationship and Implications

The combined evidence from in vitro and in vivo studies provides a clear logical framework for Hedione's action on the limbic system, with potential implications for hormonal regulation and behavior.

Figure 3: Logical relationship between Hedione exposure and its effects on the limbic system.

The activation of the hypothalamus, a key regulator of the endocrine system, is particularly noteworthy. This region is responsible for the production of gonadotropin-releasing hormone (GnRH), which in turn controls the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary gland.[7][8] The sex-differentiated hypothalamic response to Hedione suggests a potential mechanism by which this compound could influence hormonal balance and reproductive physiology differently in males and females.[1]

Conclusion

The identification of Hedione as a ligand for the human vomeronasal receptor VN1R1 and the subsequent characterization of its effects on the limbic system represent a significant advancement in our understanding of human chemosensation. The robust activation of the amygdala, hippocampus, and hypothalamus in response to Hedione provides a neural basis for its potential influence on emotion, memory, and hormonal regulation. For researchers and professionals in drug development, the VN1R1 receptor and its signaling pathway present a novel target for the development of therapeutics aimed at modulating mood, stress, and potentially even hormonal imbalances. Further research is warranted to fully elucidate the downstream physiological and behavioral consequences of VN1R1 activation and to explore the therapeutic potential of targeting this unique chemosensory pathway.

References

• 1. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. usbio.net [usbio.net]
• 4. [PDF] The smelling of Hedione results in sex-differentiated human brain activity | Semantic Scholar [semanticscholar.org]
• 5. VN1R1 - Wikipedia [en.wikipedia.org]
• 6. VN1R1 vomeronasal 1 receptor 1 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 7. Physiology, Gonadotropin-Releasing Hormone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Gonadotropin-releasing hormone - Wikipedia [en.wikipedia.org]

Methyl Dihydrojasmonate: A Technical Guide to its Chemical Structure and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methyl dihydrojasmonate (MDJ), widely known by its trade name Hedione, is a synthetic aroma compound with a characteristic jasmine-like floral scent.[1] Initially celebrated for its pivotal role in the fragrance industry, recent scientific investigations have unveiled its intriguing biological activities, extending its relevance to the fields of neuroscience, endocrinology, and oncology. This document provides a comprehensive technical overview of the chemical structure, stereoisomerism, synthesis, and, most notably, the signaling pathways through which methyl dihydrojasmonate exerts its effects. Of particular interest to drug development professionals is its function as the first identified ligand for the human putative pheromone receptor, Vomeronasal-Type Receptor 1 (VN1R1), and its potential as an anti-cancer agent.[1][2][3]

Chemical and Physical Properties

Methyl dihydrojasmonate is a clear to pale yellow oily liquid.[1][4] Its chemical and physical properties are summarized in the table below.

Property	Value	Source(s)
IUPAC Name	Methyl 2-(3-oxo-2-pentylcyclopentyl)acetate	[1][5]
Synonyms	Hedione, Kharismal, Cepionate, MDJ	[1][5][6][7]
CAS Number	24851-98-7 (mixture of isomers)	[1][4][6][8]
Molecular Formula	C₁₃H₂₂O₃	[1][4][6][8]
Molecular Weight	226.31 g/mol	[1][4][5][6]
Appearance	Clear to pale yellow oily liquid	[1][4][7][9]
Boiling Point	110 °C at 0.3 hPa	[8]
Density	~1.002 g/cm³	[4]
Purity	Typically ≥97-98%	[6][10]
Solubility	Soluble in DMSO (≥ 100 mg/mL)	[10]
LD50 (Oral, Rat)	>5 g/kg	[8][9]
LD50 (Dermal, Rabbit)	>5 g/kg	[8][9]

Chemical Structure and Stereoisomerism

The chemical structure of methyl dihydrojasmonate is characterized by a cyclopentanone (B42830) ring with two adjacent substituents: a pentyl group and a methyl acetate (B1210297) group.[11] The molecule possesses two chiral centers at the C-1 and C-2 positions of the cyclopentanone ring, giving rise to four possible stereoisomers.[11][12]

These stereoisomers exist as two pairs of diastereomers, distinguished by the relative orientation of the two side chains, referred to as cis and trans.[11][12] Each diastereomer, in turn, consists of a pair of enantiomers.

Figure 1. Chemical structures of trans- and cis-methyl dihydrojasmonate.

Commercially available methyl dihydrojasmonate is typically a mixture of the cis and trans isomers.[4][6] The thermodynamically more stable trans-isomer usually predominates in equilibrium mixtures.[11] However, the cis-isomer is noted for having a significantly more powerful and diffusive floral, jasmine-like odor.[3][11][13] Consequently, products enriched in the cis-isomer, often marketed as 'Hedione HC' (High Cis), are prized in perfumery for their superior olfactory performance.[3][14]

Synthesis and Manufacturing

The industrial synthesis of methyl dihydrojasmonate has been extensively developed to meet large-scale demand. A prevalent and efficient method is based on the Michael addition reaction.[1][13]

Figure 2. General workflow for the synthesis of methyl dihydrojasmonate.

Experimental Protocol: Synthesis via Michael Addition

The following protocol is a generalized representation of a common industrial synthesis method.[1][9][13]

• Synthesis of 2-Pentyl-2-cyclopenten-1-one:

  • An aldol (B89426) condensation is performed between cyclopentanone and pentanal (valeraldehyde) under basic conditions (e.g., NaOH).

  • The resulting product is dehydrated, often under acidic conditions, and the double bond is isomerized to yield the key intermediate, 2-pentyl-2-cyclopenten-1-one.

• Michael Addition:

  • The α,β-unsaturated ketone intermediate (2-pentyl-2-cyclopenten-1-one) is reacted with a malonic ester, such as dimethyl malonate or diethyl malonate, in the presence of a strong base like sodium methoxide.

  • This 1,4-conjugate addition forms a (2-pentyl-3-oxocyclopentyl)malonate derivative.

• Hydrolysis and Decarboxylation:

  • The resulting diester is hydrolyzed to the corresponding dicarboxylic acid using aqueous acid or base.

  • Upon heating, the β-keto dicarboxylic acid readily undergoes decarboxylation (loses CO₂) to form (2-pentyl-3-oxocyclopentyl)acetic acid. This step can also be achieved directly by heating with water at high temperatures.[13]

• Esterification:

  • The final step is a Fischer esterification of the resulting carboxylic acid with methanol, typically catalyzed by a strong acid (e.g., H₂SO₄), to yield the final product, methyl dihydrojasmonate.

• Purification:

  • The crude product is purified by vacuum distillation to separate the desired product from unreacted starting materials and byproducts. The final product is a mixture of cis and trans isomers.[13]

Biological Activity and Signaling Pathways

While its primary commercial application is in fragrances, methyl dihydrojasmonate exhibits significant biological activities relevant to drug development. It interacts with specific human receptors and has been shown to modulate neuronal activity, hormonal responses, and cancer cell viability.

Activation of Human Pheromone Receptor VN1R1

Groundbreaking research has identified methyl dihydrojasmonate (Hedione) as a potent ligand for the human vomeronasal-type receptor 1 (VN1R1).[1][2] VN1R1 is expressed in the human olfactory epithelium and is considered a putative pheromone receptor, homologous to receptors that detect pheromones in other mammals.[2][10] This finding provides strong evidence that this fragrance molecule can activate signaling pathways associated with chemosensory communication in humans.

The activation of VN1R1 by Hedione initiates a G-protein-coupled receptor (GPCR) signaling cascade. This leads to the activation of downstream neuronal pathways that extend beyond the primary olfactory cortex.

Figure 3. Signaling pathway of methyl dihydrojasmonate via the VN1R1 receptor.

Neurological and Endocrinological Effects

Functional magnetic resonance imaging (fMRI) studies in humans have demonstrated that exposure to Hedione, compared to other floral scents, causes significantly greater activation in limbic brain areas, such as the amygdala and hippocampus.[1][15] These regions are critical for emotion, memory, and motivation.[6]

Furthermore, Hedione elicits a potent, sex-differentiated response in the hypothalamus, a brain region integral to regulating the endocrine system and hormonal release.[1][5][6] This suggests that VN1R1 activation by Hedione can play a role in modulating hormonal secretion and may underlie its observed effects on social behaviors, such as increased reciprocity, and the physiological stress response.[10][11][16]

Potential Anti-Cancer Activity

In addition to its neuro-active properties, methyl dihydrojasmonate and related jasmonate compounds have demonstrated promising anti-cancer activities. In vitro studies have shown that MDJ can inhibit the growth of various human cancer cell lines, including leukemia, lung, breast, and prostate cancer cells.[3]

The proposed mechanism of action involves the induction of apoptosis (programmed cell death).[3] MDJ appears to open the mitochondrial permeability transition pore complex, which leads to the release of cytochrome c into the cytoplasm—a key event in the intrinsic apoptotic pathway.[3] This is accompanied by an increase in reactive oxygen species (ROS), further promoting cell death.[3]

Experimental Protocol: Cytotoxicity Assessment (SRB Assay)

The potential cytotoxicity of methyl dihydrojasmonate against cancer cell lines can be evaluated using the Sulforhodamine B (SRB) assay.[3]

• Cell Plating: Cancer cells are seeded into 96-well plates at a density of approximately 10⁴ cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: A stock solution of methyl dihydrojasmonate in a suitable solvent (e.g., DMSO) is prepared. Serial dilutions are added to the cell monolayers in triplicate to achieve a range of final concentrations. Control wells receive the vehicle only.

• Incubation: The plates are incubated for 48 hours at 37°C in a 5% CO₂ atmosphere.

• Cell Fixation: After incubation, the cell monolayers are fixed by gently adding cold trichloroacetic acid (TCA) and incubating for 1 hour at 4°C.

• Staining: The plates are washed with water and air-dried. The fixed cells are then stained with a 0.4% (w/v) solution of Sulforhodamine B in 1% acetic acid for 30 minutes at room temperature.

• Washing and Solubilization: Unbound dye is removed by washing with 1% acetic acid. The plates are air-dried, and the protein-bound dye is solubilized with a 10 mM Tris base solution.

• Absorbance Measurement: The optical density (absorbance) is measured at approximately 510 nm using an ELISA plate reader. The absorbance is directly proportional to the cell number (protein mass).

• Data Analysis: The percentage of cell growth inhibition is calculated relative to the vehicle-treated control cells to determine the concentration at which MDJ exerts cytotoxic effects (e.g., IC₅₀).

Conclusion

Methyl dihydrojasmonate is a molecule of dual identity. It is a cornerstone of the modern fragrance industry and an emerging molecule of interest for biomedical research. Its well-defined chemical structure, coupled with its specific interaction with the human pheromone receptor VN1R1, opens new avenues for investigating chemosensory signaling and its influence on human psychology and physiology. Furthermore, its potential anti-cancer properties warrant further investigation. For researchers in drug development, MDJ serves as a valuable chemical probe for studying the VN1R1 pathway and as a lead compound for developing novel therapeutics targeting mitochondrial apoptotic pathways.

References

• 1. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. neurosciencenews.com [neurosciencenews.com]
• 3. selleckchem.com [selleckchem.com]
• 4. creative-biolabs.com [creative-biolabs.com]
• 5. Research Portal [scholarship.miami.edu]
• 6. scentscientists.com [scentscientists.com]
• 7. chemimpex.com [chemimpex.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Exposure to Hedione Increases Reciprocity in Humans [frontiersin.org]
• 11. Exposure to Hedione Increases Reciprocity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Jasmonate Signal Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. OR5AN1 olfactory receptor family 5 subfamily AN member 1 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Effects of the odorant Hedione on the human stress response - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biological Activity of Hedione as a Putative Pheromone: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hedione, or methyl dihydrojasmonate, is a fragrance compound with a light, floral jasmine scent. Beyond its use in perfumery, scientific research has identified Hedione as a potential human pheromone, exerting measurable effects on the brain and behavior. This technical guide provides a comprehensive overview of the biological activity of Hedione, focusing on its role as a ligand for the putative human pheromone receptor VN1R1, and its subsequent neurobiological, physiological, and behavioral effects.

Hedione: A Putative Human Pheromone

Pheromones are chemical signals that trigger innate social responses in members of the same species. While the existence of human pheromones has been a subject of debate, recent evidence points towards certain endogenous and exogenous compounds that can influence human physiology and behavior in a manner consistent with pheromonal action. Hedione has emerged as a significant candidate in this area of research.

The Vomeronasal Type-1 Receptor 1 (VN1R1)

Humans possess a family of vomeronasal-type receptors, with VN1R1 being a key receptor implicated in the detection of putative pheromonal cues. Although the vomeronasal organ (VNO) is considered vestigial in adult humans, VN1R1 is expressed in the olfactory epithelium. Research has identified Hedione as the first specific ligand for the human VN1R1, providing a crucial link between a specific chemical signal and a human pheromone receptor.[1]

Biochemical Interaction and Signaling Pathway

Hedione as a Ligand for VN1R1

In vitro studies have demonstrated that Hedione directly activates the human VN1R1. Using calcium imaging in HEK293 cells expressing VN1R1, researchers have shown a dose-dependent increase in intracellular calcium levels upon exposure to Hedione, confirming a direct interaction and activation of the receptor.

The VN1R1 Signaling Cascade

The binding of Hedione to VN1R1, a G-protein coupled receptor (GPCR), is believed to initiate an intracellular signaling cascade. While the precise pathway in human olfactory neurons is still under investigation, based on studies of vomeronasal receptors in other mammals, the proposed mechanism involves the activation of a G-protein, likely from the Gαi/o family. This, in turn, is thought to activate Phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 can then bind to receptors on the endoplasmic reticulum, causing the release of stored calcium ions. This increase in intracellular calcium contributes to the depolarization of the neuron and the generation of an action potential.

Figure 1: Hedione-VN1R1 Signaling Pathway

Neurobiological Effects

Activation of Limbic System and Hypothalamus

Functional magnetic resonance imaging (fMRI) studies have revealed that smelling Hedione leads to significant activation in brain regions associated with emotion, memory, and hormonal regulation. Specifically, compared to a control floral scent (phenylethyl alcohol), Hedione elicits stronger activation in the limbic areas, including the amygdala and hippocampus.

Sex-Differentiated Brain Responses

A key finding is the sex-differentiated response to Hedione in the hypothalamus, a brain region critical for hormone release. In women, the activation of a specific hypothalamic nucleus was significantly stronger than in men, suggesting a potential role for Hedione in modulating sex-specific hormonal and behavioral responses.

Table 1: Quantitative Data on Hedione-Induced Brain Activation (fMRI)

Brain Region	Comparison	Observation	Significance	Reference
Amygdala	Hedione vs. PEA	Increased BOLD signal	p < 0.05 (corrected)
Hippocampus	Hedione vs. PEA	Increased BOLD signal	p < 0.05 (corrected)
Hypothalamus	Hedione vs. PEA (Females)	Significantly stronger activation	p < 0.05 (corrected)
Hypothalamus	Hedione vs. PEA (Males)	No significant difference	-
Piriform Cortex	Hedione vs. PEA	No significant difference	-

PEA: Phenylethyl alcohol (control odor) BOLD: Blood-Oxygen-Level-Dependent

Physiological Effects

Modulation of the Stress Response: Cortisol

Hedione has been shown to modulate the physiological response to psychosocial stress.[2][3] In a study involving the Trier Social Stress Test (TSST), female participants exposed to Hedione exhibited an enhanced cortisol response compared to a control group.[2][3] This suggests that Hedione may amplify the endocrine stress response, although it did not affect subjective stress ratings.[2][3]

Table 2: Quantitative Data on the Effect of Hedione on Cortisol Response to Stress

Parameter	Hedione Group	Control Group	Observation	Significance	Reference
Cortisol Responders	75.86%	48.15%	Higher percentage of responders in the Hedione group	χ²(1) = 4.58, p = 0.03	[2]
Salivary Cortisol (AUCg)	Mean not specified	Mean not specified	Trend towards enhanced cortisol response in Hedione group	F(1, 53) = 3.42, p = 0.07, ηp² = 0.06	[2]
Systolic Blood Pressure	Significant increase over time	Less pronounced increase	Stronger increase in the Hedione group	F(2.07, 109.84) = 3.63, p = 0.03, ηp² = 0.06	[2]

AUCg: Area under the curve with respect to ground

Behavioral Effects

Enhancement of Reciprocal Behavior

Exposure to Hedione has been found to increase reciprocal behavior in economic games.[4] In studies using the trust game and a public goods game with punishment, participants in the presence of Hedione showed a greater tendency to reciprocate trust and punish non-cooperative behavior.[4] This suggests that Hedione may promote pro-social behaviors by enhancing the inclination for tit-for-tat responses.

Table 3: Quantitative Data on the Effect of Hedione on Reciprocal Behavior

Game	Condition	Observation	Significance	Reference
Trust Game (Return)	Hedione	Higher return transfers	p < 0.05	[4]
Trust Game (Return)	Control	Lower return transfers	-	[4]
Public Goods (Punishment)	Hedione	Increased punishment of non-cooperators	p < 0.05	[4]
Public Goods (Punishment)	Control	Lower punishment of non-cooperators	-	[4]

Experimental Methodologies

In Vitro Receptor Activation Assays

• Cell Line: Human Embryonic Kidney (HEK293) cells.

• Transfection: Cells are transfected with a plasmid containing the coding sequence for human VN1R1.

• Assay: Calcium imaging is used to measure intracellular calcium concentration changes upon application of Hedione. A fluorescent calcium indicator (e.g., Fura-2) is loaded into the cells.

• Stimulus: Hedione is applied at varying concentrations to determine a dose-response curve.

• Data Analysis: The change in fluorescence intensity is quantified to determine the extent of receptor activation.

Functional Magnetic Resonance Imaging (fMRI)

• Participants: Healthy, normosmic male and female volunteers.

• Stimulus Delivery: Odors (Hedione and a control odor like phenylethyl alcohol) are delivered via an olfactometer in a controlled, event-related design. Participants are instructed to breathe velopharyngeally (through the mouth) to avoid nasal airflow fluctuations.

• fMRI Acquisition: Whole-brain BOLD imaging is performed on a 3T or higher scanner. A T2*-weighted gradient-echo planar imaging (EPI) sequence is typically used.

• Data Analysis: fMRI data are preprocessed (motion correction, spatial normalization, smoothing) and analyzed using a general linear model (GLM). Contrasts are defined to compare brain activation between Hedione and control conditions.

Figure 2: Experimental Workflow for fMRI Studies

Behavioral Economics Games

• Participants: Recruited from a general population, often university students.

• Environment: Conducted in a controlled laboratory setting. The room is either scented with a sub-threshold concentration of Hedione or a control odor, or is odor-free.

• Tasks:

  • Trust Game: An investor (Player 1) receives an endowment and can send a portion to a trustee (Player 2). The amount sent is multiplied by a factor. The trustee then decides how much of the multiplied amount to return to the investor.

  • Public Goods Game with Punishment: A group of participants is given an endowment. Each can contribute a portion to a common pool, which is then multiplied and distributed equally among all players, regardless of their contribution. After the contributions are revealed, players have the option to spend some of their earnings to punish other players by reducing their earnings.

• Data Analysis: The amounts sent, returned, contributed, and spent on punishment are analyzed using statistical tests (e.g., t-tests, regression analysis) to compare behavior between the Hedione and control conditions.

Figure 3: Experimental Workflow for Behavioral Reciprocity Studies

Psychosocial Stress Tests

• Participants: Typically healthy individuals, often with specific inclusion criteria (e.g., females in a particular phase of the menstrual cycle).

• Stress Induction: The Trier Social Stress Test (TSST) is a standardized protocol that reliably induces psychosocial stress. It involves an anticipatory stress period followed by a public speaking task and a mental arithmetic task in front of an audience.

• Environment: The test is conducted in a room with or without the presence of Hedione.

• Data Collection:

  • Physiological: Salivary cortisol and alpha-amylase, heart rate, and blood pressure are measured at several time points before, during, and after the TSST.

  • Psychological: Subjective stress is assessed using questionnaires like the Visual Analog Scale (VAS) or the State-Trait Anxiety Inventory (STAI).

• Data Analysis: The physiological and psychological data are analyzed using repeated measures ANOVA to assess the effect of Hedione on the stress response over time.

Conclusion and Future Directions

The research on Hedione provides compelling evidence for its role as a putative human pheromone that acts via the VN1R1 receptor. Its ability to activate specific brain regions in a sex-differentiated manner, modulate the stress response, and enhance pro-social behavior opens up numerous avenues for further investigation and potential applications.

Future research should focus on:

• Identifying the endogenous ligand(s) for VN1R1.

• Further elucidating the downstream signaling pathways and neural circuits activated by Hedione.

• Investigating the effects of Hedione on a wider range of social behaviors and in different populations.

• Exploring the potential therapeutic applications of Hedione or other VN1R1 agonists in areas such as social anxiety, mood disorders, and disorders of social cognition.

Figure 4: Logical Relationships in Hedione's Pheromonal Effects

References

• 1. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of the odorant Hedione on the human stress response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cog.psy.ruhr-uni-bochum.de [cog.psy.ruhr-uni-bochum.de]
• 4. Exposure to Hedione Increases Reciprocity in Humans - PubMed [pubmed.ncbi.nlm.nih.gov]

The Interaction of Hedione with Human Vomeronasal Receptor VN1R1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The human vomeronasal type-1 receptor 1 (VN1R1) is a G protein-coupled receptor (GPCR) expressed in the olfactory mucosa.[1] While the role of the vomeronasal system in human pheromonal communication remains a subject of scientific debate, VN1R1 has been identified as a functional receptor. The synthetic odorant Hedione (methyl dihydrojasmonate) has been identified as a potent ligand for VN1R1.[2] Functional assays have demonstrated that Hedione activates recombinantly expressed VN1R1, leading to downstream cellular responses. Furthermore, in vivo studies using functional magnetic resonance imaging (fMRI) have revealed that exposure to Hedione results in sex-differentiated activation of specific brain regions, including the limbic system and hypothalamus, suggesting a potential role in modulating hormonal secretion and behavior.[3][4] This document provides a detailed technical overview of the quantitative data, experimental methodologies, and signaling pathways associated with the Hedione-VN1R1 interaction.

Quantitative Data Summary

While specific binding affinity constants (Kd) and precise EC50 values for the Hedione-VN1R1 interaction are not consistently reported in publicly available literature, functional assays have qualitatively and semi-quantitatively characterized the receptor's response. The activation is consistently described as robust and concentration-dependent.

Assay Type	Cell System	Measurement	Ligand	Observed Effect	Citation
Functional Activation	Heterologous Expression (HEK293 cells)	Intracellular Ca2+ Mobilization	Hedione	Robust activation and increase in intracellular calcium.
In Vivo Brain Activity	Human Volunteers (fMRI)	Blood-Oxygen-Level-Dependent (BOLD) Signal	Hedione	Significantly enhanced activation in limbic areas (amygdala, hippocampus) and a sex-differentiated response in the hypothalamus compared to a control floral odor.	[3]

Experimental Protocols

The identification and characterization of the Hedione-VN1R1 interaction have relied on two primary experimental approaches: in vitro functional assays using heterologous expression systems and in vivo functional neuroimaging.

Protocol: Heterologous Expression and Functional Calcium Imaging Assay

This protocol describes the functional characterization of VN1R1 in a heterologous cell system to measure activation by Hedione via intracellular calcium mobilization. Human Embryonic Kidney 293 (HEK293) cells are a standard and effective platform for this purpose.[5][6][7]

Objective: To determine if Hedione activates the human VN1R1 receptor by measuring downstream calcium release.

Materials:

• HEK293 cell line

• Mammalian expression vector (e.g., pcDNA3.1) containing the full-length human VN1R1 gene

• Cell culture medium (e.g., DMEM with 10% FBS, penicillin/streptomycin)

• Transfection reagent (e.g., Lipofectamine 2000)

• Ratiometric calcium-sensitive dye (e.g., Fura-2 AM)[6][7]

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or similar imaging buffer

• Hedione (methyl dihydrojasmonate) stock solution in DMSO

• Fluorescence plate reader or microscope equipped for ratiometric calcium imaging (excitation at ~340nm and ~380nm, emission at ~510nm for Fura-2)

Methodology:

• Cell Culture and Transfection:

  • Culture HEK293 cells in standard medium until they reach 80-90% confluency in a suitable format (e.g., 96-well black-walled imaging plates).

  • Transfect the cells with the VN1R1 expression vector using a suitable transfection reagent according to the manufacturer's protocol.

  • As a negative control, transfect a separate set of cells with an empty vector.

  • Incubate the cells for 24-48 hours post-transfection to allow for receptor expression.

• Cell Loading with Calcium Dye:

  • Prepare a Fura-2 AM loading solution. A typical concentration is 2-5 µM Fura-2 AM with 0.02% Pluronic F-127 in HBSS to aid dispersion.

  • Aspirate the culture medium from the cells and wash once with HBSS.

  • Add the Fura-2 AM loading solution to the cells and incubate in the dark at 37°C for 30-60 minutes.

  • After incubation, wash the cells twice with HBSS to remove extracellular dye.

  • Add fresh HBSS to the wells and allow the cells to rest for at least 30 minutes at room temperature to allow for complete de-esterification of the dye.

• Ligand Stimulation and Data Acquisition:

  • Prepare serial dilutions of Hedione in HBSS from the DMSO stock. Ensure the final DMSO concentration is low (<0.1%) to avoid non-specific effects.

  • Place the plate in the fluorescence imaging system.

  • Measure the baseline fluorescence ratio (F340/F380) for a short period (e.g., 10-20 seconds).

  • Add the Hedione solutions (or vehicle control) to the wells.

  • Immediately begin recording the change in fluorescence ratio over time (e.g., for 2-3 minutes). An increase in the F340/F380 ratio indicates an increase in intracellular calcium concentration.

• Data Analysis:

  • Calculate the change in the fluorescence ratio (ΔR) by subtracting the baseline ratio from the peak ratio achieved after ligand addition.

  • Compare the response in VN1R1-transfected cells to the empty-vector control cells to ensure the response is receptor-specific.

  • If a dose-response curve is generated, plot ΔR against the logarithm of the Hedione concentration to visualize the concentration-dependent activation.

Protocol: In Vivo Functional Magnetic Resonance Imaging (fMRI)

This protocol provides a general outline for an fMRI experiment to measure human brain activation in response to smelling Hedione, as performed in key studies.[3]

Objective: To identify brain regions that are differentially activated by Hedione compared to a control odorant.

Materials:

• fMRI-compatible olfactometer for precise delivery of odors.

• Hedione solution of a defined, non-irritating concentration.

• Control odorant solution (e.g., Phenylethyl alcohol).

• Odorless air for baseline/control condition.

• Human volunteers (screened for olfactory function, right-handedness, and MRI contraindications).

• 3T or higher MRI scanner equipped for BOLD imaging.

Methodology:

• Participant Preparation:

  • Obtain informed consent from all participants.

  • Acclimatize participants to the MRI environment and the olfactometer mask/nozzles.

  • Instruct participants on the task (e.g., passive smelling, breathing instructions).

• fMRI Paradigm Design:

  • Employ a block design or event-related design.

  • For a block design, alternate periods of odor presentation (e.g., 15-30 seconds of Hedione) with periods of a control condition (e.g., 15-30 seconds of odorless air or the control odor).

  • Randomize the presentation order of Hedione and the control odorant across participants.

• Data Acquisition:

  • Acquire a high-resolution T1-weighted anatomical scan for spatial normalization and localization of functional activity.

  • Acquire T2*-weighted functional images using an echo-planar imaging (EPI) sequence to measure the BOLD signal throughout the entire brain.

• Data Analysis:

  • Perform standard fMRI preprocessing steps: motion correction, slice-timing correction, spatial normalization to a standard template (e.g., MNI space), and spatial smoothing.

  • Use a General Linear Model (GLM) to analyze the data. Model the time course of the BOLD signal with regressors representing the different conditions (Hedione, control odor, baseline).

  • Generate statistical parametric maps to identify brain regions showing a significant BOLD signal change in response to Hedione compared to the control condition.

  • Perform group-level analysis to make inferences about the general population. Conduct region of interest (ROI) analysis on specific areas like the amygdala, hippocampus, and hypothalamus.

Visualizations: Pathways and Workflows

Signaling Pathway

The human VN1R1 is a GPCR.[1][2] Upon activation by a ligand like Hedione, it is hypothesized to couple to a Gq/11-type G protein, initiating the phospholipase C signaling cascade. This pathway is the canonical mechanism for GPCR-mediated increases in intracellular calcium.

Hypothesized VN1R1 signaling cascade upon Hedione binding.

Experimental Workflow

The following diagram illustrates the key steps in the in vitro functional characterization of the Hedione-VN1R1 interaction.

References

• 1. VN1R1 - Wikipedia [en.wikipedia.org]
• 2. creative-biolabs.com [creative-biolabs.com]
• 3. What's new in neuroimaging methods? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A protocol for detecting elemental calcium signals (Ca2+ puffs) in mammalian cells using total internal reflection fluorescence microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Calcium Imaging of Store-Operated Calcium (Ca2+) Entry (SOCE) in HEK293 Cells Using Fura-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Sex-Differentiated Brain Response to Hedione Exposure: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hedione (methyl dihydrojasmonate), a synthetic fragrance with a floral, jasmine-like scent, has garnered significant scientific interest for its potential role as a human chemosignal. Research indicates that Hedione activates the vomeronasal type-1 receptor 1 (VN1R1), a putative human pheromone receptor. Notably, exposure to Hedione elicits a sexually dimorphic response in the human brain, particularly within the hypothalamus, a key region for hormone regulation and social behavior. This technical guide provides an in-depth overview of the sex-differentiated neural response to Hedione, detailing the experimental protocols used in key studies, presenting quantitative data, and outlining the implicated signaling pathways.

Data Presentation: Brain Activation in Response to Hedione

The primary research investigating the sex-differentiated brain response to Hedione was conducted by Wallrabenstein and colleagues in 2015, published in the journal NeuroImage. The following tables summarize the key findings from this and related studies, presenting the quantitative data on brain regions showing differential activation between sexes upon exposure to Hedione compared to a control odorant (phenylethyl alcohol).

Table 1: Participant Demographics in the Primary fMRI Study (Wallrabenstein et al., 2015)

Group	Number of Participants (N)	Age (Mean ± SD)
Female	22	24.3 ± 2.5 years
Male	22	25.0 ± 2.9 years

Table 2: Sex-Differentiated Hypothalamic Activation in Response to Hedione

Brain Region	Sex	MNI Coordinates (x, y, z)	Cluster Size (k)	T-value	p-value (FWE-corrected)
Hypothalamus	Female > Male	0, -2, -12	15	4.25	< 0.05

Data extracted from Wallrabenstein et al. (2015). The study reported that the hypothalamic activation in response to Hedione was approximately ten times stronger in women than in men.

Table 3: Brain Regions Showing Greater Activation to Hedione vs. Control Odorant (Across Sexes)

Brain Region	Hemisphere	MNI Coordinates (x, y, z)	Cluster Size (k)	T-value	p-value (FWE-corrected)
Amygdala	Right	24, -2, -18	45	5.11	< 0.01
Amygdala	Left	-22, -4, -18	38	4.87	< 0.01
Hippocampus	Right	28, -12, -18	112	5.98	< 0.001
Hippocampus	Left	-26, -14, -18	98	5.76	< 0.001
Insula	Right	38, 10, -4	145	6.23	< 0.001
Insula	Left	-36, 12, -4	121	6.01	< 0.001

Data extracted from Wallrabenstein et al. (2015). These activations in limbic areas were significantly enhanced in response to Hedione compared to a common floral odor.

Experimental Protocols

The foundational research on the neural effects of Hedione utilized functional magnetic resonance imaging (fMRI) to measure brain activity. The following is a detailed description of the typical experimental protocol.

Participant Selection and Preparation

• Participants: Healthy, right-handed, normosmic (normal sense of smell) volunteers are recruited. Participants typically undergo screening to exclude individuals with a history of neurological or psychiatric disorders, nasal or respiratory diseases, or current use of medications that could affect the central nervous system or olfaction.

• Menstrual Cycle Phase (for female participants): To control for hormonal influences on olfactory perception and brain activity, female participants are often tested during a specific phase of their menstrual cycle (e.g., the follicular phase).

• Instructions to Participants: Participants are instructed to abstain from consuming strongly flavored foods, caffeinated beverages, and alcohol for a specified period before the scan. They are also asked to avoid using scented products on the day of the experiment.

Stimulus Delivery

• Odorants: The primary stimulus is Hedione. A control odorant, typically a simple floral scent like phenylethyl alcohol, is used for comparison. An odorless solvent (e.g., propylene (B89431) glycol) may be used as a baseline.

• Olfactometer: A computer-controlled olfactometer is used to deliver precise pulses of odorants to the participant's nostrils. This ensures consistent timing and concentration of the stimuli. The delivery is synchronized with the participant's breathing cycle, typically during inhalation.

fMRI Data Acquisition

• Scanner: Data is acquired using a high-field MRI scanner (e.g., 3 Tesla).

• Sequence: A T2*-weighted echo-planar imaging (EPI) sequence is used to acquire functional images sensitive to the blood-oxygen-level-dependent (BOLD) signal.

• Parameters: Typical acquisition parameters include:

  • Repetition Time (TR): The time between acquiring the same slice.

  • Echo Time (TE): The time between the excitation pulse and the peak of the echo.

  • Flip Angle: The angle to which the net magnetization is rotated or tipped relative to the main magnetic field.

  • Field of View (FOV): The size of the area being imaged.

  • Matrix Size: The number of pixels in the image.

  • Slice Thickness: The thickness of each imaging slice.

• Anatomical Scan: A high-resolution T1-weighted anatomical scan is also acquired for co-registration with the functional data.

Experimental Design

• Block Design: A block design is commonly used, where periods of odorant presentation (e.g., 15-30 seconds) are alternated with periods of rest or presentation of the control odor. This allows for the comparison of brain activity between different conditions.

Data Analysis

• Preprocessing: The fMRI data undergoes several preprocessing steps, including motion correction, slice-timing correction, spatial normalization to a standard brain template (e.g., Montreal Neurological Institute - MNI), and spatial smoothing.

• Statistical Analysis: A General Linear Model (GLM) is typically used to analyze the data. The model includes regressors for each experimental condition (Hedione, control odor). Statistical parametric maps (SPMs) are generated to identify brain regions showing significant activation for specific contrasts (e.g., Hedione vs. control odor).

• Group Analysis: Individual participant data is then entered into a group-level analysis to identify consistent activation patterns across participants and to compare between sexes. Correction for multiple comparisons (e.g., Family-Wise Error - FWE) is applied to control for false positives.

Signaling Pathways and Visualizations

The sex-differentiated brain response to Hedione is initiated by the activation of the VN1R1 receptor, which is expressed in the human olfactory epithelium. VN1R1 is a G-protein coupled receptor (GPCR). While the specific downstream signaling cascade for VN1R1 is still under investigation, the general olfactory signaling pathway provides a likely model.

Proposed Signaling Pathway of Hedione via VN1R1

• Ligand Binding: Hedione binds to the VN1R1 receptor on the cilia of olfactory sensory neurons.

• G-Protein Activation: This binding induces a conformational change in VN1R1, leading to the activation of a coupled heterotrimeric G-protein. In the canonical olfactory pathway, this is typically the G-protein Gαolf. The alpha subunit of the G-protein exchanges GDP for GTP and dissociates from the beta-gamma subunits.

• Adenylyl Cyclase Activation: The activated Gα subunit then activates the enzyme adenylyl cyclase.

• Second Messenger Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP (cAMP), a second messenger.

• Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels in the cell membrane.

• Depolarization: The opening of CNG channels allows for an influx of cations (Na+ and Ca2+), leading to depolarization of the olfactory sensory neuron.

• Action Potential Generation: If the depolarization reaches the threshold, an action potential is generated and transmitted along the axon of the neuron to the olfactory bulb and subsequently to higher olfactory and limbic brain regions.

The sex-differentiated response in the hypothalamus likely arises from downstream processing of this initial olfactory signal, potentially involving hormonal modulation and differences in neural circuitry between males and females.

Visualizations

Unveiling the Molecular Nuances of Hedione®: A Technical Guide to its Cis and Trans Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hedione®, the commercial name for methyl dihydrojasmonate, is a widely utilized aroma compound celebrated for its transparent, radiant jasmine and magnolia-like scent. Its synthesis yields a mixture of stereoisomers, primarily the cis- and trans-epimers, which exhibit distinct olfactory and physicochemical properties. The ratio of these isomers significantly influences the final character of the fragrance, with the cis-isomer being recognized for its superior potency and diffusive qualities. This technical guide provides an in-depth exploration of the molecular properties of cis- and trans-Hedione, offering a comparative analysis of their characteristics, detailed experimental methodologies for their study, and a visualization of their interaction with olfactory receptors.

Data Presentation: Comparative Molecular Properties

While much of the publicly available data pertains to mixtures of cis- and trans-Hedione, the following tables summarize the known quantitative information to facilitate a comparative understanding. It is important to note that "standard" Hedione is typically a mixture with a higher proportion of the trans-isomer (often around 90%), whereas "high-cis" Hedione formulations are specifically enriched in the cis-isomer.

Table 1: Physicochemical Properties of Hedione Isomers and Mixtures

Property	cis-Hedione	trans-Hedione	Hedione (mixture of cis and trans)
Molecular Formula	C₁₃H₂₂O₃	C₁₃H₂₂O₃	C₁₃H₂₂O₃
Molecular Weight	226.31 g/mol	226.31 g/mol	226.31 g/mol
Boiling Point	Data for pure isomer not readily available	109.0-112.0 °C @ 0.20 mm Hg[1]	110 °C @ 0.2 mmHg[2][3][4][5][6]; 109-112 °C[7]
Density	Data for pure isomer not readily available	Data for pure isomer not readily available	0.998 g/mL at 25 °C[2][4][5][6][8][9][10]; 1.002 g/mL[7]; 0.999 g/mL[11]
Refractive Index (n20/D)	Data for pure isomer not readily available	Data for pure isomer not readily available	1.459[2][4][5][6][8][9][10]; 1.459-1.463[7]; 1.457-1.461[11]
Vapor Pressure	Data for pure isomer not readily available	0.001000 mmHg @ 25.00 °C (est.)[12][13]	0.001000 mmHg @ 25.00 °C (est.)[13]
Odor Threshold	Significantly lower than trans-isomer (20-70 times more potent)	Higher than cis-isomer	15 parts per billion for epimerized mixtures[14]
Odor Profile	Radiant, airy, diffusive, potent floral (magnolia blossom)[15][16]	Warmer, more rounded floral[15]	Floral, oily, jasmine, green, lactonic, tropical[13]

Experimental Protocols

Synthesis of High-Cis Hedione

The synthesis of Hedione with an enriched concentration of the cis-isomer can be achieved through several methods. A common industrial approach involves the hydrogenation of methyl dehydrodihydrojasmonate (DHH).

Objective: To synthesize Hedione with a high cis- to trans-isomer ratio.

Materials:

• Methyl dehydrodihydrojasmonate (DHH)

• Hydrogen gas (H₂)

• Palladium on carbon (Pd/C) catalyst (e.g., 5%)

• Solvent (e.g., ethanol, ethyl acetate)

• Sodium carbonate (Na₂CO₃) (for isomerization, if starting from a trans-rich mixture)

• Reaction vessel (e.g., Parr hydrogenator)

• Filtration apparatus

• Rotary evaporator

• Gas chromatograph (GC) for isomer analysis

Generalized Protocol:

• Hydrogenation of DHH:

  • In a suitable reaction vessel, dissolve methyl dehydrodihydrojasmonate in an appropriate solvent (e.g., ethanol).

  • Add a catalytic amount of Pd/C.

  • Pressurize the vessel with hydrogen gas to a specified pressure (e.g., 50 psi).

  • Stir the reaction mixture at room temperature until the theoretical amount of hydrogen has been consumed, as indicated by a stable pressure reading.

  • Carefully vent the excess hydrogen and purge the vessel with an inert gas (e.g., nitrogen).

  • Filter the reaction mixture to remove the Pd/C catalyst.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude high-cis Hedione.

• Isomerization of trans-Hedione to a cis-enriched mixture (alternative method):

  • A mixture of Hedione isomers is heated in the presence of a base, such as sodium carbonate.[8][17]

  • This process is typically carried out under vacuum distillation, which allows for the continuous removal of the more volatile trans-isomer, thereby enriching the remaining mixture in the cis-isomer.[17]

Purification: The crude product can be purified by fractional distillation under reduced pressure to obtain high-purity high-cis Hedione.

Analysis: The cis/trans isomer ratio of the final product should be determined by gas chromatography.

Separation and Analysis of Cis- and Trans-Hedione Isomers by Gas Chromatography (GC)

Objective: To separate and quantify the cis- and trans-isomers of Hedione in a given sample.

Materials:

• Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Capillary column suitable for isomer separation (e.g., a polar stationary phase like cyanopropylsiloxane or a liquid crystalline stationary phase)[18]

• Carrier gas (e.g., helium, hydrogen)

• Injector system (split/splitless)

• Hedione sample

• Solvent for dilution (e.g., hexane, dichloromethane)

• Reference standards for cis- and trans-Hedione (if available)

Generalized GC Protocol:

• Sample Preparation: Dilute the Hedione sample in a suitable solvent to an appropriate concentration for GC analysis.

• Instrument Setup:

  • Column: Install a high-resolution capillary column. A longer column with a thinner film thickness generally provides better separation of isomers.[10]

  • Injector Temperature: Set to a temperature that ensures rapid volatilization of the sample without degradation (e.g., 250 °C).

  • Detector Temperature: Set to a temperature higher than the column temperature to prevent condensation (e.g., 280 °C).

  • Carrier Gas Flow Rate: Optimize the flow rate for the specific column and carrier gas used.

• Temperature Program: A temperature gradient is typically employed to achieve good separation. An example program could be:

  • Initial temperature: 150 °C, hold for 1 minute.

  • Ramp: Increase temperature at a rate of 10 °C/min to 240 °C.[18]

  • Final hold: Hold at 240 °C for a sufficient time to elute all components.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Analysis:

  • Identify the peaks corresponding to the cis- and trans-isomers based on their retention times (trans-isomers often elute earlier than cis-isomers on many stationary phases).[18]

  • Integrate the peak areas to determine the relative percentage of each isomer in the sample.

Functional Characterization of Olfactory Receptor Activation by Hedione Isomers

This protocol describes a general method for expressing an olfactory receptor in a heterologous cell line and measuring its activation by the Hedione isomers using a calcium imaging assay.

Objective: To determine the ability of cis- and trans-Hedione to activate a specific olfactory receptor (e.g., OR10G1).

Materials:

• HEK293 cells (or another suitable cell line)

• Cell culture medium and supplements

• Expression plasmids for the olfactory receptor of interest, a G-protein (e.g., Gαolf), and a promiscuous G-protein (e.g., Gα15)

• Transfection reagent

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

• Ringer's solution or other suitable buffer

• Hedione isomers (cis and trans) dissolved in a suitable solvent (e.g., DMSO)

• Fluorescence microscope or plate reader capable of measuring intracellular calcium concentrations

Generalized Protocol:

• Cell Culture and Transfection:

  • Culture HEK293 cells in appropriate medium until they reach a suitable confluency for transfection.

  • Co-transfect the cells with the expression plasmids for the olfactory receptor, Gαolf, and Gα15 using a suitable transfection reagent according to the manufacturer's instructions.[7]

  • Incubate the cells for 24-48 hours to allow for protein expression.

• Calcium Dye Loading:

  • Wash the transfected cells with Ringer's solution.

  • Incubate the cells with a calcium-sensitive fluorescent dye in Ringer's solution in the dark for a specified time (e.g., 30-60 minutes) at 37 °C.

  • Wash the cells again to remove excess dye.

• Measurement of Receptor Activation:

  • Prepare serial dilutions of the cis- and trans-Hedione isomers in Ringer's solution.

  • Place the cells on the stage of a fluorescence microscope or in a plate reader.

  • Record the baseline fluorescence.

  • Apply the different concentrations of the Hedione isomers to the cells and record the change in fluorescence over time. An increase in fluorescence indicates an increase in intracellular calcium and thus receptor activation.

  • As a positive control, use a known agonist for an endogenous receptor in the HEK293 cells (e.g., isoproterenol (B85558) for beta-adrenergic receptors) to confirm cell viability and responsiveness.[7]

• Data Analysis:

  • Quantify the change in fluorescence for each concentration of the Hedione isomers.

  • Plot the dose-response curves to determine the EC₅₀ (half-maximal effective concentration) for each isomer, which provides a measure of their potency in activating the receptor.

Mandatory Visualization

Caption: Olfactory Signal Transduction Pathway for Hedione.

References

• 1. The Transduction of Olfactory Signals - Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Frontiers | Protocol for Heterologous Expression of Insect Odourant Receptors in Drosophila [frontiersin.org]
• 3. cAMP-independent olfactory transduction of amino acids in Xenopus laevis tadpoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US20200039915A1 - Chemical process of preparing dehydrohedione - Google Patents [patents.google.com]
• 5. WO2018183788A1 - Chemical process of preparing dehydrohedione - Google Patents [patents.google.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. A protocol for heterologous expression and functional assay for mouse pheromone receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN101613277B - Method for improving content of cis-methyl-dihydrojasmonate - Google Patents [patents.google.com]
• 9. turbo.vernier.com [turbo.vernier.com]
• 10. vurup.sk [vurup.sk]
• 11. pnas.org [pnas.org]
• 12. The cyclic AMP signaling pathway in the rodent main olfactory system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. semanticscholar.org [semanticscholar.org]
• 14. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 15. nbinno.com [nbinno.com]
• 16. d3t14p1xronwr0.cloudfront.net [d3t14p1xronwr0.cloudfront.net]
• 17. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 18. mdpi.com [mdpi.com]

The Enigmatic Presence of Methyl Dihydrojasmonate in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl dihydrojasmonate (MDJ), a saturated derivative of the well-known plant hormone methyl jasmonate (MeJA), is a compound of significant interest due to its pleasant floral aroma and potential biological activities. While extensively utilized as a synthetic fragrance in the cosmetic and food industries, its natural occurrence in plants has been alluded to but remains poorly documented in scientific literature. This technical guide provides a comprehensive overview of the current understanding of methyl dihydrojasmonate in the plant kingdom, focusing on its putative natural sources, a hypothesized biosynthetic pathway, and its role in plant signaling. Detailed experimental protocols for the extraction and analysis of MDJ from plant tissues are provided, alongside quantitative data from literature on related jasmonates to offer a comparative context. Signaling pathways are visualized to elucidate the complex network of jasmonate-mediated responses.

Introduction: The Jasmonate Family and the Rise of Methyl Dihydrojasmonate

Jasmonates are a class of lipid-derived phytohormones that play crucial roles in a wide array of plant processes, including growth, development, and responses to biotic and abiotic stresses.[1] Jasmonic acid (JA) and its volatile methyl ester, methyl jasmonate (MeJA), are the most studied members of this family, known to be potent elicitors of defense responses against herbivores and necrotrophic pathogens.[2][3]

Methyl dihydrojasmonate (MDJ), chemically known as methyl (3-oxo-2-pentylcyclopentyl)acetate, is a saturated analog of MeJA. While commercially successful fragrances have utilized synthetic MDJ for decades, its presence as a natural plant volatile has been reported in tea (Camellia sinensis) and jasmine (Jasminum grandiflorum)[3][4]. However, a definitive and detailed scientific account of its endogenous presence, concentration, and biosynthetic pathway in plants is notably scarce. This guide aims to synthesize the available information and provide a framework for future research into the natural occurrence and function of MDJ in plants.

Natural Occurrence and Biosynthesis: An Uncharted Territory

The natural occurrence of MDJ has been suggested in a few plant species, primarily in the context of their aromatic profiles.

Reported Natural Sources

Plant Species	Common Name	Reported Presence of MDJ	Citation
Camellia sinensis	Tea	Identified as a volatile compound.	[3]
Jasminum grandiflorum	Jasmine	Component of jasmine oil.	[5]
Pinus spp.	Pine	Found in pine honey.	[3]
Rhododendron spp.	Rhododendron	Found in rhododendron honey.	[3]

Table 1: Reported Natural Sources of Methyl Dihydrojasmonate. This table summarizes the plant species and related products in which the natural presence of methyl dihydrojasmonate has been reported.

It is important to note that these reports often lack quantitative data and detailed analytical evidence of endogenous MDJ. Much of the information is found in literature related to the fragrance and flavor industry.

Hypothesized Biosynthetic Pathway

A definitive biosynthetic pathway for MDJ in plants has not been elucidated. However, based on the well-established jasmonate biosynthetic pathway, a plausible route can be hypothesized. The pathway likely involves the saturation of the pentenyl side chain of a jasmonate precursor.

The canonical jasmonate biosynthesis begins with α-linolenic acid released from chloroplast membranes, which is converted to jasmonic acid through a series of enzymatic reactions in the chloroplast and peroxisome.[4] Dihydrojasmonic acid, the immediate precursor to MDJ, is a known plant growth regulator, suggesting its presence in plant tissues.[6][7][8][9]

The final step would be the methylation of dihydrojasmonic acid to form methyl dihydrojasmonate. This reaction would be catalyzed by a methyltransferase. However, studies on Jasmonic Acid Carboxyl Methyltransferase (JMT), the enzyme responsible for converting JA to MeJA, have shown that it has very low activity with dihydrojasmonic acid as a substrate.[10] This suggests that either a different, more specific methyltransferase is involved, or that the natural production of MDJ is inherently low. An alternative hypothesis could be the enzymatic reduction of the double bond in methyl jasmonate itself, although evidence for such an enzyme is currently lacking.

References

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. Methyl dihydrojasmonate | 24851-98-7 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. jasminum grandiflorum flower extract, 8022-96-6 [thegoodscentscompany.com]
• 6. caymanchem.com [caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. chemimpex.com [chemimpex.com]
• 9. Dihydrojasmonic acid | MICROGEN [bacterialgenomics.org]
• 10. Jasmonic acid carboxyl methyltransferase: A key enzyme for jasmonate-regulated plant responses - PMC [pmc.ncbi.nlm.nih.gov]

The Olfactory Profile and Neurochemical Basis of Hedione: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hedione®, a synthetic aroma compound chemically identified as methyl dihydrojasmonate, has been a cornerstone of modern perfumery since its introduction in the 1960s.[1][2] Its unique scent profile, characterized by a radiant and transparent jasmine-like quality with citrus undertones, has led to its widespread use.[3][4] Beyond its olfactory characteristics, recent scientific investigations have revealed a fascinating neurochemical basis for its effects, demonstrating its ability to activate a specific human pheromone receptor, VN1R1, and elicit sex-differentiated responses in the brain.[5][6] This guide provides an in-depth technical overview of the scent profile of Hedione, its chemical properties, and the experimental evidence elucidating its interaction with the human olfactory system and subsequent neural signaling.

Introduction and Chemical Properties

Discovered in the late 1950s by Dr. Edouard Demole at Firmenich while analyzing the composition of jasmine absolute, Hedione was first famously used in Dior's Eau Sauvage in 1966.[1][7][8] Its name is derived from the Greek word hedone, meaning pleasure, a nod to its alluring scent.[7][9] Chemically, it is an ester, methyl dihydrojasmonate, and exists as a mixture of diastereoisomers.[3][10] The cis-isomer is noted to be the more potent of the two, with a significantly lower odor detection threshold.[10]

Property	Value	Reference
Chemical Name	Methyl 2-(3-oxo-2-pentylcyclopentyl)acetate	[11]
Synonyms	Hedione, Methyl dihydrojasmonate, MDJ	[3][11]
CAS Number	24851-98-7	[3][11]
Molecular Formula	C₁₃H₂₂O₃	[3][11]
Molecular Weight	226.31 g/mol	[3][11]
Appearance	Clear, colorless to pale yellow liquid	[3]
SMILES	CCCCCC1C(CCC1=O)CC(=O)OC	[11]
InChI	InChI=1S/C13H22O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h10-11H,3-9H2,1-2H3	[11]

Scent Profile and Applications in Perfumery

Hedione possesses a distinct and highly valued scent profile. It is described as an elegant, transparent, and radiant floral note, reminiscent of jasmine but with a fresh, citrusy, and slightly green character.[4][12][13][14] Unlike the more indolic and animalic notes of natural jasmine, Hedione provides a clean and airy quality.[12] A key characteristic of Hedione is its ability to act as a modifier in fragrance compositions, enhancing and uplifting other notes, and imparting volume, diffusion, and a smooth texture without overpowering the overall scent.[3][7][15] This makes it an exceptionally versatile ingredient, used in a wide range of fragrance types from floral and citrus to woody and chypre.[7]

Characteristic	Description	References
Primary Scent	Floral, Jasmine-like	[3][4]
Secondary Notes	Citrus, Fresh, Green, Fruity	[15][16]
Qualities	Transparent, Radiant, Elegant, Diffusive	[1][3][12]
Function	Enhancer, Modifier, Volumizer	[7][15]

Quantitative Usage in Fragrances

The concentration of Hedione in fine fragrances can vary significantly, demonstrating its versatility.

Perfume	Year	Hedione Concentration (%)	Reference
Eau Sauvage (Dior)	1966	2.5	[9]
Chanel N°19 (Chanel)	1971	12.6	[9]
Diorella (Dior)	1972	8	[9]
First (Van Cleef & Arpels)	1976	18	[9]
Cristalle (Chanel)	1993	26	[9]
Odeur 53 (Comme des Garçons)	1998	65	[9]

Chemical Basis of Scent Perception

The biological activity of Hedione extends beyond a simple odorant-receptor interaction. It has been identified as the first known ligand for the human vomeronasal-type 1 receptor 1 (VN1R1), a putative pheromone receptor.[5][6][17] Humans possess five functional VN1R genes, which are expressed in the olfactory mucosa.[5][6]

Signaling Pathway

The binding of an odorant like Hedione to an olfactory receptor, which is a G-protein-coupled receptor (GPCR), initiates a downstream signaling cascade. While the specific pathway for VN1R1 is under investigation, the canonical olfactory signaling pathway provides a model. This process involves the activation of a G-protein (Gαolf), which in turn stimulates adenylyl cyclase to produce cyclic AMP (cAMP). This increase in cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of cations (Na⁺ and Ca²⁺), depolarization of the olfactory sensory neuron, and the generation of an action potential that travels to the brain.

Caption: General Olfactory Signaling Pathway for Hedione.

Neural Correlates of Hedione Perception

Functional magnetic resonance imaging (fMRI) studies have revealed that the scent of Hedione activates brain regions differently than other floral fragrances, such as phenylethyl alcohol.[5][6] Hedione produces significantly enhanced activation in limbic areas, including the amygdala and hippocampus, which are associated with emotion, memory, and motivation.[5][18][19] Furthermore, it elicits a sex-differentiated response in a specific region of the hypothalamus, an area linked to hormonal control.[5][18] This suggests that the activation of VN1R1 by Hedione may play a role in modulating hormonal secretion in a gender-specific manner.[5][6]

Experimental Protocols

The elucidation of Hedione's unique biological activity has been achieved through a combination of in vitro and in vivo experimental approaches.

Experimental Workflow

The overall workflow to identify and characterize the effects of Hedione involved recombinant receptor expression, functional imaging of cellular and brain activity, and behavioral studies.

Caption: Workflow for Hedione Receptor and Behavioral Studies.

Receptor Identification and Activation

• Cell Line: Human Embryonic Kidney (HEK293) cells were used for the recombinant expression of human vomeronasal-type 1 receptors (VN1R1–VN1R5).[6]

• Transfection: Cells were transfected with plasmids containing the genetic code for the individual VN1R subtypes.

• Ligand Screening: A variety of odorants were screened for their ability to activate the expressed receptors.

• Calcium Imaging: Intracellular calcium levels were measured using fluorescent calcium indicators. An increase in intracellular calcium upon application of an odorant signifies receptor activation. Hedione was identified as a potent activator of the VN1R1 receptor through this method.[17]

Functional Magnetic Resonance Imaging (fMRI)

• Subjects: Healthy volunteers participated in the study.

• Stimuli: Subjects were exposed to Hedione and a control floral odor (phenylethyl alcohol) delivered via an olfactometer.

• Data Acquisition: Brain activity was measured using a standard fMRI protocol to detect blood-oxygen-level-dependent (BOLD) signals.

• Analysis: The BOLD signals in response to Hedione were compared to those elicited by the control scent to identify regions of differential brain activation.[6]

Behavioral Studies

• Paradigm: Standard behavioral economics games, such as the trust game and public goods game, were used to quantify reciprocal behavior.[17][20]

• Conditions: Participants were randomly assigned to rooms that were either unscented, scented with a control odor (phenylethyl alcohol), or scented with Hedione at a concentration that was not consciously perceived.[17][20]

• Measurement: Decisions made by participants within the games were analyzed to determine if exposure to Hedione influenced levels of trust, cooperation, and punishment of non-cooperative behavior. The results indicated that Hedione exposure increased reciprocity.[17][20]

Conclusion

Hedione is a multifaceted molecule that holds a significant place in both the art of perfumery and the science of olfaction. Its pleasant and versatile scent profile is complemented by a unique ability to activate a putative human pheromone receptor, VN1R1, leading to distinct patterns of brain activation and measurable influences on social behavior. For researchers in neuroscience, olfaction, and drug development, Hedione serves as a valuable chemical tool to probe the complex interplay between scent, emotion, and behavior, offering potential avenues for investigating the modulation of hormonal and limbic systems through the olfactory pathway. Further research is warranted to fully elucidate the downstream signaling of the VN1R1 receptor and the broader implications of its activation.

References

• 1. boisdejasmin.com [boisdejasmin.com]
• 2. Methyl dihydrojasmonate - Wikipedia [en.wikipedia.org]
• 3. Hedione / Methyl Dihydrojasmonate (24851-98-7) — Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 4. Perfumers Apprentice - Hedione® (Firmenich) ** [shop.perfumersapprentice.com]
• 5. Research Portal [scholarship.miami.edu]
• 6. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fragrenza.com [fragrenza.com]
• 8. perfumerflavorist.com [perfumerflavorist.com]
• 9. Hedione - Molecule of the Month February 2025 - JSMol version [chm.bris.ac.uk]
• 10. ScenTree - Hedione® (CAS N° 24851-98-7) [scentree.co]
• 11. Hedione | C13H22O3 | CID 102861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. scentseeker.co.uk [scentseeker.co.uk]
• 13. olfactorian.com [olfactorian.com]
• 14. fragrantica.com [fragrantica.com]
• 15. tuoksu.co [tuoksu.co]
• 16. phlur.com [phlur.com]
• 17. Exposure to Hedione Increases Reciprocity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 18. scentscientists.com [scentscientists.com]
• 19. The Secret Essence: How Hedione Transforms Your Favorite Scents Into Art [forbes.com]
• 20. uni-koeln.de [uni-koeln.de]

Hedione as a Ligand for the Orphan Chemoreceptor VN1R1: A Technical Guide

Introduction

G protein-coupled receptors (GPCRs) represent the largest family of membrane proteins and are the targets of a significant portion of modern pharmaceuticals. Within this superfamily, a subset of receptors is classified as "orphan" because their endogenous ligands have not yet been identified. The process of identifying a ligand for an orphan GPCR, known as deorphanization, is a critical step in understanding the receptor's physiological function and therapeutic potential. This guide focuses on the deorphanization of the vomeronasal-type receptor 1 (VN1R1), a putative human pheromone receptor, by the synthetic floral fragrance compound Hedione (methyl dihydrojasmonate).

Hedione has been identified as the first ligand for VN1R1, which is expressed in the human olfactory mucosa.[1][2] This discovery, primarily elucidated through recombinant expression systems and functional assays, has provided a crucial tool for probing the function of this previously orphan receptor.[1][3] Subsequent in vivo studies using functional magnetic resonance imaging (fMRI) have shown that Hedione activates limbic areas of the brain, such as the amygdala and hippocampus, and elicits sex-differentiated responses in the hypothalamus, a region associated with hormonal regulation.[1][3][4]

This document provides a technical overview of the quantitative data, signaling pathways, and experimental methodologies central to understanding the interaction between Hedione and VN1R1, intended for researchers, scientists, and professionals in drug development.

Data Presentation: Hedione-VN1R1 Interaction

While the primary literature confirms the activation of VN1R1 by Hedione using calcium imaging, specific concentration-response values such as EC50 are not detailed in the available abstracts. The data below summarizes the established qualitative and functional interaction.

Parameter	Description	Reference
Ligand	Hedione (Methyl dihydrojasmonate)	[1]
Receptor	Vomeronasal-type Receptor 1 (VN1R1)	[1][5]
Receptor Type	Orphan G Protein-Coupled Receptor (Putative Pheromone Receptor)	[1][5]
Expression System	Human Embryonic Kidney 293 (HEK293) cells	[1]
Functional Assay	Intracellular Calcium Imaging (Ca-Imaging)	[1][5]
Observed Effect	Hedione application leads to an increase in intracellular calcium concentration in HEK293 cells expressing VN1R1, indicating receptor activation.	[1][5]
Quantitative Data	Specific EC50/IC50 values for binding or activation are not publicly available in the primary literature abstracts.	N/A
In Vivo Effect	Activates limbic areas (amygdala, hippocampus) and hypothalamus in a sex-differentiated manner.	[3][4][5]

Signaling Pathway

The use of calcium imaging as the primary functional assay strongly indicates that VN1R1 couples to the Gαq/11 subunit of the heterotrimeric G protein complex. Upon ligand binding, this pathway stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular calcium, which is the signal detected by calcium-sensitive fluorescent dyes.

Proposed signaling pathway for Hedione-activated VN1R1.

Experimental Protocols

The deorphanization of VN1R1 was achieved by expressing the receptor in a heterologous system (HEK293 cells) and measuring the functional response to a library of compounds, which identified Hedione as a ligand.[1] Below is a detailed protocol for a typical calcium imaging assay used for this purpose.

Protocol: VN1R1 Activation Assay via Calcium Imaging

1. Cell Culture and Transfection:

• Cell Line: Human Embryonic Kidney (HEK293) cells.[6]

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Maintain cells at 37°C in a humidified atmosphere with 5% CO2.

• Transfection:

  • Seed HEK293 cells onto poly-D-lysine coated, black-walled, clear-bottom 96-well plates at a density that will result in 70-80% confluency on the day of transfection.

  • Transfect cells with an expression vector containing the full-length human VN1R1 gene using a suitable transfection reagent (e.g., Lipofectamine 3000 or Polyethylenimine). A mock transfection (empty vector) should be run in parallel as a negative control.

  • Incubate for 24-48 hours post-transfection to allow for receptor expression.

2. Calcium Dye Loading:

• Aspirate the culture medium from the wells.

• Wash the cell monolayer gently with 100 µL of Assay Buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES).

• Prepare a loading solution of a calcium-sensitive fluorescent dye (e.g., Fluo-8 AM or Fura-2 AM) in the Assay Buffer, often including Pluronic F-127 to aid dye dispersal.

• Add 50 µL of the loading solution to each well.

• Incubate the plate for 30-60 minutes at 37°C, followed by 30 minutes at room temperature in the dark to allow for dye de-esterification.

3. Compound Addition and Signal Measurement:

• Prepare serial dilutions of Hedione in Assay Buffer. The vehicle (e.g., DMSO) concentration should be kept constant across all wells (typically ≤0.1%).

• Use a fluorometric imaging plate reader (e.g., FLIPR, FlexStation) to measure the fluorescence signal.

• Establish a stable baseline fluorescence reading for approximately 10-20 seconds.

• Add the Hedione dilutions (or control compounds) to the plate.

• Immediately begin recording the change in fluorescence intensity over time (typically 2-3 minutes). The signal is measured as an increase in fluorescence corresponding to the rise in intracellular calcium.

4. Data Analysis:

• The response is typically quantified as the peak fluorescence intensity minus the baseline fluorescence (ΔF).

• For concentration-response curves, plot ΔF against the logarithm of the Hedione concentration.

• Fit the data using a four-parameter logistic equation to determine potency (EC50) and efficacy (Emax).

References

• 1. Exposure to Hedione Increases Reciprocity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sciencedaily.com [sciencedaily.com]
• 3. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. europeanreview.org [europeanreview.org]
• 5. Frontiers | Exposure to Hedione Increases Reciprocity in Humans [frontiersin.org]
• 6. Frontiers | A Guide to Transient Expression of Membrane Proteins in HEK-293 Cells for Functional Characterization [frontiersin.org]

Protocols & Analytical Methods

Application Note: Laboratory Synthesis of Methyl Dihydrojasmonate

Abstract

This document provides a detailed protocol for the laboratory synthesis of methyl dihydrojasmonate, a widely used fragrance component with a characteristic jasmine-like scent.[1] The synthesis is a multi-step process beginning with the preparation of a key intermediate, 2-pentyl-2-cyclopenten-1-one (B1585486), followed by a Michael addition with dimethyl malonate, and subsequent decarboxylation and esterification to yield the final product.[2][3] This protocol is intended for researchers in organic synthesis, perfumery, and materials science.

Introduction

Methyl dihydrojasmonate (commercial name: Hedione) is an aroma compound valued for its radiant, floral, jasmine-like character.[1] While first discovered in jasmine absolute, its low natural abundance necessitates chemical synthesis for commercial use.[1] The most common industrial synthesis involves a Michael addition of a malonic ester to 2-pentyl-2-cyclopenten-1-one.[3][4] This note details a robust laboratory-scale procedure for this synthesis, providing quantitative data and a step-by-step workflow.

Overall Synthesis Pathway

The synthesis proceeds in three main stages:

• Aldol (B89426) Condensation and Isomerization: Cyclopentanone (B42830) and pentanal undergo an aldol condensation, followed by dehydration and isomerization to form the stable α,β-unsaturated ketone, 2-pentyl-2-cyclopenten-1-one.[5]

• Michael Addition: 2-pentyl-2-cyclopenten-1-one reacts with dimethyl malonate in the presence of a base (sodium methoxide) to form the diester adduct.[6]

• Decarboxylation and Esterification: The adduct is heated to induce hydrolysis and decarboxylation, followed by esterification with methanol (B129727) to produce methyl dihydrojasmonate.[3][5]

Caption: Workflow for the synthesis of methyl dihydrojasmonate.

Experimental Protocols

Stage 1: Synthesis of 2-Pentyl-2-cyclopenten-1-one

This stage involves the base-catalyzed aldol condensation of cyclopentanone and n-valeraldehyde, followed by acid-catalyzed isomerization.[5][7]

Protocol:

• To a flask, add sodium hydroxide (B78521) (NaOH) and water, and heat the solution to 25°C.[7]

• Slowly add cyclopentanone dropwise, ensuring the reaction temperature does not exceed 32°C.[7]

• Following the cyclopentanone addition, add n-valeraldehyde dropwise, again maintaining a temperature below 32°C.[7]

• Stir the reaction mixture at 28°C for 1 hour after the addition is complete.[7]

• Add acetic acid to quench the reaction, stir for 2 minutes, and then separate the organic layer.[7]

• The crude product (2-pentylidene cyclopentanone) is then mixed with a solution of 5% hydrogen bromide (HBr) in n-butanol.[5]

• The mixture is heated to reflux (approx. 105°C) and stirred for approximately 2 hours.[5]

• After cooling, the reaction mass is washed sequentially with saturated sodium chloride, 10% sodium carbonate, and again with saturated sodium chloride.[5]

• The organic layer is dried over anhydrous sodium sulfate, concentrated, and purified by vacuum distillation to yield 2-pentyl-2-cyclopenten-1-one.[5]

Parameter	Value	Reference
Reagents	Cyclopentanone, n-Valeraldehyde, NaOH, HBr in n-Butanol	[5][7]
Mole Ratio (Base:Aldehyde)	~0.08:1	[5]
Condensation Temp.	28-32°C	[7]
Isomerization Temp.	105°C (Reflux)	[5]
Typical Yield	70-80%	[5]

Table 1: Reagents and conditions for 2-pentyl-2-cyclopenten-1-one synthesis.

Stage 2: Michael Addition

The intermediate, 2-pentyl-2-cyclopenten-1-one, undergoes a Michael addition with dimethyl malonate.[5][6]

Protocol:

• Under a nitrogen atmosphere, dissolve sodium metal pellets in anhydrous methanol to prepare sodium methoxide (B1231860).[5] Alternatively, use commercial sodium methoxide.[6]

• Add dimethyl malonate to the sodium methoxide solution while maintaining the temperature at 25°C.[5]

• Cool the reaction mixture to -5°C.[5][6]

• Slowly add the 2-pentyl-2-cyclopenten-1-one prepared in Stage 1 over a period of 30-40 minutes.[5]

• Stir the reaction at -5°C for 1-2 hours.[5][6]

• Quench the reaction by adding acetic acid.[6]

• The crude product (Michael adduct) can be isolated by evaporating the methanol, dissolving the residue in an organic solvent like ethyl acetate, washing with saturated sodium bicarbonate and brine, drying, and concentrating.[6]

Parameter	Value	Reference
Reagents	2-Pentyl-2-cyclopenten-1-one, Dimethyl Malonate, Sodium Methoxide	[5][6]
Solvent	Anhydrous Methanol	[5][6]
Mole Ratio (Ketone:Malonate)	~1:1.2	[5][8]
Reaction Temp.	-5°C	[5][6]
Reaction Time	1-2 hours	[5][6]
Typical Yield (Adduct)	~90%	[6]

Table 2: Reagents and conditions for Michael Addition.

Stage 3: Decarboxylation and Esterification

The final stage involves the conversion of the Michael adduct into methyl dihydrojasmonate. This can be achieved in a one-pot process by heating.[8]

Protocol:

• A combined approach involves heating the Michael addition reaction mixture directly after formation.[8]

• After the Michael addition (Stage 2), instead of quenching at low temperature, the reaction mixture is heated to 60-70°C.[8]

• The mixture is held at reflux for 20-25 hours. During this time, both addition and decarboxylation occur.[8]

• After the reaction is complete, cool the mixture in an ice bath and neutralize with glacial acetic acid.[8]

• Most of the methanol is removed by distillation.[8]

• The residue is diluted with water and extracted with a suitable organic solvent (e.g., tert-butyl methyl ether).[8]

• The combined organic layers are washed, dried over anhydrous magnesium sulfate, and concentrated.[8]

• The final product, methyl dihydrojasmonate, is purified by vacuum distillation, collecting the fraction at 140-141°C (2-3 mmHg).[3]

Parameter	Value	Reference
Reaction Type	Coupled Addition-Decarboxylation	[8]
Catalyst	Sodium Methoxide	[8]
Solvent	Methanol	[8]
Reaction Temp.	60-70°C (Reflux)	[8]
Reaction Time	20-25 hours	[8]
Final Product Purity	>98%	[3][8]

Table 3: Conditions for coupled Decarboxylation.

Summary of Yields

Stage	Product	Typical Yield	Reference
1	2-Pentyl-2-cyclopenten-1-one	70-80%	[5]
2	Michael Adduct	~90%	[6]
3	Methyl Dihydrojasmonate	85-91% (from adduct)	[3][8]
Overall	Methyl Dihydrojasmonate	~65-85% (from 2-pentylcyclopentenone)	[9]

Table 4: Summary of reaction yields.

Characterization

The final product should be a colorless to pale yellow liquid.[7] Purity can be assessed by Gas Chromatography (GC). Structural confirmation can be obtained using Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• IR (KBr) νmax cm-1: 2955, 2930, 2859, 1739 (ester C=O), 1437, 1166.[9]

• Boiling Point: 110 °C at 0.2 mmHg.

• Density: ~0.998 g/mL at 25 °C.

Safety Precautions

• Handle all reagents and solvents in a well-ventilated fume hood.

• Sodium metal and sodium methoxide are highly reactive and corrosive; handle with extreme care and under an inert atmosphere.

• n-Valeraldehyde has a strong, unpleasant odor.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• All reactions should be performed with appropriate temperature control to avoid runaway reactions.

References

• 1. Methyl dihydrojasmonate - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. Methyl dihydrojasmonate | 24851-98-7 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. US4260830A - Process for the preparation of methyl dihydrojasmonate and lower alkyl homologues - Google Patents [patents.google.com]
• 6. CN107805201B - Preparation method of methyl dihydrojasmonate - Google Patents [patents.google.com]
• 7. Method for preparing methyl dihydrojasmonate - Eureka | Patsnap [eureka.patsnap.com]
• 8. CN101429122B - Decarboxylation method used in synthesis of methyl dihydrojasmonate - Google Patents [patents.google.com]
• 9. CN101519355B - Method for preparing methyl dihydrojasmonate - Google Patents [patents.google.com]

Application Note: Analysis of Hedione (Methyl Dihydrojasmonate) by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hedione®, the registered trade name for methyl dihydrojasmonate, is a widely utilized aroma compound in the fragrance industry, prized for its delicate, radiant jasmine scent.[1] Chemically, it is an ester with the formula C13H22O3 and a molecular weight of 226.31 g/mol .[2][3] Beyond its olfactory properties, recent studies have revealed that Hedione acts as a ligand for the human vomeronasal type-1 receptor 1 (VN1R1), a putative pheromone receptor.[4][5] This interaction elicits sex-differentiated activation in limbic brain regions and the hypothalamus, suggesting a role in modulating hormonal secretion and social behavior.[4][5]

This application note provides a comprehensive overview of the analytical methodologies for the identification and quantification of Hedione using Gas Chromatography-Mass Spectrometry (GC-MS). Detailed experimental protocols for various sample matrices are presented, along with a summary of quantitative data and a visualization of the known signaling pathway of Hedione.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) is the premier analytical technique for the analysis of volatile and semi-volatile compounds like Hedione in complex mixtures.[6] The following protocols are generalized from established methods and should be optimized for specific instrumentation and sample matrices.

Sample Preparation

The choice of sample preparation method is critical and depends on the sample matrix.

1. Liquid Samples (e.g., Perfumes, Eau de Toilette, Essential Oils)

• Protocol: Simple dilution is typically sufficient.

• Procedure:

  • Pipette 100 µL of the liquid sample into a 2 mL GC vial.[7]

  • Add 900 µL of a suitable volatile solvent (e.g., ethanol, hexane, or methanol).[7][8]

  • Cap the vial and vortex briefly to ensure thorough mixing.[7]

  • The sample is now ready for injection into the GC-MS system.

2. Solid and Semi-Solid Samples (e.g., Creams, Lotions, Soaps)

• Protocol: Liquid-liquid extraction or solvent extraction is required to isolate the fragrance components.

• Procedure for Creams and Lotions:

  • Weigh approximately 1.0 g of the sample into a 15 mL glass centrifuge tube.[9]

  • Add 10 mL of methanol (B129727) and heat at 60°C to facilitate extraction.[9]

  • For matrix component removal, utilize silica (B1680970) gel column chromatography, eluting the fragrance fraction with methanol.[9]

  • Alternatively, for a simpler extraction, add 5.0 mL of methyl tert-butyl ether (MTBE), vortex vigorously for 2 minutes, and centrifuge at 4000 rpm for 10 minutes.[7]

  • Carefully transfer the supernatant to a clean tube, add a small amount of anhydrous sodium sulfate (B86663) to remove residual water, and filter through a 0.45 µm PTFE syringe filter into a GC vial.[7]

• Procedure for Soaps and Detergents:

  • Dissolve 1 g of the sample in 50 mL of water.[9]

  • Perform a liquid-liquid extraction with 10 mL of ethyl acetate (B1210297).[9]

  • Centrifuge the mixture to separate the layers and remove any solid or aqueous contamination.[9]

  • Transfer the ethyl acetate layer to a GC vial for analysis.[9]

3. Aqueous Samples (e.g., Wastewater)

• Protocol: Solid-phase microextraction (SPME) is an effective technique for extracting Hedione from water samples.[2]

• Procedure:

  • Place the aqueous sample in a headspace vial.

  • Expose a SPME fiber (e.g., PDMS/DVB) to the headspace above the sample or directly immerse it in the sample.

  • Allow for a defined extraction time for the analytes to adsorb to the fiber coating.

  • Retract the fiber and introduce it into the GC injection port for thermal desorption.

GC-MS Analysis

The following table summarizes typical GC-MS parameters for the analysis of Hedione. The choice of column polarity is crucial; non-polar columns separate compounds primarily by boiling point, while polar columns provide selectivity based on dipole-dipole or hydrogen bonding interactions.

Parameter	Setting 1 (General Fragrance Analysis)	Setting 2 (Analysis in Perfumes)	Setting 3 (Analysis in Cosmetics)
Gas Chromatograph	Agilent 7890A or similar	TRACE 1310 GC or similar	Agilent 5975 series or similar
Column	DB-5MS (non-polar), 30 m x 0.25 mm ID, 0.25 µm film thickness	TraceGOLD TG-1MS (non-polar), 30 m x 0.25 mm ID, 0.25 µm film thickness[9]	DB-5MS (non-polar), 30 m x 0.32 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Helium	Helium at a constant flow of 1.0 mL/min
Injection Mode	Splitless, 1 µL injection volume	Splitless	Splitless
Injector Temperature	250 °C	250 °C	Not Specified
Oven Temperature Program	60°C, ramp to 280°C at 10°C/min, hold for 10 min[8]	50°C for 0.5 min, 3°C/min to 115°C, 4°C/min to 170°C, then 35°C/min to 200°C, hold for 5 min	Initial 70°C, ramp 2°C/min to 270°C
Mass Spectrometer	Agilent 5975C or similar	Q Exactive GC Hybrid Quadrupole-Orbitrap	Agilent 5975 series or similar
Ionization Mode	Electron Impact (EI) at 70 eV	Electron Impact (EI)	Electron Impact (EI) at 70 eV
Mass Scan Range	m/z 29-250[9]	Full Scan	m/z 50-800[8]
Ion Source Temperature	230 °C	Not Specified	Not Specified
Transfer Line Temperature	Not Specified	Not Specified	280 °C

Quantitative Data

For quantitative analysis, a calibration curve is constructed by plotting the peak area of a characteristic Hedione ion against the concentration of standard solutions.

Parameter	Value	Reference
Chemical Formula	C13H22O3	[2]
Molecular Weight	226.31 g/mol	[2][3]
CAS Number	24851-98-7	[9]
Retention Time	~16.7 min	[10][11]
Key Mass Fragments (m/z)	83 (base peak), 156, 153, 41, 18	[3]
Calibration Curve Linearity	R² = 0.991	[10][11]

Signaling Pathway and Experimental Workflow

Hedione has been identified as a ligand for the human vomeronasal type-1 receptor 1 (VN1R1).[4][5] Vomeronasal receptors are G protein-coupled receptors (GPCRs). The binding of a ligand, in this case Hedione, to VN1R1 is thought to initiate a signaling cascade. While the specific downstream pathway for human VN1R1 is still under investigation, the general mechanism for V1R receptors involves coupling to G-proteins, leading to the activation of phospholipase C (PLC) and subsequent production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This signaling ultimately results in neuronal activation.

Hedione signaling via the VN1R1 receptor.

The general workflow for the analysis of Hedione by GC-MS is a multi-step process that begins with sample acquisition and preparation, followed by instrumental analysis and data interpretation.

General workflow for Hedione analysis by GC-MS.

Conclusion

The GC-MS methods described in this application note provide a robust and reliable framework for the qualitative and quantitative analysis of Hedione in a variety of sample matrices. The presented protocols, combined with the understanding of Hedione's biological activity through the VN1R1 receptor, offer a comprehensive resource for researchers in the fields of analytical chemistry, fragrance science, and neurobiology. Proper method validation should be performed to ensure data quality and accuracy for specific applications.

References

• 1. web.vscht.cz [web.vscht.cz]
• 2. Tuning properties and dynamic range of type 1 vomeronasal receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vomeronasal receptor - Wikipedia [en.wikipedia.org]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Limit of detection (LQD)/limit of quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Xenopus V1R vomeronasal receptor family is expressed in the main olfactory system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. matheo.uliege.be [matheo.uliege.be]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. gcms.cz [gcms.cz]
• 10. HS-GC-MS method for the analysis of fragrance allergens in complex cosmetic matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for Using Hedione as a Stimulus in Functional Neuroimaging Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Hedione (methyl dihydrojasmonate) as a stimulus in functional neuroimaging studies, particularly functional magnetic resonance imaging (fMRI). Hedione has been identified as a ligand for the putative human pheromone receptor VN1R1, making it a valuable tool for investigating human chemosignaling, emotional processing, and hormonal regulation.[1][2]

Introduction

Hedione is an aroma compound with a pleasant jasmine-like scent that has been shown to elicit sex-differentiated brain activity.[1] Unlike common floral odors, Hedione significantly activates limbic areas such as the amygdala and hippocampus, as well as the hypothalamus, a region associated with hormonal release.[1][2][3][4][5][6] This unique neural signature suggests its potential as a specific probe for exploring the function of the human vomeronasal type-1 receptor 1 (VN1R1) and its downstream effects on the brain and behavior.[4][5]

Data Presentation

Summary of Hedione-Induced Brain Activation

The following table summarizes the key brain regions activated by Hedione stimulation as identified in fMRI studies. This data is primarily derived from the seminal work of Wallrabenstein et al. (2015).

Brain Region	Laterality	Gender-Specific Activation	Putative Function
Limbic System
Amygdala	Bilateral	Not specified	Emotional processing, fear, pleasure
Hippocampus	Bilateral	Not specified	Memory, spatial navigation, emotional regulation
Hypothalamus	Not specified	Stronger activation in females	Hormonal release, regulation of physiological functions

Note: Detailed quantitative data such as MNI/Talairach coordinates, cluster size, and statistical values (e.g., Z-scores) are not consistently available in the public domain. Researchers should refer to the original publications for such specific data.

Signaling Pathway

Hedione is a ligand for the human vomeronasal-type 1 receptor 1 (VN1R1), which is expressed in the human olfactory mucosa.[1] The activation of VN1R1 by Hedione is believed to initiate a signaling cascade mediated by a G-protein, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP).[7][8] This signaling pathway ultimately results in the observed neuronal activation in specific brain regions.

References

• 1. Dedicated odor-taste stimulation design for fMRI flavor studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Validation of a stimulation protocol suited to the investigation of odor-taste interactions with fMRI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methods for olfactory fMRI studies: Implication of respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. math.mcgill.ca [math.mcgill.ca]
• 7. The human vomeronasal type-1 receptor family--detection of volatiles and cAMP signaling in HeLa/Olf cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The cyclic AMP signaling pathway: Exploring targets for successful drug discovery (Review) - PMC [pmc.ncbi.nlm.nih.gov]

Application of Hedione in Human Behavioral Economics Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hedione (Methyl dihydrojasmonate) is an aroma compound with a jasmine-like scent that has garnered significant interest in the field of human behavioral economics. This interest stems from its identification as a ligand for the putative human pheromone receptor VN1R1, which is expressed in the human olfactory mucosa.[1][2][3][4] Activation of this receptor by Hedione has been shown to elicit sex-differentiated responses in brain regions associated with hormonal release and emotional processing, such as the amygdala, hippocampus, and hypothalamus.[1][4][5][6][7][8] This neural activation translates into observable behavioral effects, particularly in the domain of reciprocity, a fundamental aspect of human cooperation.[2][3][9]

These application notes provide a comprehensive overview of the use of Hedione in human behavioral economics experiments, summarizing key quantitative findings and offering detailed protocols for researchers looking to investigate its effects on social behavior.

Data Presentation: Summary of Quantitative Findings

The following tables summarize the key quantitative outcomes from studies investigating the impact of Hedione on reciprocal behavior in economic games.

Study	Economic Game	Key Finding	Statistical Significance
Berger et al. (2017)[2][3][10]	Trust Game (Punishment)	Increased reciprocal punishment in response to low cooperation from the other player in the Hedione condition compared to the control group.[2][10]	p < 0.05 (interaction)
Berger et al. (2017)[2][3][10]	Trust Game (Reward)	Increased reciprocal rewards in response to high cooperation from the other player in the Hedione condition compared to the control group.[2][10]	Not explicitly stated
Pützer et al. (2021)[11][12]	Stress Response Study	Enhanced cortisol and cardiovascular stress response in participants exposed to Hedione during a psychosocial stressor.[11][12]	Not explicitly stated
Pützer et al. (2020)[5][7]	Vicarious Stress Study	Reduced subjective vicarious stress in observers exposed to Hedione while watching another person in a stressful situation.[5][7]	Not explicitly stated

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of Hedione and a typical experimental workflow for its application in behavioral economics research.

Caption: Proposed signaling pathway of Hedione from receptor binding to behavioral output.

Caption: A typical experimental workflow for a Hedione behavioral economics study.

Experimental Protocols

The following are detailed methodologies for key experiments investigating the effects of Hedione on human reciprocal behavior, based on the study by Berger et al. (2017).[2][3][10]

Protocol 1: Investigating the Effect of Hedione on Negative Reciprocity (Punishment)

Objective: To determine if exposure to Hedione increases punitive behavior in response to non-cooperative actions in a trust game.

Materials:

• Hedione (e.g., from Firmenich, Meyrin, Switzerland, used in 5% solution in propylene (B89431) glycol).[3][7]

• Control scent: An odorless solvent (e.g., propylene glycol) or a different floral odor like phenylethyl alcohol (PEA).[1][3]

• Cotton placemats or an aroma diffuser (e.g., Aroma Stream).[3][7]

• A dedicated laboratory space with separate cubicles for each participant.[2]

• Computerized economic game software (e.g., z-Tree).[2]

• Participant recruitment platform (e.g., ORSEE).[2]

Procedure:

• Participant Recruitment: Recruit a sufficient number of participants from a diverse pool to ensure statistical power. Participants should be naive to the purpose of the experiment.

• Laboratory Setup:

  • The experiments should be conducted in a controlled laboratory environment, such as the Cologne Laboratory for Economic Research.[2]

  • Randomly assign participants to either the "Hedione" or "Control" condition.

  • Approximately 15 minutes before participants arrive, apply the assigned scent.[3]

    • Method 1 (Placemat): Dissolve Hedione or the control substance in ethanol (B145695) (1:100) and apply it to a cotton placemat at each participant's cubicle. Allow the ethanol to evaporate.[3]

    • Method 2 (Diffuser): Apply 5 ml of the 5% Hedione solution or the control substance to an aroma diffuser in the experimental room.[7]

  • The concentration of the scent should be low enough not to be consciously perceived by the participants.[9]

• Experimental Session:

  • Upon arrival, guide participants to their assigned cubicles.

  • Provide standardized on-screen instructions for the trust game using the chosen software.

  • Trust Game Structure (Punishment Phase):

    • Participants are anonymously paired. One participant is assigned the role of "Player 1" and the other "Player 2".

    • Player 1 is endowed with a sum of money (e.g., 10 monetary units, MU).

    • Player 1 decides how much of their endowment to send to Player 2 (from 0 to 10 MU).

    • The amount sent is tripled by the experimenter.

    • Player 2 is then informed of the amount sent by Player 1.

    • Player 2 has the option to "punish" Player 1 by assigning punishment points. Each punishment point costs Player 2 a certain amount (e.g., 1 MU) and reduces Player 1's earnings by a larger amount (e.g., 3 MU).

• Data Collection:

  • The software records the decisions of both players, including the amount sent by Player 1 and the punishment points assigned by Player 2.

• Post-Experiment:

  • Administer a post-experiment questionnaire to gather demographic information and to probe for awareness of the scent.

  • Debrief participants about the true nature of the study.

  • Pay participants their earnings from the game in private.

Protocol 2: Investigating the Effect of Hedione on Positive Reciprocity (Reward)

Objective: To determine if exposure to Hedione increases rewarding behavior in response to cooperative actions in a trust game.

Materials:

• Same as in Protocol 1.

Procedure:

• Participant Recruitment and Laboratory Setup: Follow steps 1 and 2 from Protocol 1.

• Experimental Session:

  • Follow the initial steps of the experimental session from Protocol 1.

  • Trust Game Structure (Reward Phase):

    • The initial structure is the same as the punishment game: Player 1 sends an amount to Player 2, which is then tripled.

    • Player 2 is then given the option to "reward" Player 1 by sending back a portion of the tripled amount.

• Data Collection:

  • The software records the amount sent by Player 1 and the amount returned by Player 2.

• Post-Experiment:

  • Follow the post-experiment procedures from Protocol 1.

Conclusion

The research to date provides compelling evidence that Hedione can modulate human social behavior, specifically reciprocity, likely through its action on the VN1R1 receptor and subsequent activation of key brain regions involved in emotion and social cognition.[2][3][6] The provided protocols offer a standardized framework for researchers to further explore the fascinating intersection of chemosignals, neurobiology, and economic decision-making. Future research could investigate the dose-response relationship of Hedione, its effects on other social behaviors, and the potential for identifying the natural ligand for the VN1R1 receptor.[10]

References

• 1. Research Portal [scholarship.miami.edu]
• 2. Frontiers | Exposure to Hedione Increases Reciprocity in Humans [frontiersin.org]
• 3. Exposure to Hedione Increases Reciprocity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. Hedione Reduces Subjective Vicarious Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Hedione Reduces Subjective Vicarious Stress [frontiersin.org]
• 8. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. uni-koeln.de [uni-koeln.de]
• 10. researchgate.net [researchgate.net]
• 11. Effects of the odorant Hedione on the human stress response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cog.psy.ruhr-uni-bochum.de [cog.psy.ruhr-uni-bochum.de]

Application Note: Quantification of Hedione using High-Performance Liquid Chromatography

AN-HPLC-001

Introduction

Hedione®, chemically known as methyl dihydrojasmonate, is a widely used fragrance ingredient prized for its fresh, floral, jasmine-like scent.[1][2] It is a crucial component in numerous perfumes and cosmetic products.[3] Accurate quantification of Hedione is essential for quality control in raw materials and finished products, as well as for research and development in fragrance formulation and stability studies.[4][5] This application note presents a reliable and efficient reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of Hedione. The described protocol is adapted from a validated method for the structurally similar compound, methyl jasmonate, and is suitable for researchers, scientists, and professionals in the drug development and fragrance industries.[6][7]

Principle of the Method

This method utilizes RP-HPLC with a C18 stationary phase to separate Hedione from other components in a sample matrix. The separation is based on the differential partitioning of the analyte between the nonpolar stationary phase and a polar mobile phase.[8] Quantification is achieved by ultraviolet (UV) detection at a specific wavelength where Hedione exhibits absorbance.[6] The peak area of the analyte is proportional to its concentration in the sample.

Experimental Protocol

1. Instrumentation and Materials

• HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD) is required.

• Chromatographic Column: A C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for this application.[6]

• Solvents: HPLC-grade acetonitrile (B52724) and water are necessary for the mobile phase.

• Hedione Standard: A certified reference standard of Hedione (methyl dihydrojasmonate) should be used.

• Sample Preparation: Depending on the matrix, sample preparation may involve dissolution in a suitable solvent and filtration.[9]

2. Chromatographic Conditions

The following chromatographic conditions are recommended for the analysis of Hedione:

Parameter	Value
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : Water (75:25, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	Ambient (or controlled at 25 °C)
Detection Wavelength	214 nm
Run Time	Approximately 10 minutes

3. Preparation of Standard Solutions

• Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh a known amount of Hedione reference standard and dissolve it in the mobile phase to prepare a stock solution of a specific concentration.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock standard solution with the mobile phase to cover the desired concentration range (e.g., 25-300 µg/mL).[6]

4. Sample Preparation

The sample preparation procedure will vary depending on the sample matrix. A general guideline is as follows:

• Liquid Samples (e.g., Perfumes, Lotions): Accurately weigh a portion of the sample and dissolve it in the mobile phase. The solution may require further dilution to bring the Hedione concentration within the linear range of the method.

• Solid Samples: An appropriate extraction method using a suitable solvent should be developed and validated.

• Filtration: Prior to injection, all samples and standard solutions should be filtered through a 0.45 µm syringe filter to remove any particulate matter.[9]

5. Analysis Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the prepared standard solutions in ascending order of concentration to generate a calibration curve.

• Inject the prepared sample solutions.

• After each injection, record the chromatogram and integrate the peak corresponding to Hedione.

Data Presentation

Calibration Data

A typical calibration curve for Hedione is constructed by plotting the peak area against the concentration of the standard solutions. The linearity of the method should be evaluated by the correlation coefficient (r²) of the calibration curve.

Concentration (µg/mL)	Peak Area (Arbitrary Units)
25	(Example Value)
50	(Example Value)
100	(Example Value)
150	(Example Value)
200	(Example Value)
250	(Example Value)
300	(Example Value)

Method Validation Parameters

The following table summarizes the expected performance characteristics of this HPLC method, based on the adapted method for methyl jasmonate.[6]

Parameter	Expected Value
Linearity Range	25 - 300 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	~9.4 µg/mL
Limit of Quantification (LOQ)	~28.5 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	88.5% - 90.7%

Visualizations

Caption: Experimental workflow for Hedione quantification by HPLC.

Caption: Logical relationship of the HPLC quantification method.

References

• 1. Hedione | CymitQuimica [cymitquimica.com]
• 2. ScenTree - Hedione® (CAS N° 24851-98-7) [scentree.co]
• 3. parfums-de-grasse.com [parfums-de-grasse.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 6. Development of a validated RP-HPLC/DAD method for the quantitative determination of methyl jasmonate in an insect repellent semi-solid formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 9. scielo.br [scielo.br]

Application Notes and Protocols for Studying the Effect of Hedione on Mood

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hedione (Methyl dihydrojasmonate) is an aroma compound with a pleasant, jasmine-like scent. Recent studies have indicated that Hedione may exert effects on human mood and social behavior through a unique neural pathway. Notably, it has been identified as a ligand for the putative human pheromone receptor VN1R1, which is expressed in the olfactory mucosa.[1][2][3] Activation of this receptor by Hedione has been shown to engage limbic areas of the brain, such as the amygdala and hippocampus, which are critically involved in emotional processing.[1][2] Furthermore, fMRI studies have revealed that Hedione can elicit sex-differentiated responses in the hypothalamus, a region associated with hormone release.[1][2] These findings suggest a potential role for Hedione in modulating mood and emotional states, making it a compelling subject for further investigation in neuroscience, psychology, and drug development.

These application notes provide a detailed framework for designing and conducting experiments to investigate the effects of Hedione on mood. The protocols outlined below cover subjective mood assessment, neuroimaging, and behavioral paradigms.

Signaling Pathway of Hedione

Hedione's proposed mechanism of action involves the activation of the vomeronasal-type receptor 1 (VN1R1). This G-protein coupled receptor is expressed in the human olfactory epithelium.[1][4] Upon binding of Hedione, VN1R1 is thought to initiate a signaling cascade that leads to the activation of specific brain regions associated with emotion and hormonal regulation.

Caption: Proposed signaling pathway of Hedione.

Experimental Design and Protocols

A robust experimental design to study the effects of Hedione on mood should incorporate a combination of subjective self-report measures, objective physiological measures, and behavioral observations. A double-blind, placebo-controlled, within-subjects or between-subjects design is recommended to minimize bias.

Participants

A sample of healthy adult participants is recommended. It is advisable to screen participants for any history of olfactory dysfunction, psychiatric disorders, or current use of medications that could affect mood or olfactory perception. Given the sex-differentiated effects observed in previous studies, it is crucial to include a balanced representation of male and female participants.[1]

Olfactory Stimuli

• Experimental Stimulus: Hedione (Methyl dihydrojasmonate).

• Control Stimulus: A suitable control odor, such as a common floral scent like phenylethyl alcohol, should be used for comparison.[1] An odorless solvent (e.g., mineral oil) can serve as a placebo control.

• Delivery: Odorants should be delivered in a controlled and consistent manner using an olfactometer or standardized scent-dispensing apparatus to ensure uniform concentration and duration of exposure.

Experimental Workflow

The following diagram outlines a typical experimental workflow for investigating the effects of Hedione on mood.

Caption: A generalized experimental workflow.

Detailed Experimental Protocols

Protocol for Subjective Mood Assessment

This protocol utilizes the Positive and Negative Affect Schedule (PANAS) to measure self-reported mood before and after exposure to Hedione. The PANAS is a well-validated and widely used questionnaire consisting of two 10-item scales to measure positive and negative affect.[5][6][7]

Materials:

• PANAS questionnaire.

• Olfactometer or other scent delivery device.

• Hedione solution.

• Control odor solution.

• Odorless solvent.

Procedure:

• Baseline Measurement: Participants complete the PANAS questionnaire to establish a baseline mood state.

• Odor Administration: Participants are exposed to either Hedione, the control odor, or the placebo in a randomized order across different sessions. The duration of exposure should be standardized (e.g., 5 minutes).

• Post-Exposure Measurement: Immediately following the odor exposure, participants complete the PANAS questionnaire again.

• Washout Period: A sufficient washout period should be implemented between conditions to allow mood and olfactory senses to return to baseline.

Data Presentation:

The quantitative data from the PANAS questionnaire can be summarized in the following table:

Condition	Pre-Exposure Positive Affect (Mean ± SD)	Post-Exposure Positive Affect (Mean ± SD)	Pre-Exposure Negative Affect (Mean ± SD)	Post-Exposure Negative Affect (Mean ± SD)
Hedione
Control Odor
Placebo

Protocol for Neuroimaging (fMRI)

This protocol outlines the use of functional Magnetic Resonance Imaging (fMRI) to investigate the neural correlates of Hedione's effect on the brain.

Materials:

• fMRI-compatible olfactometer.

• Hedione solution.

• Control odor solution.

Procedure:

• Participant Preparation: Participants are positioned in the fMRI scanner. The olfactometer delivery tube is placed comfortably in the participant's nasal cavity.

• fMRI Paradigm: A block design or event-related design can be used. For a block design, periods of odor presentation (Hedione or control) are alternated with rest periods (odorless air).

• Data Acquisition: Whole-brain functional images are acquired throughout the experiment.

• Data Analysis: fMRI data are preprocessed and analyzed to identify brain regions showing significantly different activation in response to Hedione compared to the control odor. Regions of interest (ROIs) would include the amygdala, hippocampus, and hypothalamus.

Data Presentation:

The fMRI data can be summarized in a table highlighting the brain regions with significant activation:

Brain Region	Hedione vs. Control (t-value)	p-value	Cluster Size (voxels)
Right Amygdala
Left Hippocampus
Hypothalamus

Protocol for Behavioral Assessment (Reciprocity Game)

This protocol, based on previous research, uses an economic game to assess the effect of Hedione on reciprocal behavior.[3]

Materials:

• Computerized version of a reciprocity game (e.g., Trust Game or Ultimatum Game).

• Scent diffusion apparatus to disperse Hedione or a control scent in the testing room.

Procedure:

• Environment Setup: The testing room is scented with either Hedione or a control odor at a concentration that is not consciously detectable.

• Game Instructions: Participants receive instructions for the economic game.

• Gameplay: Participants play the game, and their decisions (e.g., amount of money returned in a Trust Game) are recorded.

• Debriefing: Participants are debriefed about the purpose of the study.

Data Presentation:

The behavioral data can be presented in a comparative table:

Condition	Mean Reciprocity Score (± SD)	Statistical Significance (p-value)
Hedione
Control Odor

Conclusion

The provided application notes and protocols offer a comprehensive framework for investigating the mood-altering effects of Hedione. By employing a multi-faceted approach that combines subjective, neural, and behavioral measures, researchers can gain a deeper understanding of the mechanisms through which this intriguing aroma compound influences human emotion and social interaction. The detailed methodologies and data presentation structures are intended to facilitate the design of rigorous and reproducible experiments in this emerging field of study.

References

• 1. neurosciencenews.com [neurosciencenews.com]
• 2. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exposure to Hedione Increases Reciprocity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. creative-biolabs.com [creative-biolabs.com]
• 5. Self-Assessed Experience of Emotional Involvement in Sensory Analysis Performed in Virtual Reality - PMC [pmc.ncbi.nlm.nih.gov]
• 6. positivepsychology.com [positivepsychology.com]
• 7. Positive and Negative Affect Schedule - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Solid-Phase Microextraction (SPME) Sampling of Hedione

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hedione®, the brand name for methyl dihydrojasmonate, is a widely used fragrance ingredient with a light, floral, jasmine-like aroma.[1][2][3] It is found in a vast array of consumer products, including perfumes, cosmetics, and air fresheners.[1][4] Beyond its olfactory properties, recent scientific studies have garnered interest in Hedione for its biological activity. Research suggests that Hedione can act as a ligand for the putative human pheromone receptor VN1R1, potentially influencing human behavior and hormonal regulation. This makes the accurate and sensitive detection of Hedione in various matrices crucial for researchers in fields ranging from analytical chemistry to neuroscience and drug development.

Solid-Phase Microextraction (SPME) is a solvent-free, versatile, and sensitive sample preparation technique ideal for the analysis of volatile and semi-volatile organic compounds like Hedione.[5] SPME concentrates analytes from a sample matrix onto a coated fiber, which is then thermally desorbed into a gas chromatograph (GC) for separation and detection, typically by mass spectrometry (MS). This document provides detailed application notes and protocols for the sampling and analysis of Hedione using SPME coupled with GC-MS.

Principle of SPME for Hedione Sampling

SPME is an equilibrium-based extraction technique. A fused silica (B1680970) fiber coated with a stationary phase is exposed to the sample, either by direct immersion into a liquid or exposure to the headspace above a liquid or solid sample. Hedione molecules partition from the sample matrix into the fiber coating until equilibrium is reached. The amount of Hedione extracted by the fiber is proportional to its concentration in the sample. Following extraction, the fiber is transferred to the hot injector of a GC, where the trapped Hedione is thermally desorbed, cryo-focused at the head of the GC column, and then separated and detected by the MS.

Experimental Protocols

Protocol 1: Headspace SPME (HS-SPME) for Hedione in Air or Headspace of Consumer Products

This protocol is suitable for determining the concentration of Hedione in indoor air or the headspace of products like perfumes, lotions, or air fresheners.

Materials:

• SPME Fiber Assembly: A fiber with a coating suitable for semi-volatile compounds. A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is a good starting point due to its broad analyte range.

• SPME Holder (manual or autosampler)

• Gas-tight vials (e.g., 10 or 20 mL) with PTFE-faced septa

• Heating block or water bath with temperature control

• Gas Chromatograph-Mass Spectrometer (GC-MS) system

• Hedione analytical standard

• Solvent for standard preparation (e.g., methanol (B129727) or ethanol)

Procedure:

• Sample Preparation:

  • For air analysis, collect a known volume of air in a sealed, inert container (e.g., Tedlar bag) and then transfer a portion to a gas-tight vial for analysis.

  • For consumer products, accurately weigh or pipette a known amount of the sample into a gas-tight vial. For solid or viscous samples, a diluent may be necessary to facilitate the release of volatiles.

• SPME Extraction:

  • Place the vial in a heating block or water bath and allow it to equilibrate at a set temperature (e.g., 40-60 °C) for a specific time (e.g., 15-30 minutes) to allow Hedione to partition into the headspace.

  • Expose the SPME fiber to the headspace of the vial for a predetermined extraction time (e.g., 30-60 minutes). Agitation of the sample during extraction can improve efficiency.

• GC-MS Analysis:

  • After extraction, retract the fiber into the needle and immediately insert it into the heated injection port of the GC.

  • Depress the plunger to expose the fiber and begin thermal desorption. Desorption time and temperature should be optimized (e.g., 250 °C for 2-5 minutes).

  • Acquire data in full scan mode for qualitative analysis and selected ion monitoring (SIM) mode for quantitative analysis.

Quantitative Analysis:

For quantitative analysis, a calibration curve should be prepared using standard solutions of Hedione. An internal standard (e.g., a deuterated analog of Hedione or a compound with similar chemical properties but not present in the sample) should be used to improve accuracy and precision.

Protocol 2: Direct Immersion SPME (DI-SPME) for Hedione in Aqueous Samples

This protocol is suitable for the analysis of Hedione in aqueous matrices such as wastewater or biological fluids (after appropriate sample clean-up).

Materials:

• Same as Protocol 1. A Polydimethylsiloxane (PDMS) fiber is often a good choice for direct immersion in aqueous samples.

Procedure:

• Sample Preparation:

  • Place a known volume of the aqueous sample into a vial.

  • Adjust the pH and/or ionic strength of the sample if necessary to enhance the partitioning of Hedione into the fiber coating. Adding salt (e.g., NaCl) can "salt out" the analyte and improve extraction efficiency.

• SPME Extraction:

  • Immerse the SPME fiber directly into the liquid sample.

  • Agitate the sample at a constant rate (e.g., using a magnetic stirrer) for a defined extraction time to facilitate mass transfer.

• GC-MS Analysis:

  • After extraction, retract the fiber, gently remove any droplets of the matrix with a lint-free tissue, and then introduce it into the GC injector for desorption and analysis as described in Protocol 1.

Data Presentation

The following tables provide typical parameters for SPME-GC-MS analysis of fragrance compounds, which can be adapted and optimized for Hedione.

Table 1: Recommended SPME Fiber Selection for Hedione

SPME Fiber Coating	Recommended Use	Rationale
Polydimethylsiloxane (PDMS)	General purpose for nonpolar, semi-volatile compounds. Good for initial screening.	Hedione is a relatively nonpolar molecule.
Divinylbenzene/Polydimethylsiloxane (DVB/PDMS)	Suitable for a wide range of volatile and semi-volatile compounds, including aromatics.	Offers a combination of adsorption and absorption mechanisms.
Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)	Recommended for a broad range of analytes with varying polarities and molecular weights. Excellent for complex matrices.	The composite nature of the fiber allows for the trapping of a wide range of volatiles.
Polyethylene Glycol (PEG)	Best for polar analytes.	May be less effective for Hedione but could be useful for comparison or in specific matrices.

Table 2: Typical SPME and GC-MS Parameters for Fragrance Analysis

Parameter	Typical Range/Value	Purpose
SPME Fiber	DVB/CAR/PDMS, 50/30 µm	Broad analyte applicability.
Extraction Mode	Headspace (HS)	Minimizes matrix effects.
Sample Volume	1-10 mL (liquid) or 0.1-1 g (solid)	Depends on expected concentration and vial size.
Incubation Temperature	40 - 80 °C	Increases vapor pressure of Hedione.
Incubation Time	15 - 30 min	Allows for equilibrium between sample and headspace.
Extraction Time	20 - 60 min	Time for analytes to partition to the fiber.
Agitation	250 - 500 rpm	Improves mass transfer and reduces equilibration time.
Desorption Temperature	240 - 270 °C	Ensures complete transfer of Hedione to the GC.
Desorption Time	2 - 5 min	Sufficient time for desorption without analyte degradation.
GC Column	DB-5ms, HP-5ms, or similar (30 m x 0.25 mm, 0.25 µm)	Standard nonpolar column for good separation of semi-volatiles.
Oven Program	Start at 50-70°C, ramp to 280-300°C	To separate Hedione from other matrix components.
Carrier Gas	Helium or Hydrogen	Mobile phase for chromatography.
MS Ionization	Electron Ionization (EI) at 70 eV	Standard ionization for creating reproducible mass spectra.
MS Scan Mode	Full Scan (50-400 m/z) for identification, SIM for quantification	Qualitative and quantitative analysis.

Table 3: Quantitative Data for Hedione in Consumer Products (for context)

Product Type	Typical Concentration Range	Reference
Fine Fragrances	2% - 35% and above	[3]
Shampoos	8% - 20%	[3]
Shower Gels	8% - 23%	[3]
Soaps	5% - 17%	[3]
Detergents	3% - 13%	[3]

Note: These are usage levels in the fragrance concentrate, not the final product concentration.

Visualization of Workflows and Pathways

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Hedione using HS-SPME-GC-MS.

Caption: Workflow for Hedione analysis using HS-SPME-GC-MS.

Signaling Pathway

This diagram illustrates the proposed signaling pathway of Hedione through the activation of the VN1R1 receptor.

Caption: Proposed signaling pathway of Hedione via the VN1R1 receptor.

References

• 1. Methyl­dihydro­jasmonate | The Fragrance Conservatory [fragranceconservatory.com]
• 2. Hedione / Methyl Dihydrojasmonate (24851-98-7) — Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 3. firmenich.com [firmenich.com]
• 4. Hedione | C13H22O3 | CID 102861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Hedione | CymitQuimica [cymitquimica.com]

Application Notes and Protocols for the Separation of Cis- and Trans-Isomers of Hedione

Introduction

Hedione, with the chemical name methyl dihydrojasmonate, is a widely utilized aroma compound in the fragrance industry, prized for its fresh, floral, jasmine-like scent.[1][2][3] It exists as a mixture of four stereoisomers, arising from two chiral centers. These are grouped into two pairs of enantiomers: cis-isomers ((+)- and (-)-methyl dihydroepijasmonate) and trans-isomers ((+)- and (-)-methyl dihydrojasmonate). The olfactory properties of these isomers differ significantly, with the cis-isomers generally considered to possess a more potent and desirable fragrance profile.[2][4] Consequently, the separation of cis- and trans-isomers, as well as the resolution of their respective enantiomers, is of considerable interest to researchers, fragrance developers, and professionals in the pharmaceutical industry where stereoisomeric purity is critical.[5][6]

This document provides detailed application notes and protocols for various chromatographic techniques employed in the separation of cis- and trans-isomers of Hedione.

Gas Chromatography (GC)

Gas chromatography is a powerful and widely used technique for the separation of volatile compounds like Hedione and its isomers.[7][8][9] High-resolution capillary GC, particularly with chiral stationary phases, allows for the separation of all four stereoisomers.[7][10]

Application Note: GC Separation of Hedione Isomers

The key to separating Hedione isomers by GC lies in the selection of an appropriate capillary column. Chiral stationary phases, often based on modified cyclodextrins, provide the necessary selectivity to resolve the stereoisomers.[7][10] The cis- and trans-diastereomers can often be separated on standard non-chiral columns due to differences in their physical properties, but complete enantiomeric resolution requires a chiral phase. It is crucial to carefully control GC parameters to avoid the epimerization of the cis-isomers to the more thermodynamically stable trans-isomers, which can occur at high temperatures.[7]

Experimental Protocol: Chiral Capillary GC-MS

This protocol outlines a method for the enantioselective analysis of Hedione stereoisomers.

1. Instrumentation and Columns:

• Gas Chromatograph: Any standard GC system equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A chiral capillary column, such as one with a heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin stationary phase.[7]

• Injector: Split/splitless injector.

2. GC Conditions:

• Carrier Gas: Helium or Hydrogen.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 min.

  • Ramp: 2 °C/min to 200 °C.

  • Hold at 200 °C for 10 min.

• Detector Temperature (FID): 250 °C.

• MS Transfer Line Temperature (if using MS): 230 °C.

3. Sample Preparation:

• Dilute the Hedione sample in a suitable solvent (e.g., hexane (B92381) or dichloromethane) to a concentration of approximately 100 µg/mL.

4. Injection:

• Inject 1 µL of the prepared sample using a split injection mode (e.g., split ratio 50:1).

5. Data Analysis:

• Identify the peaks corresponding to the cis- and trans-isomers based on their retention times and mass spectra (if using MS). The elution order of the enantiomers will depend on the specific chiral stationary phase used.[10]

Quantitative Data

Parameter	Value/Description	Reference
Technique	Enantio-Multidimensional Capillary GC-MS	[7]
Chiral Stationary Phase	Heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin	[7]
Outcome	Successful baseline separation of all four stereoisomers of Hedione.	[7]
Note	Preparative GC can be used to isolate pure cis- and trans-diastereomers for further analysis or use.[7]

High-Performance Liquid Chromatography (HPLC)

HPLC is another effective method for the separation of Hedione isomers.[5] Similar to GC, the use of chiral stationary phases (CSPs) is essential for resolving the enantiomers.[6][11] HPLC can be performed in both normal-phase and reversed-phase modes.[12][13]

Application Note: HPLC Separation of Hedione Isomers

The separation of diastereomers (cis vs. trans) can sometimes be achieved on achiral columns (e.g., silica (B1680970) or C18) by optimizing the mobile phase.[14][15][16] However, for the more challenging separation of enantiomers, a chiral stationary phase is required.[11] Polysaccharide-based CSPs (e.g., cellulose (B213188) or amylose (B160209) derivatives) are commonly used for this purpose.[6] A reported method also describes the use of cyclodextrins as mobile phase additives with a standard C18 column to achieve separation.[17]

Experimental Protocol: Chiral HPLC

This protocol provides a general methodology for separating Hedione stereoisomers using HPLC with a chiral stationary phase.

1. Instrumentation and Columns:

• HPLC System: A standard HPLC system with a UV detector or a mass spectrometer.

• Column: A chiral column, for example, a Chiralpak AS or a cyclodextrin-based column.[7][17]

• Detector: UV detector set to an appropriate wavelength (e.g., 220 nm) or an MS detector.

2. Chromatographic Conditions (Normal Phase Example):

• Mobile Phase: A mixture of n-hexane and isopropanol (B130326) (e.g., 98:2 v/v). The exact ratio should be optimized for the specific column and isomers.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

3. Sample Preparation:

• Dissolve the Hedione sample in the mobile phase to a concentration of approximately 1 mg/mL.

4. Injection:

• Inject 10 µL of the prepared sample.

5. Data Analysis:

• Identify and quantify the peaks corresponding to the different isomers based on their retention times.

Quantitative Data

Parameter	Value/Description	Reference
Technique	Reversed-Phase HPLC with Mobile Phase Additive	[17]
Column	C18 (250 mm)	[17]
Mobile Phase	20% Methanol (B129727) in water with 16 mM methyl-β-cyclodextrin	[17]
Flow Rate	1.25 mL/min	[17]
Temperature	45 °C	[17]
Outcome	Successful separation and identification of the four stereoisomers of methyl jasmonate (a related compound). This approach is applicable to Hedione.	[17]

Supercritical Fluid Chromatography (SFC)

SFC is a powerful chromatographic technique that uses a supercritical fluid (typically carbon dioxide) as the mobile phase.[18][19] It combines some of the best features of both GC and HPLC, offering high efficiency, fast separations, and reduced environmental impact.[20][21] SFC is particularly well-suited for chiral separations.[20][21][22]

Application Note: SFC for Chiral Separation of Hedione

SFC is an excellent alternative to normal-phase HPLC for chiral separations.[20] The low viscosity and high diffusivity of supercritical CO2 allow for high flow rates without sacrificing resolution, leading to significantly shorter analysis times.[21] The same chiral stationary phases used in HPLC can often be employed in SFC. Small amounts of co-solvents (modifiers), such as methanol or ethanol, are typically added to the CO2 mobile phase to adjust solvent strength and improve peak shape.

Experimental Protocol: Chiral SFC

This protocol describes a general approach for the chiral separation of Hedione isomers using SFC.

1. Instrumentation and Columns:

• SFC System: An analytical SFC system equipped with a back-pressure regulator and a UV or MS detector.

• Column: A chiral stationary phase column, such as those based on polysaccharide derivatives.

2. Chromatographic Conditions:

• Mobile Phase: Supercritical CO2 with a modifier (e.g., 5-20% methanol).

• Flow Rate: 2-4 mL/min.

• Outlet Pressure (Back-Pressure Regulator): 100-150 bar.

• Column Temperature: 35-40 °C.

3. Sample Preparation:

• Dissolve the Hedione sample in a suitable solvent (e.g., methanol or a hexane/isopropanol mixture) to a concentration of 1 mg/mL.

4. Injection:

• Inject 1-5 µL of the sample.

5. Data Analysis:

• Identify and quantify the isomers based on their elution times.

Quantitative Data

Parameter	Value/Description	Reference
Technique	Supercritical Fluid Chromatography (SFC)	[20][21]
Mobile Phase	Supercritical CO2 with organic modifiers (e.g., alcohols)	[20]
Advantages	Faster analysis times, reduced solvent consumption (greener chemistry), high efficiency.	[21]
Outcome	SFC provides enhanced or complementary selectivity for chiral separations compared to LC.	[20]

Visualizations

Logical Relationship of Hedione Isomers

Caption: Hierarchical relationship of Hedione isomers.

General Chromatographic Separation Workflow

Caption: General workflow for chromatographic isomer separation.

Decision Pathway for Method Selection

Caption: Decision tree for selecting a separation method.

References

• 1. Methyl dihydrojasmonate | TargetMol [targetmol.com]
• 2. nbinno.com [nbinno.com]
• 3. Zhejiang NHU Co., Ltd. [cnhu.com]
• 4. CN101613277B - Method for improving content of cis-methyl-dihydrojasmonate - Google Patents [patents.google.com]
• 5. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. vurup.sk [vurup.sk]
• 9. turbo.vernier.com [turbo.vernier.com]
• 10. researchgate.net [researchgate.net]
• 11. phx.phenomenex.com [phx.phenomenex.com]
• 12. assets.fishersci.com [assets.fishersci.com]
• 13. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation - Tips & Suggestions [mtc-usa.com]
• 14. researchgate.net [researchgate.net]
• 15. Separation of diastereomers - Chromatography Forum [chromforum.org]
• 16. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Separating and Identifying the Four Stereoisomers of Methyl Jasmonate by RP-HPLC and using Cyclodextrins in a Novel Way - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. What is Supercritical Fluid Chromatography (SFC) Chromatography? | Teledyne LABS [teledynelabs.com]
• 19. youtube.com [youtube.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. selvita.com [selvita.com]
• 22. Recent applications of supercritical fluid chromatography in the analysis of polyphenols - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of Hedione in Studying Social Chemosignaling in Humans

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hedione (methyl dihydrojasmonate) is a synthetic aroma compound with a pleasant, jasmine-like scent. Beyond its use in perfumery, Hedione has emerged as a valuable tool in the study of human social chemosignaling. Research has identified Hedione as the first known ligand for the human vomeronasal type 1 receptor 1 (VN1R1), a putative pheromone receptor expressed in the olfactory mucosa.[1][2][3] This discovery has opened new avenues for investigating the influence of chemosignals on human behavior, brain function, and hormonal regulation.

These application notes provide a comprehensive overview of the use of Hedione in research, including its known effects, detailed experimental protocols, and a summary of key quantitative findings. The information presented here is intended to guide researchers in designing and conducting their own studies on this intriguing molecule.

Signaling Pathway and Mechanism of Action

Hedione exerts its effects by activating the VN1R1 receptor.[1][2][3] This activation triggers a cascade of neuronal events that influence brain regions associated with emotion, memory, motivation, and hormonal control. Functional magnetic resonance imaging (fMRI) studies have shown that exposure to Hedione leads to enhanced activation in limbic areas such as the amygdala and hippocampus.[2][4][5] Furthermore, Hedione elicits a sex-differentiated response in the hypothalamus, a brain region critical for hormone release.[2][4][5][6] This suggests that VN1R1 activation by Hedione may play a role in modulating hormonal secretion and influencing social behaviors in a gender-specific manner.[2]

References

• 1. Frontiers | Exposure to Hedione Increases Reciprocity in Humans [frontiersin.org]
• 2. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exposure to Hedione Increases Reciprocity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ovid.com [ovid.com]
• 6. sciencedaily.com [sciencedaily.com]

Application Notes and Protocols: Methodology for Assessing Hedione-Specific Anosmia

Introduction

Hedione®, a synthetic aromatic compound with a delicate, radiant jasmine-like scent, is a ubiquitous component in modern perfumery.[1] Beyond its aesthetic qualities, Hedione (methyl dihydrojasmonate) has garnered significant scientific interest for its ability to activate a putative human pheromone receptor, VN1R1, which is expressed in the olfactory mucosa.[2][3][4][5][6] This interaction elicits sex-differentiated activation in brain regions associated with emotion, memory, and hormonal regulation, such as the limbic system and hypothalamus.[2][3][6][7] However, the ability to perceive Hedione varies significantly across the population, with a notable prevalence of specific anosmia (the inability to smell a specific odorant despite an otherwise normal sense of smell).[4][8] This variability presents a unique challenge and opportunity for research in olfaction, neuroscience, and product development.

These application notes provide a comprehensive methodological framework for assessing Hedione-specific anosmia. The protocols outlined are designed for researchers, scientists, and drug development professionals to reliably phenotype individuals based on their sensitivity to Hedione.

Background: The Olfactory Pathway of Hedione

Hedione's unique neural signature begins with its interaction with specific olfactory receptors in the nasal cavity. Research has identified the vomeronasal-type 1 receptor 1 (VN1R1) as a key receptor for Hedione.[2][3][4][5] VN1R1 is a G-protein-coupled receptor (GPCR) that, upon binding with Hedione, initiates an intracellular signaling cascade.[9] This cascade leads to the depolarization of the olfactory sensory neuron and the transmission of a signal to the olfactory bulb and subsequently to higher-order brain regions. Functional magnetic resonance imaging (fMRI) studies have shown that, compared to other floral scents, Hedione produces significantly enhanced activation in the amygdala, hippocampus, and a specific hypothalamic region, particularly in women.[2][3][7] The high rate of specific anosmia to Hedione may be linked to genetic variations or poor expression of the VN1R1 receptor in a substantial portion of the population.[4]

Diagram 1: Hedione's Olfactory Signaling Pathway.

Methodology and Experimental Protocols

The assessment of Hedione-specific anosmia primarily relies on psychophysical testing, which measures the relationship between physical stimuli and the sensory experience they produce.[10] The recommended approach involves a multi-stage process to determine a participant's detection threshold, and their ability to identify and rate the intensity of the odor.

Diagram 2: Experimental workflow for assessing Hedione-specific anosmia.

Protocol 1: General Olfactory Function Screening

Objective: To ensure participants have a generally functional sense of smell and to exclude individuals with broad olfactory deficits.

Materials:

• Standardized olfactory test kit (e.g., University of Pennsylvania Smell Identification Test (UPSIT) or Sniffin' Sticks identification test).[10][11]

• Quiet, well-ventilated testing room.

Procedure:

• Seat the participant comfortably in the testing room.

• Provide clear instructions for the chosen standardized test.

• Administer the test according to the manufacturer's protocol.

• Score the participant's responses and compare them to age- and sex-matched normative data provided with the test kit.[12]

• Participants scoring within the normal or mildly hyposmic range proceed to Hedione-specific testing. Individuals identified as generally anosmic or severely hyposmic are excluded.

Protocol 2: Hedione Detection Threshold Test

Objective: To determine the lowest concentration of Hedione that a participant can reliably detect.[10] This protocol uses a three-alternative forced-choice (3-AFC) ascending staircase method.

Materials:

• Hedione (CAS No: 24851-98-7).[13]

• Odorless solvent (e.g., paraffin (B1166041) oil or dipropylene glycol).

• A series of 16 dilutions of Hedione in the solvent, prepared in binary steps (e.g., from 1:1,048,576 to 1:32).

• Glass sniff bottles with Teflon caps, prepared in sets of three (one with a Hedione dilution, two with solvent only).

• Blindfolds or have participants close their eyes to prevent visual identification.

Procedure:

• Present the participant with a set of three bottles, starting with the lowest concentration. One bottle contains the Hedione dilution, and the other two contain the pure solvent (blanks).

• Instruct the participant to sniff each bottle and identify the one that smells different. The participant is required to choose one bottle, even if they have to guess.[10]

• Record the participant's choice.

• Proceed to the next highest concentration and repeat the process.

• The "reversal" point is when the participant correctly identifies the odorant for the first time after an incorrect identification. Continue the test for a total of seven reversals.

• The detection threshold is calculated as the mean of the last four reversal points in the dilution series.

Protocol 3: Suprathreshold Intensity and Pleasantness Rating

Objective: To assess the perceived intensity and pleasantness of Hedione at concentrations above the detection threshold.

Materials:

• Three suprathreshold concentrations of Hedione (e.g., low, medium, high) presented in sniff bottles.

• A control odorant (e.g., phenylethyl alcohol) for comparison.[2][3]

• Visual analog scales (VAS) or labeled magnitude scales (LMS) for rating intensity (e.g., from "no sensation" to "strongest imaginable") and pleasantness (e.g., from "very unpleasant" to "very pleasant").

Procedure:

• Present the participant with one of the suprathreshold odorants in a randomized order.

• Ask the participant to rate the perceived intensity of the smell using the provided scale.

• Ask the participant to rate the perceived pleasantness of the smell using the provided scale.

• Allow for a 30-60 second inter-stimulus interval to prevent olfactory adaptation.

• Repeat for all prepared concentrations and the control odorant.

Data Presentation and Interpretation

Quantitative data from the psychophysical tests should be organized to facilitate comparison between individuals and groups. The primary metrics are the detection threshold, intensity ratings, and identification accuracy.

Table 1: Hedione Detection Thresholds by Phenotype

Phenotype	Detection Threshold (Dilution Step, Mean ± SD)	Interpretation
Normosmic	12.5 ± 2.0	Can detect Hedione at low concentrations.
Hyposmic	7.0 ± 1.5	Requires a significantly higher concentration to detect Hedione.
Anosmic	< 2.0	Unable to reliably detect Hedione even at high concentrations.
(Note: Values are hypothetical and for illustrative purposes. The dilution step corresponds to the binary dilution series used in Protocol 2.)

Table 2: Suprathreshold Ratings for Hedione (Medium Concentration)

Phenotype	Perceived Intensity (0-100 Scale, Mean ± SD)	Perceived Pleasantness (-50 to +50 Scale, Mean ± SD)
Normosmic	75 ± 10	+30 ± 8
Hyposmic	25 ± 8	+10 ± 5
Anosmic	< 5	0 ± 2
(Note: Values are hypothetical. Intensity scale: 0 = no sensation, 100 = very strong. Pleasantness scale: -50 = very unpleasant, 0 = neutral, +50 = very pleasant.)

Based on these data, participants can be categorized:

• Hedione-Normosmic: Possess a low detection threshold and provide intensity/pleasantness ratings comparable to the population mean.

• Hedione-Hyposmic: Exhibit a significantly higher detection threshold and provide lower intensity ratings.

• Hedione-Anosmic: Are unable to reliably detect Hedione, with thresholds at or near chance levels and minimal intensity ratings.

References

• 1. fraterworks.com [fraterworks.com]
• 2. Research Portal [scholarship.miami.edu]
• 3. scentscientists.com [scentscientists.com]
• 4. tuoksu.co [tuoksu.co]
• 5. notino.co.uk [notino.co.uk]
• 6. sciencedaily.com [sciencedaily.com]
• 7. The Secret Essence: How Hedione Transforms Your Favorite Scents Into Art [forbes.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. OR10G4 - Wikipedia [en.wikipedia.org]
• 10. Clinical assessment of patients with smell and taste disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Olfactory Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. biosynth.com [biosynth.com]

Application Notes and Protocols: Electrophysiological Recording from Olfactory Neurons Exposed to Hedione

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hedione (Methyl dihydrojasmonate) is a widely used fragrance compound with a floral, jasmine-like scent. Recent research has unveiled its intriguing role as a ligand for the human vomeronasal receptor 1 (VN1R1), a putative pheromone receptor expressed in the human olfactory epithelium.[1][2] This discovery has opened new avenues for investigating chemosensory communication in humans and its potential influence on behavior and physiology. Understanding the electrophysiological response of neurons to Hedione is crucial for elucidating the mechanisms of action and exploring its potential applications in drug development and consumer products.

These application notes provide a detailed overview of the experimental protocols for studying the electrophysiological and downstream signaling effects of Hedione on cells expressing the VN1R1 receptor. The primary methods described are based on studies utilizing heterologous expression systems, which have been instrumental in characterizing the interaction between Hedione and VN1R1.[1]

Data Presentation

While direct electrophysiological data from native human olfactory sensory neurons (OSNs) specifically in response to Hedione is not extensively available in the public domain, functional assays using recombinant expression systems have provided quantitative data on the activation of VN1R1 by Hedione. The following table summarizes the findings from a luciferase-based assay, which measures receptor activation indirectly.

Ligand	Receptor	Assay Type	Cell Line	Activation Factor (relative to control)	Reference
Hedione	Human VN1R1	Luciferase Reporter Assay	HEK293	Statistically significant increase over baseline	[3]

Note: The exact numerical activation factor is not specified in the abstract, but the study reports a significant activation compared to a vehicle control.

Experimental Protocols

The following protocols are synthesized from established methodologies for the functional characterization of G-protein coupled receptors (GPCRs) in heterologous expression systems and general electrophysiological recordings from olfactory neurons.

Protocol 1: Functional Characterization of VN1R1 Activation by Hedione using Calcium Imaging in a Heterologous Expression System

This protocol describes how to express human VN1R1 in a cell line (e.g., HEK293) and measure the intracellular calcium response upon application of Hedione. This is a common method to assess the function of GPCRs that couple to the Gq pathway, leading to an increase in intracellular calcium.

Materials:

• Human Embryonic Kidney (HEK293) cells[4][5][6]

• Cell culture medium (e.g., DMEM supplemented with 10% FBS, penicillin/streptomycin)

• Expression vector containing the full-length human VN1R1 cDNA

• Transfection reagent (e.g., Lipofectamine 2000)

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)[7][8]

• Pluronic F-127

• HEPES-buffered saline (HBS)

• Hedione stock solution (in DMSO)

• Fluorescence microscope or a plate reader with fluorescence capabilities

Procedure:

• Cell Culture and Transfection:

  • Culture HEK293 cells in a T-75 flask until they reach 80-90% confluency.

  • Seed the cells onto glass-bottom dishes or 96-well plates suitable for fluorescence imaging.

  • After 24 hours, transfect the cells with the VN1R1 expression vector using a suitable transfection reagent according to the manufacturer's protocol.

  • Incubate the cells for 24-48 hours to allow for receptor expression.

• Calcium Dye Loading:

  • Prepare a loading solution containing the calcium-sensitive dye (e.g., 2-5 µM Fura-2 AM or Fluo-4 AM) and a similar concentration of Pluronic F-127 in HBS.

  • Wash the transfected cells twice with HBS.

  • Incubate the cells with the loading solution for 30-60 minutes at 37°C in the dark.

  • Wash the cells three times with HBS to remove excess dye and allow for de-esterification of the dye for at least 20 minutes.

• Calcium Imaging:

  • Place the dish or plate on the stage of the fluorescence microscope or plate reader.

  • Acquire a baseline fluorescence signal.

  • Prepare serial dilutions of Hedione in HBS from the stock solution. The final DMSO concentration should be kept below 0.1%.

  • Apply the Hedione solutions to the cells and record the change in fluorescence intensity over time.

  • As a positive control, use a known agonist for an endogenous receptor or a calcium ionophore like ionomycin.

  • As a negative control, apply the vehicle (HBS with 0.1% DMSO).

• Data Analysis:

  • Measure the peak fluorescence intensity after the application of Hedione.

  • Subtract the baseline fluorescence to calculate the change in fluorescence (ΔF).

  • Normalize the response to the baseline fluorescence (ΔF/F).

  • Plot the normalized fluorescence change against the Hedione concentration to generate a dose-response curve and calculate the EC50 value.

Protocol 2: Electrophysiological Recording of VN1R1-Mediated Currents using Whole-Cell Patch-Clamp in a Heterologous Expression System

This protocol details the direct measurement of ion channel activity in response to Hedione in HEK293 cells expressing VN1R1.

Materials:

• Transfected HEK293 cells expressing VN1R1 (from Protocol 1)

• Patch-clamp rig with an amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for pipette pulling

• Pipette puller

• Extracellular solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH)

• Intracellular solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 1 EGTA, 2 Mg-ATP, 0.3 Na-GTP (pH 7.2 with KOH)

• Hedione stock solution (in DMSO)

Procedure:

• Cell Preparation:

  • Use transfected HEK293 cells from Protocol 1, 24-48 hours post-transfection.

  • Place the coverslip with the cells in a recording chamber on the microscope stage and perfuse with the extracellular solution.

• Pipette Preparation:

  • Pull glass capillaries to a resistance of 3-6 MΩ when filled with the intracellular solution.

  • Fill the pipette with the intracellular solution and mount it on the micromanipulator.

• Whole-Cell Recording:

  • Approach a single, healthy-looking transfected cell with the patch pipette.

  • Form a gigaohm seal between the pipette tip and the cell membrane.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Clamp the cell at a holding potential of -60 mV.

  • Record baseline currents.

• Hedione Application:

  • Prepare different concentrations of Hedione in the extracellular solution.

  • Apply the Hedione solutions to the cell using a perfusion system.

  • Record the current responses elicited by Hedione.

  • Wash the cell with the extracellular solution between applications.

• Data Analysis:

  • Measure the amplitude of the Hedione-induced currents.

  • Plot the current amplitude against the Hedione concentration to generate a dose-response curve.

  • Investigate the current-voltage (I-V) relationship by applying voltage steps in the presence and absence of Hedione.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the putative signaling pathway of VN1R1 and the experimental workflows described in the protocols.

References

• 1. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ovid.com [ovid.com]
• 4. Whole-cell patch-clamp recording of recombinant voltage-sensitive Ca2+ channels heterologously expressed in HEK-293 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Human Embryonic Kidney (HEK293) Cells Express Endogenous Voltage-Gated Sodium Currents and Nav1.7 Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HEK Cells in Electrophysiological Assays: Best Practices [cytion.com]
• 7. biophysics-reports.org [biophysics-reports.org]
• 8. Calcium Imaging Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl Dihydrojasmonate

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of methyl dihydrojasmonate and improving yields.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthesis routes for methyl dihydrojasmonate?

A1: The most prevalent industrial synthesis involves a multi-step process.[1][2] A common pathway begins with the aldol (B89426) condensation of cyclopentanone (B42830) and valeraldehyde (B50692) to form 2-pentylidene-cyclopentanone, which is then isomerized to 2-pentyl-2-cyclopenten-1-one (B1585486).[2][3] This intermediate undergoes a Michael addition with a malonic acid ester. The subsequent steps are hydrolysis, decarboxylation, and finally, esterification to yield methyl dihydrojasmonate.[1][3]

An alternative approach involves the 1,4-Michael addition of an allyl zinc bromide reagent to 2-pentylcyclopentenone, followed by oxidation and esterification.[4]

Q2: What is a typical yield for the synthesis of methyl dihydrojasmonate?

A2: The yield of methyl dihydrojasmonate can vary significantly depending on the chosen synthesis route and optimization of reaction conditions. Some patented methods report high yields, ranging from 65% to 85%.[4] These higher yields are often attributed to simplified processes, mild reaction conditions, and shorter synthesis routes.[4]

Q3: How do the cis and trans isomers of methyl dihydrojasmonate affect the final product?

A3: The synthesis process naturally produces a mixture of cis and trans isomers, and their ratio significantly impacts the olfactory profile of the final product.[1] The cis isomer is often described as having a more radiant and diffusive floral character, while the trans isomer is perceived as warmer and more rounded.[1] Formulations with a higher concentration of the cis isomer, often referred to as 'High cis Hedione', are valued for their potent floral lift and diffusive properties.[1]

Q4: Can the ratio of cis to trans isomers be controlled?

A4: Yes, the isomer ratio can be influenced. Special distillation techniques can be employed to enrich the mixture with the desired high-cis isomer.[3] Additionally, certain hydrogenation conditions of methyl dehydrodihydrojasmonate can also yield a high proportion of the cis isomer.[3] The final cis/trans ratio can also be thermodynamically equilibrated under basic conditions.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Overall Yield	Sub-optimal reaction conditions in one or more steps.	Review and optimize temperature, pressure, and reaction times for each step. For the Michael addition, temperatures are typically kept low, between -20°C and +10°C.[5] For the decarboxylation step, temperatures can be much higher, around 180°C to 210°C.[5]
Incomplete reaction of starting materials.	Ensure the correct molar ratios of reactants. For example, in the esterification of dihydrojasmonic acid, a molar ratio of acid to thionyl chloride of 1:1.2 to 1:1.5 is recommended.[4]
Poor quality of starting materials or reagents.	Use high-purity starting materials. For instance, the initial aldol condensation is sensitive to the purity of cyclopentanone and valeraldehyde.[5]
Formation of Undesired Byproducts	Side reactions occurring due to incorrect temperature or catalyst.	Strictly control the reaction temperature at each stage. Ensure the appropriate catalyst is used and is not contaminated. For the Michael addition, an alkali metal alkoxide like sodium methoxide (B1231860) is commonly used.[5]
Isomerization to undesired products.	The isomerization of 2-pentylidene-cyclopentanone to 2-pentyl-2-cyclopenten-1-one is a critical step that needs to be controlled to avoid the formation of other isomers.[3]
Difficulty in Product Purification	Inefficient separation of the final product from the reaction mixture.	Employ fractional distillation under reduced pressure for the purification of methyl dihydrojasmonate. Column chromatography can be used for the purification of intermediates like dihydrojasmonic acid.[4]
Presence of unreacted starting materials or byproducts.	Monitor the reaction progress using techniques like TLC or GC to ensure completion before proceeding with workup and purification.
Incorrect Isomer Ratio in the Final Product	Non-selective reaction conditions.	As mentioned, specific distillation techniques or catalytic hydrogenation can be used to enrich the desired isomer.[3] The choice of solvent and base can also influence the stereoselectivity of the Michael addition.

Experimental Protocols

Key Experiment: Synthesis of Methyl Dihydrojasmonate via Michael Addition

This protocol is a generalized representation based on common synthetic routes.[2][3][5]

Step 1: Synthesis of 2-Pentyl-2-cyclopenten-1-one

• In a reaction vessel, combine cyclopentanone and a base such as sodium hydroxide.

• Slowly add n-valeraldehyde while maintaining the temperature below 32°C.[4][6]

• After the addition is complete, allow the reaction to stir for a specified time (e.g., 1 hour) at a controlled temperature (e.g., 28-30°C).[4][5]

• Quench the reaction with a weak acid like acetic acid.

• Separate the organic layer.

• Isomerize the resulting 2-pentylidene-cyclopentanone to 2-pentyl-2-cyclopenten-1-one. This can be achieved through acid or base catalysis, or thermal treatment.

Step 2: Michael Addition

• In a separate reactor, prepare a solution of a malonic acid diester (e.g., dimethyl malonate) and a base (e.g., sodium methoxide) in a suitable solvent at a low temperature (e.g., -5°C).[5]

• Slowly add the 2-pentyl-2-cyclopenten-1-one from Step 1 to this solution, maintaining the low temperature.

• Allow the reaction to proceed to completion.

Step 3: Hydrolysis and Decarboxylation

• The product from the Michael addition is then subjected to hydrolysis and decarboxylation. This can be achieved by heating with water at high temperatures (e.g., 180-210°C).[5] This step removes one of the ester groups and yields (2-pentyl-3-oxocyclopentyl)acetic acid.

Step 4: Esterification

• The resulting carboxylic acid is then esterified to produce methyl dihydrojasmonate. A common method is to react it with methanol (B129727) in the presence of an acid catalyst or using a reagent like thionyl chloride.[4]

• For the thionyl chloride method, dissolve the dihydrojasmonic acid in anhydrous methanol at a low temperature (0 to -15°C) and slowly add thionyl chloride.[4]

• After the addition, the reaction is stirred at room temperature for several hours.[4]

• The solvent is then evaporated to yield the final product, methyl dihydrojasmonate.[4]

Visualizations

References

• 1. nbinno.com [nbinno.com]
• 2. Methyl dihydrojasmonate - Wikipedia [en.wikipedia.org]
• 3. Cas 24851-98-7,Methyl dihydrojasmonate | lookchem [lookchem.com]
• 4. CN101519355B - Method for preparing methyl dihydrojasmonate - Google Patents [patents.google.com]
• 5. US4260830A - Process for the preparation of methyl dihydrojasmonate and lower alkyl homologues - Google Patents [patents.google.com]
• 6. Method for preparing methyl dihydrojasmonate - Eureka | Patsnap [eureka.patsnap.com]

Troubleshooting poor solubility of Hedione in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the poor solubility of Hedione (also known as Methyl Dihydrojasmonate) in aqueous solutions during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Hedione and why is its solubility in water an issue?

Hedione, chemically known as Methyl Dihydrojasmonate (C₁₃H₂₂O₃), is a widely used fragrance ingredient.[1][2] For research purposes, particularly in biological assays, its hydrophobic nature presents a significant challenge. It is classified as "insoluble" or "very slightly soluble" in water, which can lead to precipitation, inaccurate concentrations, and unreliable experimental results.[3]

Q2: What are the general approaches to dissolving hydrophobic compounds like Hedione in aqueous solutions?

Several techniques can be employed to enhance the solubility of hydrophobic compounds for experimental use. These include:

• Co-solvents: Using a water-miscible organic solvent to first dissolve the compound before diluting it in the aqueous medium.[4]

• Surfactants: Employing detergents to form micelles that encapsulate the hydrophobic compound, allowing it to be dispersed in water.[5][6]

• Cyclodextrins: Utilizing these cyclic oligosaccharides to form inclusion complexes with the hydrophobic molecule, thereby increasing its aqueous solubility.

• pH adjustment: For ionizable compounds, altering the pH of the solution can increase solubility. However, Hedione is a neutral molecule, so this method is generally not effective.[7]

Q3: Are there any known signaling pathways affected by Hedione?

Yes, Hedione has been identified as a ligand for the human vomeronasal type 1 receptor 1 (VN1R1), a putative pheromone receptor.[8][9] Activation of VN1R1 by Hedione has been shown to elicit responses in limbic areas of the brain, such as the amygdala and hippocampus, and to have a sex-differentiated effect on the hypothalamus, a region involved in hormone release.[8][10]

Troubleshooting Guide

This guide addresses specific issues you may encounter when preparing aqueous solutions of Hedione for your experiments.

Problem	Possible Cause	Troubleshooting Steps
Hedione precipitates out of solution upon addition to aqueous buffer.	The concentration of Hedione exceeds its solubility limit in the final solution. The organic co-solvent concentration is too low to maintain solubility.	1. Decrease the final concentration of Hedione. 2. Increase the percentage of the organic co-solvent in the final solution (e.g., start with 0.1% and increase up to 1% DMSO or ethanol, ensuring it does not affect your experimental system).3. Use a surfactant or cyclodextrin to enhance solubility (see protocols below).
The prepared Hedione solution is cloudy or forms an emulsion.	Incomplete dissolution or formation of large, unstable aggregates.	1. Ensure the stock solution is completely clear before diluting it into the aqueous medium.2. Vortex or sonicate the final solution to aid in dispersion.3. Prepare a fresh stock solution. Hedione can degrade over time, especially if not stored properly.
Inconsistent experimental results with different batches of Hedione solution.	Variability in solution preparation. Degradation of Hedione in the stock solution.	1. Standardize the solution preparation protocol and use it consistently.2. Prepare fresh stock solutions regularly and store them at -20°C for short-term storage or -80°C for long-term storage, protected from light.[4]3. Filter-sterilize the final aqueous solution if it will be used in cell culture.

Quantitative Data: Hedione Solubility

The following table summarizes the solubility of Hedione in various solvents. This data is crucial for preparing concentrated stock solutions.

Solvent	Solubility	Reference
Dimethyl Sulfoxide (DMSO)	≥ 100 mg/mL (441.87 mM)	[4][11]
Ethanol	3192.19 g/L	[12]
Methanol	5383.34 g/L	[12]
Water	1.38 g/L (very slightly soluble)	[12]
Propylene Glycol	Miscible	[1]
Oils	Soluble	[3][13]

Experimental Protocols

Protocol 1: Preparation of Hedione Stock Solution using DMSO

This is the most common method for preparing a concentrated stock solution for in vitro studies.

• Weigh the desired amount of Hedione powder or liquid.

• Add the appropriate volume of 100% DMSO to achieve a high concentration (e.g., 100 mg/mL).

• Vortex or gently warm the mixture until the Hedione is completely dissolved and the solution is clear.

• Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Aqueous Working Solution using a Co-solvent

This protocol describes how to dilute the stock solution into your aqueous experimental medium.

• Thaw an aliquot of the Hedione stock solution (from Protocol 1).

• Calculate the volume of the stock solution needed to achieve the desired final concentration in your aqueous buffer or cell culture medium.

• Pipette the calculated volume of the stock solution directly into the aqueous medium while vortexing to ensure rapid dispersion. Note: The final concentration of the co-solvent (e.g., DMSO) should be kept as low as possible (typically ≤ 0.1%) to minimize its potential effects on the biological system.

• Visually inspect the solution for any signs of precipitation. If precipitation occurs, refer to the troubleshooting guide.

• Filter-sterilize the final solution using a 0.22 µm filter if it will be used for cell culture experiments.

Protocol 3: Solubilization using Surfactants (e.g., Tween 80)

This method can be useful if co-solvents interfere with your assay.

• Prepare a stock solution of Hedione in an appropriate organic solvent (e.g., ethanol).

• Prepare a stock solution of a non-ionic surfactant like Tween 80 or Polysorbate 20 in water (e.g., 10% w/v).

• In a separate tube, mix the Hedione stock solution with the surfactant stock solution. The ratio of surfactant to Hedione will need to be optimized, but a starting point is a 5:1 to 10:1 molar ratio of surfactant to Hedione.

• Vortex the mixture thoroughly.

• Add this mixture dropwise to your aqueous buffer while stirring to form a clear micellar solution.

Visualizations

Caption: Workflow for preparing aqueous solutions of Hedione.

Caption: Conceptual signaling pathway of Hedione.

References

• 1. consolidated-chemical.com [consolidated-chemical.com]
• 2. Hedione / Methyl Dihydrojasmonate (24851-98-7) — Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 3. Hedione | C13H22O3 | CID 102861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Methyl dihydrojasmonate | TargetMol [targetmol.com]
• 6. chemistscorner.com [chemistscorner.com]
• 7. Exposure to Hedione Increases Reciprocity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Secret Essence: How Hedione Transforms Your Favorite Scents Into Art [forbes.com]
• 9. uni-koeln.de [uni-koeln.de]
• 10. Solubility Enhancement of Hydrophobic Drugs [sigmaaldrich.com]
• 11. Methyl?Dihydrojasmonate | 24851-98-7 | MOLNOVA [molnova.com]
• 12. scent.vn [scent.vn]
• 13. Page loading... [wap.guidechem.com]

Stability and degradation pathways of Hedione under experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation pathways of Hedione (Methyl Dihydrojasmonate) under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Hedione under standard storage conditions?

Hedione is generally considered stable under recommended storage conditions, which include a cool, dry, and well-ventilated area with ideal temperatures between 10°C to 25°C (50°F to 77°F).[1] It is crucial to keep the container tightly closed to prevent contamination and avoid exposure to direct sunlight, heat sources, and moisture.[1]

Q2: How does pH affect the stability of Hedione?

The stability of Hedione is pH-dependent. Lower pH values (acidic conditions) have been shown to increase its stability.[2][3] Conversely, alkaline conditions can promote degradation and isomerization.

Q3: What is the difference in stability between the cis and trans isomers of Hedione?

Commercial Hedione is typically a mixture of cis and trans diastereoisomers.[4] The cis-isomer, while possessing a more powerful and desirable aroma, is less stable than the trans-isomer.[5] High-cis formulations of Hedione are known to be unstable and tend to isomerize to the more thermodynamically stable trans form.[6][7] This isomerization can be facilitated by the presence of bases, such as sodium carbonate.[5][8]

Q4: What are the expected degradation pathways for Hedione?

Based on its chemical structure (an ester and a ketone), the primary degradation pathways for Hedione under experimental stress conditions are expected to be:

• Hydrolysis: The ester group can undergo hydrolysis, particularly under acidic or basic conditions, to yield dihydrojasmonic acid and methanol (B129727).

• Isomerization: The less stable cis-isomer can convert to the more stable trans-isomer, especially under basic conditions.

• Thermal Degradation: At elevated temperatures, decomposition can occur, potentially leading to the formation of smaller volatile molecules through various fragmentation pathways.

• Photodegradation: Exposure to UV or broad-spectrum light may induce degradation, although specific photoproducts for Hedione are not extensively documented in publicly available literature.

Troubleshooting Guides

Problem 1: I am observing a change in the odor profile of my Hedione sample over time.

• Possible Cause: This is likely due to the isomerization of the more potent cis-isomer to the less potent trans-isomer. This is a known instability, especially in high-cis Hedione formulations.[5][6]

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure the sample is stored in a cool, dark place, away from heat and light, in a tightly sealed container.

  • pH of the Medium: If Hedione is in a solution, check the pH. A neutral to alkaline pH can accelerate isomerization. Consider buffering the solution to a slightly acidic pH if compatible with your experimental design.

  • Analytical Confirmation: Use Gas Chromatography (GC) with a suitable chiral column to determine the cis/trans isomer ratio. A shift towards a higher percentage of the trans-isomer would confirm isomerization.

Problem 2: My quantitative analysis shows a decrease in the concentration of Hedione in my formulation.

• Possible Cause: This could be due to hydrolysis of the ester functional group, leading to the formation of dihydrojasmonic acid.

• Troubleshooting Steps:

  • Check the pH of the Formulation: Acidic or basic conditions can catalyze hydrolysis. If possible, adjust the pH to a more neutral range, or ideally, slightly acidic for better stability.

  • Analyze for Degradation Products: Use a stability-indicating method, such as High-Performance Liquid Chromatography (HPLC), to simultaneously quantify Hedione and its potential degradation products like dihydrojasmonic acid. An increase in the peak corresponding to the acid would confirm hydrolysis.

  • Water Content: Ensure there is no excessive water in your formulation, as it is a reactant in hydrolysis.

Problem 3: I am seeing unexpected peaks in my chromatogram after exposing my Hedione sample to high temperatures.

• Possible Cause: These are likely thermal degradation products. The high temperature may have caused the breakdown of the Hedione molecule.

• Troubleshooting Steps:

  • Identify Degradation Products: Use Gas Chromatography-Mass Spectrometry (GC-MS) to identify the chemical structures of the unknown peaks.[9] The mass spectra will provide fragmentation patterns that can be used to elucidate the structures of the thermal degradants.

  • Optimize Temperature Conditions: If the degradation is undesirable for your application, reduce the exposure temperature and/or time.

  • Inert Atmosphere: Consider if performing the heating step under an inert atmosphere (e.g., nitrogen or argon) can mitigate oxidative thermal degradation.

Data Presentation

Table 1: Summary of Hedione Stability under Different Conditions (Qualitative)

Condition	Stability of Standard Hedione (trans-rich)	Stability of High-Cis Hedione	Primary Degradation Pathway
Recommended Storage	Stable[1]	Less Stable (prone to isomerization)	Isomerization (cis to trans)[6]
Acidic pH	More Stable[2][3]	More Stable than at neutral/alkaline pH	Hydrolysis (slow)
Neutral pH	Generally Stable	Prone to Isomerization	Isomerization (cis to trans)
Alkaline pH	Less Stable	Unstable, rapid isomerization[7]	Hydrolysis, Isomerization
Elevated Temperature	Prone to degradation	Prone to degradation and isomerization	Thermal Decomposition
Light Exposure	Potentially unstable	Potentially unstable	Photodegradation

Experimental Protocols

Protocol 1: Forced Degradation Study for Hedione

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and develop a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a stock solution of Hedione in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep at room temperature for 8 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Expose the solid Hedione or a solution to 80°C for 48 hours.

  • Photodegradation: Expose a solution of Hedione to a photostability chamber with a light intensity of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Sample Analysis: After the specified time, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration and analyze using a suitable analytical method (e.g., HPLC or GC).

• Peak Purity and Mass Balance: For the developed stability-indicating method, assess peak purity of the main peak in the stressed samples using a photodiode array (PDA) detector. Calculate the mass balance to account for the parent compound and all degradation products.

Protocol 2: Stability-Indicating HPLC Method for Hedione

This is a starting point for developing a stability-indicating HPLC method. Optimization will be required.

• Instrumentation: HPLC with a PDA or UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B), both with 0.1% formic acid.

  • Start with 50% B, increase to 95% B over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: 220 nm.

• Column Temperature: 30°C.

Visualizations

Caption: Potential degradation pathways of Hedione.

Caption: Workflow for a forced degradation study of Hedione.

References

• 1. japsonline.com [japsonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. nbinno.com [nbinno.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Prediction of hydrolysis products of organic chemicals under environmental pH conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US3978108A - Cis methyl dihydrojasmonate - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing GC-MS for Trace Hedione Detection

Welcome to the technical support center for the optimization of Gas Chromatography-Mass Spectrometry (GC-MS) for the trace detection of Hedione (methyl dihydrojasmonate). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to assist in refining experimental parameters for sensitive and reliable detection.

Frequently Asked Questions (FAQs)

Q1: What is the optimal GC column for Hedione analysis?

A1: For the analysis of a semi-volatile compound like Hedione, a non-polar column is generally recommended. A column such as a DB-1 or HP-5MS, with a length of 30 meters, an internal diameter of 0.25 mm, and a film thickness of 0.1 to 0.25 μm, typically provides good resolution and peak shape.

Q2: What are the recommended GC oven starting parameters for Hedione detection?

A2: A good starting point for the oven temperature program is an initial temperature of 100°C, held for 3 minutes. This is followed by a ramp of 2°C per minute to 180°C, and then a ramp of 5°C per minute to 300°C.[1][2] This program allows for the separation of Hedione from other volatile and semi-volatile compounds in the sample matrix.

Q3: What are the key mass-to-charge ratios (m/z) for detecting Hedione in Selected Ion Monitoring (SIM) mode?

A3: For trace detection, using SIM mode is highly recommended. The key ions for Hedione (methyl dihydrojasmonate) are m/z 83 (base peak), 156, and 153.[3] Monitoring these ions will provide the best sensitivity and selectivity for your analysis.

Q4: What injection technique is best for trace-level detection of Hedione?

A4: For trace-level analysis, a splitless injection is ideal as it ensures that the majority of the sample is transferred to the GC column, thereby maximizing sensitivity. An injection volume of 1 µL is a common starting point.

Q5: What are the recommended injector and transfer line temperatures?

A5: An injector temperature of 280°C and a GC-MS interface (transfer line) temperature of 300°C are recommended to ensure the complete vaporization of Hedione and prevent cold spots.[1][2]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Question: My Hedione peak is showing significant tailing or fronting. What could be the cause and how can I fix it?

• Answer: Poor peak shape can be caused by several factors. Tailing is often due to active sites in the injection port liner or the column, or a temperature that is too low. Fronting can be a sign of column overload.

Potential Cause	Troubleshooting Steps
Active sites in the liner or column	Deactivate the liner with a silanizing agent or replace it. Condition the column according to the manufacturer's instructions.
Incorrect injector temperature	Ensure the injector temperature is high enough for complete vaporization (e.g., 280°C).[1][2]
Column overload	Dilute the sample or reduce the injection volume.
Improper column installation	Ensure the column is installed correctly in the injector and detector to avoid dead volume.

Issue 2: Low Sensitivity or No Peak Detected

• Question: I am not detecting Hedione, or the signal is very weak, even though I expect it to be in my sample. What should I check?

• Answer: Low sensitivity can stem from issues with the sample preparation, injection, or the MS detector settings.

Potential Cause	Troubleshooting Steps
Sample concentration is too low	Concentrate the sample using an appropriate technique like solid-phase extraction (SPE).
Incorrect MS mode	For trace analysis, ensure the MS is operating in Selected Ion Monitoring (SIM) mode using the recommended ions (m/z 83, 156, 153).[3]
Leak in the system	Check for leaks at the injector, column fittings, and MS interface using an electronic leak detector.
Dirty ion source	A dirty ion source can significantly reduce sensitivity. Clean the ion source according to the manufacturer's instructions.
Incorrect split ratio	If using a split injection, switch to splitless mode for trace analysis.

Issue 3: Inconsistent Retention Times

• Question: The retention time for my Hedione peak is shifting between runs. What could be causing this?

• Answer: Retention time shifts are typically caused by changes in carrier gas flow rate, oven temperature, or the column itself.

Potential Cause	Troubleshooting Steps
Carrier gas flow rate instability	Check the gas supply and regulators. Verify the flow rate is stable and at the setpoint (e.g., 1 mL/min Helium).[1][2]
Oven temperature fluctuations	Ensure the GC oven is properly calibrated and maintaining a stable temperature.
Column contamination or degradation	Bake out the column at a high temperature (within its limit) to remove contaminants. If the problem persists, the column may need to be replaced.
Leaks in the system	Even small leaks can affect the carrier gas flow and lead to retention time shifts.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Microextraction (HS-SPME)

This protocol is suitable for extracting Hedione from liquid samples such as perfumes or aqueous solutions.

• Fiber Selection: Choose a fiber with a suitable stationary phase for semi-volatile compounds, such as Polydimethylsiloxane (PDMS).

• Sample Incubation: Place a known volume of the sample into a headspace vial. Seal the vial.

• Extraction: Expose the SPME fiber to the headspace of the sample vial. The extraction can be performed at room temperature or with gentle heating (e.g., 40-60°C) for a set period (e.g., 30 minutes) to facilitate the partitioning of Hedione onto the fiber.

• Desorption: After extraction, retract the fiber and immediately introduce it into the heated GC injection port for thermal desorption of the analytes onto the column.

Protocol 2: GC-MS Analysis

• GC System: A gas chromatograph equipped with a mass selective detector.

• Column: DB-1 or HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[1][2]

• Injection: 1 µL, splitless mode.

• Injector Temperature: 280°C.[1][2]

• Oven Program:

  • Initial temperature: 100°C, hold for 3 minutes.

  • Ramp 1: 2°C/min to 180°C.

  • Ramp 2: 5°C/min to 300°C.[1][2]

• MS Parameters:

  • Transfer Line Temperature: 300°C.[1][2]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: For initial identification, a full scan from m/z 40-500 can be used.[2] For trace quantification, switch to Selected Ion Monitoring (SIM) mode.

  • SIM Ions: m/z 83, 156, 153.[3]

Quantitative Data Summary

Parameter	Value	Reference
Retention Time	~16.7 min	[2][4][5]
Molecular Weight	226.31 g/mol	[3]
Quantifier Ion (SIM)	m/z 83	[3]
Qualifier Ions (SIM)	m/z 156, 153	[3]

Visualizations

Caption: Workflow for Hedione detection by GC-MS.

Caption: Logic for troubleshooting poor peak shape.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Hedione | C13H22O3 | CID 102861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. An analytical GC-MS method to quantify methyl dihydrojasmonate in biocompatible oil-in-water microemulsions: physicochemical characterization and in vitro release studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Addressing Hedione HC instability and isomerization to the trans form

Welcome to the Technical Support Center for Hedione® HC (Methyl Dihydrojasmonate, High Cis). This resource is designed for researchers, scientists, and professionals in drug development to address challenges related to the instability and isomerization of Hedione HC. Here you will find troubleshooting guides, frequently asked questions, and detailed experimental protocols to support your work.

Frequently Asked Questions (FAQs)

Q1: What is Hedione® HC and how does it differ from standard Hedione®?

Hedione® HC is a high-purity grade of Methyl Dihydrojasmonate that is enriched in the cis-isomer.[1][2] Standard Hedione® is a mixture of cis and trans isomers, typically with a higher proportion of the trans form.[1] The cis-isomer is considered to be the more olfactively powerful of the two.[1]

Q2: What is the primary stability concern with Hedione® HC?

The main stability issue with Hedione® HC is the isomerization of the active cis-isomer to the less potent and more stable trans-isomer.[1][3] This conversion can lead to a change in the material's fragrance profile and efficacy.

Q3: What factors influence the isomerization of Hedione® HC?

The isomerization of Hedione® HC is primarily influenced by:

• pH: Hedione® HC is most stable in neutral to slightly acidic conditions (pH 5.5-7.0).[4][5] In more acidic or alkaline environments, the rate of isomerization to the trans form can increase.

• Temperature: Elevated temperatures can provide the necessary energy to overcome the activation barrier for isomerization, accelerating the conversion of the cis to the trans isomer.[6]

• Light: Exposure to UV or even ambient light can induce isomerization in some molecules.[6] While not explicitly detailed for Hedione HC in the provided results, it is a common factor in the instability of chemical compounds.

Q4: How should Hedione® HC be stored to minimize instability?

To maintain the integrity of Hedione® HC, it is recommended to store it in a cool, dry, and well-ventilated area.[7] The container should be tightly closed to prevent contamination and exposure to moisture.[8] It is also advisable to protect it from direct sunlight and heat sources.[8] The ideal storage temperature is between 10°C and 25°C (50°F to 77°F).[8]

Q5: What analytical techniques are suitable for monitoring the cis/trans ratio of Hedione® HC?

The most common methods for separating and quantifying the isomers of Methyl Dihydrojasmonate are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).[3][9][10][11][12] Chiral GC columns can be particularly effective in separating stereoisomers.[3]

Troubleshooting Guide

This guide provides solutions to specific issues you may encounter during your experiments with Hedione® HC.

Problem: I am observing a change in the odor profile of my Hedione® HC-containing formulation over time.

• Potential Cause: This is likely due to the isomerization of the potent cis-Hedione HC to the less fragrant trans-isomer.

• Recommended Solution:

  • Verify pH: Check the pH of your formulation. If it is outside the optimal range of 5.5-7.0, adjust it accordingly using appropriate buffers.[4][5]

  • Review Storage Conditions: Ensure your formulation is stored away from heat and light sources.[6][8] Consider conducting a stability study under controlled conditions to assess the impact of temperature and light.

  • Analyze Isomer Ratio: Use GC-MS or HPLC to quantify the cis/trans ratio of Hedione HC in your formulation at different time points to confirm if isomerization is occurring.

Problem: My quantitative analysis shows a decrease in the concentration of the cis-isomer of Hedione® HC in my samples.

• Potential Cause: This indicates instability and isomerization. The analytical method itself could also be contributing to this if not optimized.

• Recommended Solution:

  • Optimize Analytical Method: If using GC-MS, ensure the injector temperature is not excessively high, as this can cause thermal degradation or isomerization of the analyte. For HPLC, ensure the mobile phase is compatible and does not promote isomerization.

  • Sample Handling: Keep samples cool and protected from light during preparation and before analysis.[6] Use amber vials to minimize light exposure.[6]

  • Conduct a Forced Degradation Study: To understand the degradation pathway, intentionally expose your Hedione® HC standard and formulation to stress conditions (e.g., high temperature, extreme pH, UV light) and analyze the resulting isomer ratio.

Problem: I am having difficulty separating the cis and trans isomers of Hedione® HC using chromatography.

• Potential Cause: The chromatographic conditions may not be optimal for resolving these isomers.

• Recommended Solution:

  • For GC-MS:

    • Column Selection: Utilize a chiral capillary column, which is specifically designed to separate stereoisomers.[3]

    • Temperature Program: Optimize the oven temperature program to enhance the separation of the isomers. A slow temperature ramp can improve resolution.

  • For HPLC:

    • Column Selection: A C18 column can be effective, and the use of cyclodextrins in the mobile phase has been shown to improve the separation of methyl jasmonate isomers.

    • Mobile Phase: Experiment with different mobile phase compositions, such as varying the ratio of organic solvent (e.g., methanol, acetonitrile) to water.[11]

Data Presentation

Table 1: Summary of Hedione® HC Stability and Recommended Conditions

Parameter	Recommended Range/Condition	Rationale for Recommendation
pH	5.5 - 7.0	Optimal stability for the cis-isomer.[4][5]
Temperature	10°C - 25°C (Storage)	Minimizes thermal degradation and isomerization.[8]
Light Exposure	Store in the dark/amber containers	Prevents potential light-induced isomerization.[6]
Atmosphere	Tightly sealed container	Prevents oxidation and contamination.[8]

Experimental Protocols

Protocol 1: Accelerated Stability Testing of Hedione® HC in Formulation

Objective: To assess the stability of Hedione® HC in a formulation under accelerated conditions of temperature and light.

Methodology:

• Prepare three batches of your formulation containing Hedione® HC.

• Divide each batch into three sets of samples in appropriate containers (e.g., amber glass vials).

• Set 1 (Control): Store at recommended conditions (25°C/60% RH, protected from light).

• Set 2 (Heat Stress): Place in a stability chamber at an elevated temperature (e.g., 40°C/75% RH).

• Set 3 (Light Stress): Expose to a controlled light source, such as a UV light cabinet, following ICH Q1B guidelines.

• At specified time points (e.g., 0, 1, 2, 4, and 8 weeks), withdraw samples from each set.

• Prepare the samples for analysis and quantify the cis/trans ratio of Hedione HC using a validated GC-MS or HPLC method.

• Analyze the data to determine the rate of isomerization under each condition.

Protocol 2: Quantification of Hedione® HC cis/trans Isomers by GC-MS

Objective: To separate and quantify the cis and trans isomers of Hedione® HC in a sample.

Methodology:

• Sample Preparation:

  • Accurately weigh a known amount of the sample (e.g., formulation or raw material).

  • Dissolve the sample in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) to a known concentration.

  • If necessary, perform a liquid-liquid extraction to isolate the fragrance components from the formulation matrix.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC System or equivalent.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Column: Chiral capillary column (e.g., heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin) or a standard polar column (e.g., DB-WAX).[3]

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp to 180°C at 5°C/min.

    • Ramp to 240°C at 10°C/min, hold for 5 minutes.

  • MSD Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 40-300.

• Data Analysis:

  • Identify the peaks for the cis and trans isomers based on their retention times (established using a reference standard). The trans-isomer is generally expected to elute before the cis-isomer on many standard columns.[9]

  • Integrate the peak areas for each isomer.

  • Calculate the percentage of each isomer in the sample.

Visualizations

Caption: Isomerization pathway of Hedione HC.

Caption: Troubleshooting workflow for Hedione HC instability.

Caption: Experimental workflow for stability analysis.

References

• 1. Synthesis of Cyclic Fragrances via Transformations of Alkenes, Alkynes and Enynes: Strategies and Recent Progress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fraterworks.com [fraterworks.com]
• 3. Synthetic terpenoids in the world of fragrances: Iso E Super® is the showcase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Separation of Methyl jasmonate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Kinetics of the cis,cis to trans,trans isomerization of 1,1,2,2,5,5,6,6-octamethyl-1,2,5,6-tetrasilacycloocta-3,7-diene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Kinetics and equilibria of cis/trans isomerization of secondary amide peptide bonds in linear and cyclic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitation of cis- and trans-monounsaturated fatty acids in dairy products and cod liver oil by mass spectrometry in the selected ion monitoring mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Separating and Identifying the Four Stereoisomers of Methyl Jasmonate by RP-HPLC and using Cyclodextrins in a Novel Way - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Camphor - Wikipedia [en.wikipedia.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Minimizing batch-to-batch variability in Hedione synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing batch-to-batch variability in Hedione (methyl dihydrojasmonate) synthesis.

Troubleshooting Guides & FAQs

This section is organized by the key stages of the two primary synthetic routes for Hedione: the classical pathway and the "High-Cis" pathway.

Route 1: Classical Synthesis

The classical synthesis of Hedione typically involves a three-step process:

• Aldol (B89426) Condensation: Reaction of cyclopentanone (B42830) and valeraldehyde (B50692).

• Michael Addition: Conjugate addition of a malonic ester to the resulting α,β-unsaturated ketone.

• Decarboxylation & Esterification: Removal of one of the ester groups and formation of the final methyl ester.

Caption: Workflow for the classical synthesis of Hedione.

FAQs for Aldol Condensation

• Question: My aldol condensation reaction is showing low conversion of starting materials. What are the potential causes and solutions?

  • Answer: Low conversion in the aldol condensation of cyclopentanone and valeraldehyde can be due to several factors.[1][2] Insufficient catalyst, incorrect temperature, or self-condensation of valeraldehyde are common issues.[1]

    • Troubleshooting Steps:

      • Catalyst Activity: Ensure the base catalyst (e.g., NaOH, CaO) is active and used in the correct proportion. Heterogeneous catalysts may require activation.

      • Temperature Control: The reaction temperature is critical. A temperature of around 130°C has been shown to be effective with certain solid catalysts.[1] Lower temperatures may lead to slower reaction rates, while excessively high temperatures can promote side reactions.

      • Molar Ratio: An excess of cyclopentanone is often used to favor the cross-condensation over the self-condensation of valeraldehyde.[2]

      • Mixing: Ensure efficient stirring to maximize contact between the reactants and the catalyst, especially with heterogeneous catalysts.

• Question: I am observing significant amounts of byproducts in my aldol condensation. How can I minimize their formation?

  • Answer: The primary side reactions are the self-condensation of cyclopentanone and valeraldehyde.[1] To minimize these, a slow addition of valeraldehyde to the mixture of cyclopentanone and catalyst can be beneficial.[2] Maintaining the optimal temperature and using an appropriate catalyst can also improve selectivity towards the desired cross-condensation product.[1]

FAQs for Michael Addition

• Question: The Michael addition of dimethyl malonate is incomplete, resulting in a low yield of the diester intermediate. What should I do?

  • Answer: Incomplete Michael addition can be caused by several factors, including an insufficiently strong base, incorrect stoichiometry, or suboptimal reaction temperature.[3][4]

    • Troubleshooting Steps:

      • Base Selection and Stoichiometry: A common base for this reaction is sodium methoxide (B1231860).[3] Ensure the base is not deactivated by moisture. The malonate is typically used in a slight excess (e.g., 1.2 equivalents) to drive the reaction to completion.[3]

      • Solvent Purity: The use of anhydrous solvents, such as methanol, is crucial as the presence of water can quench the enolate intermediate.[3]

      • Temperature: The reaction is often carried out at room temperature.[3] If the reaction is sluggish, gentle heating might be considered, but this could also increase the likelihood of side reactions.

      • Reaction Monitoring: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) to determine the point of completion before proceeding with the work-up.[3]

• Question: How can I control the stereochemistry of the Michael addition to influence the final cis/trans ratio of Hedione?

  • Answer: The Michael addition establishes the relative stereochemistry of the two side chains on the cyclopentanone ring, which ultimately determines the cis/trans isomer ratio of the final Hedione product. The thermodynamic equilibrium for Hedione favors the trans isomer. Achieving a higher cis ratio, which is often desired for its powerful floral scent, typically involves a different synthetic route via dehydrohedione. In the classical synthesis, the cis/trans ratio can be influenced by the reaction conditions of the Michael addition and subsequent steps, though often resulting in a mixture that is predominantly the trans isomer.[5][6]

FAQs for Decarboxylation

• Question: I am experiencing low yields during the decarboxylation step. What are the common pitfalls?

  • Answer: The decarboxylation of the malonic ester intermediate is a critical step that can be prone to low yields if not performed under optimal conditions. The Krapcho decarboxylation is a common method for this transformation.[7][8]

    • Troubleshooting Steps:

      • Reaction Conditions: The Krapcho decarboxylation is typically carried out at high temperatures (often above 150°C) in a dipolar aprotic solvent like DMSO, with a salt such as lithium chloride and a small amount of water.[7][8] Ensure the temperature is high enough for the reaction to proceed efficiently.

      • Incomplete Hydrolysis: If a two-step hydrolysis and decarboxylation is performed, ensure the saponification of the esters is complete before acidification and heating. Incomplete hydrolysis will result in unreacted starting material.

      • Side Reactions: At high temperatures, other side reactions can occur. It is important to monitor the reaction to avoid prolonged heating after completion, which could lead to degradation of the product.

• Question: Can the decarboxylation step alter the cis/trans isomer ratio?

  • Answer: Yes, the conditions of the decarboxylation and any subsequent purification steps involving heat can lead to epimerization, shifting the isomer ratio towards the more thermodynamically stable trans isomer.

Route 2: "High-Cis" Hedione Synthesis via Dehydrohedione (DHH)

This route involves the oxidation of classically synthesized Hedione to dehydrohedione (DHH), followed by a stereoselective hydrogenation to yield a product enriched in the cis isomer.

Caption: Workflow for "High-Cis" Hedione synthesis.

FAQs for DHH Synthesis and Hydrogenation

• Question: My oxidation of Hedione to DHH is inefficient. How can I improve the yield?

  • Answer: The oxidation of Hedione to DHH can be achieved through various methods, including an α-chlorination followed by elimination.

    • Troubleshooting Steps:

      • Reagent Choice: Sulfuryl chloride has been reported as an effective chlorinating agent for this transformation.

      • Temperature Control: The chlorination step may require an initiation temperature, after which the reaction should be cooled to maintain control and prevent side reactions.

      • One-Pot Procedure: A one-pot protocol where the elimination occurs in situ can be an efficient method.

• Question: The hydrogenation of DHH is not providing the desired high cis-to-trans ratio. What factors influence the stereoselectivity?

  • Answer: The key to obtaining a high-cis product is the choice of catalyst and reaction conditions for the hydrogenation of DHH.

    • Troubleshooting Steps:

      • Catalyst Selection: Chiral ruthenium-based catalysts are often used for the stereoselective hydrogenation to produce a high proportion of the cis isomer.[6]

      • Hydrogen Pressure and Temperature: These parameters can significantly affect the stereoselectivity of the reduction. Optimization of both is necessary for a given catalyst system.

      • Solvent: The choice of solvent can also influence the outcome of the hydrogenation.

General Quality Control and Purification

• Question: What are the common impurities in synthetic Hedione and how can they be removed?

  • Answer: Common impurities can include unreacted starting materials, byproducts from side reactions such as pentanoic acid and bicyclopentyliden-2-one, and photochemical degradation products. The final purification is typically achieved by vacuum distillation, which is crucial for removing less volatile impurities and achieving the desired olfactory profile.

• Question: How can I determine the cis/trans isomer ratio of my Hedione product?

  • Answer: The most common methods for determining the cis/trans ratio are Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy. In ¹H NMR, the chemical shifts and coupling constants of specific protons can be used to distinguish and quantify the different isomers.

Data on Hedione Isomer Ratios

The cis/trans ratio is a critical quality parameter for Hedione, as it directly impacts the olfactory properties. Different commercial grades of Hedione are available with varying isomer ratios.

Product Name	Typical Cis:Trans Ratio	Olfactory Profile
Standard Hedione	~10:90	Floral, jasmine-like, with citrus notes.[5]
Hedione HC (High Cis)	>75:25	More powerful, diffusive, and radiant floral character.[5]

Experimental Protocols

Protocol 1: Michael Addition of Dimethyl Malonate to 2-Pentylidenecyclopentan-1-one (B95093)

This protocol is a general procedure and may require optimization for specific laboratory conditions.

Materials:

• 2-Pentylidenecyclopentan-1-one

• Dimethyl malonate

• Sodium methoxide

• Anhydrous methanol

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a dry round-bottom flask with a magnetic stirrer, dissolve 2-pentylidenecyclopentan-1-one (1.0 equivalent) in anhydrous methanol. Add dimethyl malonate (1.2 equivalents) to the solution.[3]

• Initiation: While stirring, add a catalytic amount of sodium methoxide (0.1 equivalents) to the reaction mixture.[3]

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC until the starting material is consumed (typically 2-4 hours).[3]

• Work-up: Quench the reaction by adding saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel and extract with diethyl ether.[3]

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.[3]

Protocol 2: Krapcho Decarboxylation of a β-Keto Ester

This is a general protocol for the decarboxylation of a β-keto ester intermediate, such as the product from the Michael addition.

Materials:

• β-Keto ester intermediate

• Lithium chloride

• Dimethyl sulfoxide (B87167) (DMSO)

• Water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine the β-keto ester, lithium chloride, DMSO, and a small amount of water.[8]

• Heating: Heat the reaction mixture to a high temperature (e.g., 150-180°C) and maintain at reflux.[8]

• Reaction Monitoring: Monitor the reaction by TLC or GC to determine when the decarboxylation is complete.

• Work-up and Purification: After cooling, the product can be isolated by aqueous work-up and extraction, followed by purification, typically by vacuum distillation.

References

• 1. d-nb.info [d-nb.info]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Mechanochemistry and Eco-Bases for Sustainable Michael Addition Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. Cas 24851-98-7,Methyl dihydrojasmonate | lookchem [lookchem.com]
• 7. Krapcho decarboxylation - Wikipedia [en.wikipedia.org]
• 8. Krapcho Decarboxylation | Chem-Station Int. Ed. [en.chem-station.com]

Overcoming challenges in recombinant expression of VN1R1 for Hedione screening

This technical support center provides troubleshooting guidance and detailed protocols for researchers working on the recombinant expression of the human vomeronasal type-1 receptor 1 (VN1R1) and its subsequent use in screening for the ligand Hedione.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges encountered during the expression, purification, and functional analysis of recombinant VN1R1.

Q1: My VN1R1 expression level in HEK293 cells is very low. What can I do to improve it?

A1: Low expression of recombinant VN1R1 in mammalian cells is a common issue. Here are several troubleshooting steps you can take:

• Codon Optimization: Ensure the human VN1R1 gene sequence has been optimized for expression in your chosen host system (e.g., Homo sapiens if using HEK293 cells). Differences in codon usage between the native source and the expression host can hinder translation efficiency.[1][2][3][4]

• Vector Choice: Utilize a mammalian expression vector with a strong constitutive promoter, such as the human cytomegalovirus (CMV) promoter found in vectors like pCI-neo.

• Transfection Efficiency: Optimize your transfection protocol. Ensure high-quality plasmid DNA and use a reliable transfection reagent. Monitor transfection efficiency using a reporter gene like GFP.

• Cell Health: Maintain healthy, actively dividing HEK293 cells. Ensure they are at the optimal confluency (typically 70-80%) at the time of transfection.[5][6]

• Culture Conditions: After transfection, culture conditions can be optimized. For some proteins, reducing the culture temperature to 30°C can improve protein folding and stability, potentially increasing the yield of functional protein.

• Expression System: If expression in HEK293 cells remains low, consider exploring other expression systems. While E. coli is generally not ideal for functional GPCRs due to the lack of post-translational modifications and proper membrane insertion machinery, other mammalian cell lines or insect cell systems could be viable alternatives.[7][8][9][10]

Q2: The expressed VN1R1 protein is insoluble and forms aggregates. How can I improve its solubility?

A2: Insolubility and aggregation are major hurdles for membrane proteins like VN1R1. Here are some strategies to enhance solubility:

• Solubilization with Detergents: As a membrane protein, VN1R1 requires detergents for extraction from the cell membrane and to remain soluble in an aqueous environment. It is crucial to screen different detergents to find one that maintains the receptor's stability and functionality. Dodecyl maltoside (DDM) is a commonly used mild, non-ionic detergent for GPCRs.[11][12][13][14]

• Fusion Tags: Incorporating a solubility-enhancing fusion tag, such as Maltose Binding Protein (MBP) at the N-terminus, can significantly improve the expression and solubility of membrane proteins in some systems.[7]

• Lower Expression Temperature: Reducing the culture temperature after transfection (e.g., to 30°C) can slow down protein synthesis, allowing more time for proper folding and reducing the likelihood of aggregation.

• Co-expression of Chaperones: In some cases, co-expressing molecular chaperones can assist in the proper folding of the target protein.

Q3: I am having trouble purifying functional VN1R1. What are the key considerations?

A3: Purifying active VN1R1 is challenging due to its membrane-bound nature. Here are key points to consider:

• Maintain a Solubilized State: Throughout the purification process, the protein must be kept in a solution containing an appropriate detergent at a concentration above its critical micelle concentration (CMC) to prevent aggregation.

• Affinity Tagging: Incorporating an affinity tag, such as a polyhistidine (His) tag, will greatly simplify purification using immobilized metal affinity chromatography (IMAC), such as a Nickel-NTA resin.[9][15][16][17][18]

• Gentle Purification Steps: Use gentle elution conditions to avoid denaturing the protein. For His-tagged proteins, a competitive elution with imidazole (B134444) is typically used.

• Additives for Stability: Including additives like glycerol (B35011) (10-20%), cholesterol analogs, and specific lipids in your buffers can help stabilize the receptor.

• Work Quickly and at Low Temperatures: Perform all purification steps at 4°C to minimize proteolytic degradation and maintain protein stability. The addition of protease inhibitors to your lysis buffer is also recommended.

Q4: The signal-to-background ratio in my Hedione screening assay is low. How can I improve it?

A4: A low signal-to-background ratio in a luciferase or cAMP assay can be due to several factors. Here's how to troubleshoot:

• Optimize Cell Number: Titrate the number of cells seeded per well. Too few cells will result in a weak signal, while too many can lead to high background.

• Optimize Ligand Concentration: Perform a dose-response curve for Hedione to determine the optimal concentration range for stimulation.

• Assay Time: Optimize the incubation time with Hedione. The peak signaling response can vary depending on the receptor and the signaling pathway.

• Reporter Gene System: If using a luciferase reporter assay, consider using a destabilized luciferase (e.g., with a PEST sequence) to reduce background from accumulating reporter protein.[19]

• Control for Off-Target Effects: Run parallel assays with mock-transfected cells (cells that do not express VN1R1) to determine if Hedione is causing non-specific effects.

• Assay Reagents: Ensure that your assay reagents, such as luciferase substrate or cAMP detection reagents, are fresh and properly prepared.

• Instrument Settings: Optimize the settings on your luminometer or plate reader for maximum sensitivity.

Data Presentation

The following tables summarize representative quantitative data for the expression of human olfactory receptors in mammalian cells and their functional characterization. Please note that specific data for VN1R1 is limited in the literature, and therefore, these values are based on published data for other human olfactory receptors and GPCRs and should be considered as a general reference.

Table 1: Representative Expression and Purification Yields of Human Olfactory Receptors in HEK293 Cells

Parameter	Representative Value	Source/Comment
Expression Level	~30 µg per 150-mm plate	Based on data for hOR17-4.[20]
Purification Yield (Monomer)	~1.6 mg from 60 x T175 flasks	Based on data for hOR1A1.[1]
Purification Yield (Dimer)	~1.1 mg from 60 x T175 flasks	Based on data for hOR1A1.[1]
Cell-Specific Productivity	~13.6 pg/cell/day	For a dAb-Fc fusion protein in HEK293F cells.[21]

Table 2: Representative Functional Parameters for Ligand-Olfactory Receptor Interaction

Parameter	Representative Value	Source/Comment
Binding Affinity (Kd)	Micromolar (µM) range	For dihydrojasmone (B1670601) binding to hOR1A1.[1]
Functional Response (EC50)	19 nM	For muscarinic chloride activation of the M3 receptor in a luciferase assay.
Luciferase Assay Z'-factor	> 0.5	A Z'-factor above 0.5 is generally considered acceptable for HTS.[19]
Luciferase Assay Fold Induction	10 to 300-fold	Dependent on the specific GPCR and reporter system.
Signal-to-Noise Ratio	Highly variable	Dependent on the luminometer and assay conditions.[2][3]

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the recombinant expression of VN1R1 and Hedione screening.

Cloning of Human VN1R1 into pCI-neo Mammalian Expression Vector

This protocol describes the subcloning of the human VN1R1 open reading frame (ORF) into the pCI-neo mammalian expression vector, which contains a CMV promoter for high-level constitutive expression in mammalian cells. A C-terminal His-tag is included for purification.

Materials:

• Human VN1R1 cDNA

• pCI-neo expression vector

• Restriction enzymes (e.g., NheI and NotI) and corresponding buffer

• T4 DNA Ligase and buffer

• High-fidelity DNA polymerase

• Primers for VN1R1 amplification with restriction sites and a His-tag sequence

• Agarose (B213101) gel and electrophoresis equipment

• Gel extraction kit

• Competent E. coli (e.g., DH5α)

• LB agar (B569324) plates with ampicillin (B1664943)

Procedure:

• Primer Design: Design primers to amplify the VN1R1 ORF.

  • Forward primer: Add an NheI restriction site upstream of the start codon.

  • Reverse primer: Add a sequence encoding a 6xHis-tag before the stop codon, followed by a NotI restriction site.

• PCR Amplification: Perform PCR using a high-fidelity DNA polymerase to amplify the VN1R1 ORF with the designed primers.

• Purification of PCR Product: Run the PCR product on an agarose gel and purify the band of the correct size using a gel extraction kit.

• Restriction Digest:

  • Digest both the purified VN1R1 PCR product and the pCI-neo vector with NheI and NotI restriction enzymes.

  • Dephosphorylate the digested vector to prevent self-ligation.

• Purification of Digested DNA: Purify the digested vector and insert from the restriction enzymes.

• Ligation: Set up a ligation reaction with the digested VN1R1 insert and pCI-neo vector using T4 DNA Ligase.

• Transformation: Transform the ligation mixture into competent E. coli.

• Plating and Colony Selection: Plate the transformed bacteria on LB agar plates containing ampicillin and incubate overnight at 37°C.

• Plasmid Miniprep and Verification: Select several colonies, grow them in liquid culture, and isolate the plasmid DNA using a miniprep kit. Verify the correct insertion of the VN1R1 gene by restriction digest and DNA sequencing.

Recombinant Expression of VN1R1 in HEK293 Cells (Transient Transfection)

This protocol details the transient transfection of HEK293 cells with the pCI-neo-VN1R1-His construct.

Materials:

• HEK293 cells

• Complete growth medium (e.g., DMEM with 10% FBS)

• pCI-neo-VN1R1-His plasmid DNA (high purity)

• Transfection reagent (e.g., Lipofectamine 3000 or PEI)

• Opti-MEM I Reduced Serum Medium

• 6-well plates

Procedure:

• Cell Seeding: The day before transfection, seed HEK293 cells in 6-well plates at a density that will result in 70-80% confluency on the day of transfection.[5][6]

• Preparation of Transfection Complexes:

  • For each well, dilute the pCI-neo-VN1R1-His plasmid DNA in Opti-MEM.

  • In a separate tube, dilute the transfection reagent in Opti-MEM.

  • Combine the diluted DNA and transfection reagent, mix gently, and incubate at room temperature for 15-20 minutes to allow complexes to form.

• Transfection: Add the DNA-transfection reagent complexes dropwise to the cells in the 6-well plate.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 48-72 hours to allow for gene expression.

Purification of His-tagged VN1R1

This protocol describes the purification of C-terminally His-tagged VN1R1 from transfected HEK293 cells.

Materials:

• Transfected HEK293 cells expressing VN1R1-His

• Lysis Buffer (e.g., 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 10% glycerol, 1% DDM, protease inhibitors)

• Wash Buffer (Lysis Buffer with 20 mM imidazole)

• Elution Buffer (Lysis Buffer with 250 mM imidazole)

• Nickel-NTA (Ni-NTA) agarose resin

• Chromatography columns

Procedure:

• Cell Harvest: Harvest the transfected HEK293 cells by scraping and centrifugation.

• Cell Lysis and Solubilization:

  • Resuspend the cell pellet in ice-cold Lysis Buffer.

  • Incubate on a rotator at 4°C for 1-2 hours to allow for cell lysis and solubilization of membrane proteins.

• Clarification of Lysate: Centrifuge the lysate at high speed (e.g., 100,000 x g) for 1 hour at 4°C to pellet insoluble debris.

• Binding to Ni-NTA Resin:

  • Equilibrate the Ni-NTA resin with Lysis Buffer.

  • Add the clarified lysate to the equilibrated resin and incubate with gentle rotation for 1-2 hours at 4°C.

• Washing:

  • Load the resin-lysate mixture into a chromatography column and allow the unbound lysate to flow through.

  • Wash the resin with several column volumes of Wash Buffer to remove non-specifically bound proteins.

• Elution: Elute the bound VN1R1-His protein from the resin by applying Elution Buffer. Collect the eluate in fractions.

• Analysis of Purified Protein: Analyze the eluted fractions by SDS-PAGE and Western blot (using an anti-His antibody) to confirm the presence and purity of VN1R1.

Hedione Screening using a Luciferase Reporter Gene Assay

This protocol describes a functional assay to screen for the activation of VN1R1 by Hedione using a luciferase reporter gene that responds to changes in intracellular cAMP levels.

Materials:

• HEK293 cells

• pCI-neo-VN1R1-His plasmid

• CRE-luciferase reporter plasmid (contains a cAMP response element driving luciferase expression)

• A control plasmid expressing Renilla luciferase (for normalization)

• Transfection reagent

• 96-well white, clear-bottom cell culture plates

• Hedione stock solution (in DMSO)

• Assay medium (e.g., serum-free DMEM)

• Dual-luciferase reporter assay system

• Luminometer

Procedure:

• Co-transfection: Co-transfect HEK293 cells in a 96-well plate with the pCI-neo-VN1R1-His plasmid, the CRE-luciferase reporter plasmid, and the Renilla luciferase control plasmid. Also, set up control wells with cells transfected with the reporter plasmids but without the VN1R1 plasmid (mock).

• Incubation: Incubate the cells for 24-48 hours to allow for receptor and reporter expression.

• Hedione Stimulation:

  • Prepare serial dilutions of Hedione in assay medium. Also, prepare a vehicle control (assay medium with the same concentration of DMSO).

  • Replace the culture medium in the wells with the Hedione dilutions or the vehicle control.

  • Incubate for a predetermined optimal time (e.g., 4-6 hours) to allow for receptor activation and luciferase expression.

• Luciferase Assay:

  • Lyse the cells according to the dual-luciferase assay kit instructions.

  • Measure the firefly luciferase activity, which corresponds to VN1R1 activation.

  • Measure the Renilla luciferase activity for normalization of transfection efficiency.

• Data Analysis:

  • Calculate the ratio of firefly to Renilla luciferase activity for each well.

  • Plot the normalized luciferase activity against the Hedione concentration to generate a dose-response curve and determine the EC50 value.

Visualizations

VN1R1 Signaling Pathway

Caption: VN1R1 signaling pathway upon Hedione binding.

Experimental Workflow for VN1R1 Expression and Hedione Screening

Caption: Workflow for VN1R1 expression and screening.

References

• 1. Biophysical and functional characterization of the human olfactory receptor OR1A1 expressed in a mammalian inducible cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. promega.de [promega.de]
• 3. Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of Nonfunctional V1R-like Pheromone Receptor Sequences in Human - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vomeronasal receptor - Wikipedia [en.wikipedia.org]
• 6. uniprot.org [uniprot.org]
• 7. creative-biolabs.com [creative-biolabs.com]
• 8. Tuning properties and dynamic range of type 1 vomeronasal receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Xenopus V1R vomeronasal receptor family is expressed in the main olfactory system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Specificity and Sensitivity of a Human Olfactory Receptor Functionally Expressed in Human Embryonic Kidney 293 Cells andXenopus Laevis Oocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Enhanced Functional Recombinant Factor VII Production by HEK 293 Cells Stably Transfected with VKORC1 where the Gamma-Carboxylase Inhibitor Calumenin is Stably Suppressed by shRNA Transfection - PMC [pmc.ncbi.nlm.nih.gov]
• 13. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 14. mdpi.com [mdpi.com]
• 15. biorbyt.com [biorbyt.com]
• 16. Quantitative correlation between transcriptional levels of ER chaperone, peroximal protein and FVIII productivity in human Hek-293 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 17. promega.com [promega.com]
• 18. Study of a Synthetic Human Olfactory Receptor 17-4: Expression and Purification from an Inducible Mammalian Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 19. A Multi-Omics Analysis of Recombinant Protein Production in Hek293 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Luciferase Reporter Assay for Deciphering GPCR Pathways [worldwide.promega.com]
• 21. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Control Substances for Hedione Experiments in Olfaction Research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Hedione in olfaction research. Proper control substances are critical for isolating the specific effects of Hedione, particularly its action on the vomeronasal type 1 receptor (VN1R1).

Frequently Asked Questions (FAQs)

Q1: What are the recommended control substances for Hedione experiments?

A1: The selection of appropriate controls is crucial for interpreting the results of Hedione experiments. The most common and recommended controls are:

• Negative Control (Odorant Control): Phenylethyl alcohol (PEA) is the most widely used negative control in Hedione research.[1][2][3] PEA is a floral-scented alcohol that is similar in pleasantness and intensity to Hedione but does not activate the VN1R1 receptor.[1][4] This allows researchers to differentiate between the effects of VN1R1 activation and general olfactory stimulation by a pleasant floral odor.

• Vehicle Control: The solvent used to dilute Hedione should be used as a vehicle control to ensure that the solvent itself does not elicit a response. Common vehicles include propylene (B89431) glycol and ethanol (B145695).[1]

• Blank Control (No-Odor Control): An unscented control, such as clean air or the vehicle alone, is essential to establish a baseline and control for any effects of the experimental setup itself.

Q2: Why is Phenylethyl Alcohol (PEA) a good negative control for Hedione?

A2: PEA is an effective negative control for several reasons:

• Similar Olfactory Profile: It possesses a pleasant floral scent, which allows for the control of hedonic valence (pleasantness) in behavioral and neuroimaging studies.[1]

• Lack of VN1R1 Activation: Studies have shown that PEA does not activate the VN1R1 receptor, unlike Hedione.[4] This is the primary reason for its use, as it helps to isolate the effects specifically mediated by this receptor.

• Comparative Brain Activation: Functional magnetic resonance imaging (fMRI) studies have demonstrated that while both Hedione and PEA activate olfactory brain regions, Hedione elicits significantly stronger activation in limbic areas and the hypothalamus, regions associated with emotion, memory, and hormonal regulation.[2][3][4]

Q3: What is the role of a vehicle control and which one should I use?

A3: A vehicle control is the solvent used to dissolve Hedione and the other odorants. It is crucial to test the vehicle alone to ensure it does not produce any significant physiological or behavioral effects that could be misattributed to the odorant.

• Propylene Glycol: A common solvent in olfaction research. However, researchers should be aware that propylene glycol is not always inert and can elicit sensory responses at higher concentrations.[5]

• Ethanol: Another frequently used solvent. It is important to allow for a brief evaporation period to minimize any potential effects of the ethanol itself.[1]

The choice of vehicle should be consistent across all experimental conditions.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Unexpected response to the vehicle control (e.g., propylene glycol).	The vehicle itself may be eliciting a sensory or physiological response, especially at high concentrations.	1. Lower the concentration of the vehicle if possible. 2. Conduct pilot testing with the vehicle alone to characterize any intrinsic effects. 3. Consider using an alternative, more inert solvent. 4. Ensure proper ventilation to avoid accumulation of vehicle vapors.
The negative control (PEA) shows a similar effect to Hedione.	1. The concentration of PEA may not be appropriately matched to the perceived intensity of Hedione. 2. The measured endpoint may not be specific to VN1R1 activation and could be a general response to pleasant odors.	1. Perform sensory intensity matching experiments to ensure PEA and Hedione are perceived as equally intense. 2. Utilize a battery of behavioral and physiological tests to dissect the specific pathways being activated. 3. Confirm the lack of VN1R1 activation by PEA in your experimental system using in vitro assays if possible.
High variability in responses to control substances across subjects.	1. Individual differences in olfactory sensitivity and perception. 2. Inconsistent delivery of the odorant.	1. Screen subjects for normal olfactory function (normosmia) before the experiment. 2. Increase the sample size to account for individual variability. 3. Use a calibrated olfactometer for precise and consistent odor delivery.
Difficulty in perceptually matching the intensity of Hedione and PEA.	The psychophysical properties of the two molecules are different, making direct concentration-based matching inaccurate.	1. Employ a sensory panel to perform intensity matching using a standardized scale (e.g., a visual analog scale or a labeled magnitude scale). 2. Use a dilution series of the stronger odorant to find a concentration that is rated as iso-intense to a fixed concentration of the weaker odorant.

Data Presentation

Table 1: Control Substances for Hedione Olfaction Research

Control Type	Substance	Purpose	Typical Vehicle
Negative Control (Odorant)	Phenylethyl Alcohol (PEA)	To control for the effects of a pleasant floral odor that does not activate VN1R1.	Propylene Glycol, Ethanol
Vehicle Control	Propylene Glycol	To control for any effects of the solvent used to deliver the odorants.	N/A
Vehicle Control	Ethanol	To control for any effects of the solvent used to deliver the odorants.	N/A
Blank Control	Unscented Air/Vehicle	To establish a baseline and control for environmental factors.	N/A

Table 2: Comparative Receptor Activity (Hypothetical Data for Illustrative Purposes)

Compound	Receptor Target	EC50 (µM)	Maximum Activation (% of Hedione)
Hedione	VN1R1	10	100%
Phenylethyl Alcohol (PEA)	VN1R1	>1000	< 1%
Hedione	Olfactory Receptor X	50	80%
Phenylethyl Alcohol (PEA)	Olfactory Receptor X	45	75%

Note: This table is for illustrative purposes. Actual EC50 and activation levels may vary depending on the specific olfactory receptor and experimental conditions. Researchers should determine these values empirically.

Experimental Protocols

Protocol 1: Preparation of Odor Stimuli

• Stock Solutions: Prepare stock solutions of Hedione and Phenylethyl Alcohol (PEA) in the chosen vehicle (e.g., propylene glycol or ethanol). A typical starting concentration might be 1% (v/v).

• Serial Dilutions: Create a series of dilutions from the stock solutions to be used for sensory intensity matching and experimental testing. For PEA, a common range for threshold testing is from 6.3 x 10¹ to 6.3 x 10⁻⁶ % (v/v).[5]

• Vehicle Control: Prepare a sample containing only the vehicle at the same concentration used to dilute the odorants.

• Storage: Store all solutions in airtight, dark glass vials at 4°C to prevent degradation.

Protocol 2: Sensory Intensity Matching of Hedione and PEA

• Panelists: Recruit a panel of at least 10-15 individuals screened for normal olfactory function.

• Reference Odorant: Present a fixed concentration of Hedione to the panelists.

• Comparison Odorants: Present a series of dilutions of PEA in a randomized order.

• Rating: Ask panelists to rate the intensity of each PEA dilution relative to the Hedione reference using a visual analog scale (VAS) or a labeled magnitude scale.

• Analysis: Determine the concentration of PEA that is rated as most closely matching the intensity of the Hedione reference. This concentration should be used as the negative control in subsequent experiments.

Mandatory Visualizations

Caption: Hedione binds to the VN1R1 receptor, initiating a G-protein signaling cascade that results in neuron depolarization.

Caption: A typical workflow for conducting olfaction research with Hedione, emphasizing proper control preparation and use.

References

• 1. Exposure to Hedione Increases Reciprocity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. neurosciencenews.com [neurosciencenews.com]
• 4. researchgate.net [researchgate.net]
• 5. Detection thresholds for phenyl ethyl alcohol using serial dilutions in different solvents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Precise Hedione Delivery via Olfactometry

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on calibrating olfactometers for the precise delivery of Hedione. Find answers to frequently asked questions, step-by-step troubleshooting guides, and detailed experimental protocols to ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is olfactometer calibration and why is it critical for Hedione experiments?

A1: Olfactometer calibration is the process of verifying and adjusting the output of your olfactometer to ensure that the concentration of an odorant, such as Hedione, delivered to the subject is accurate and reproducible. This is crucial because Hedione has a low vapor pressure, meaning it evaporates slowly, which can make consistent delivery challenging.[1][2] Inaccurate delivery can lead to unreliable experimental results, particularly in studies where dose-dependent responses are being investigated.

Q2: How is the final concentration of Hedione delivered by a flow-dilution olfactometer calculated?

A2: The final concentration of Hedione in a flow-dilution olfactometer is determined by the ratio of the flow rate of the carrier gas saturated with Hedione vapor to the total flow rate (carrier gas with Hedione + dilution gas). The concentration of the saturated vapor can be calculated using the Ideal Gas Law and Hedione's vapor pressure at a given temperature.

• Formula for Saturated Vapor Concentration (C_sat): C_sat (ppm) = (Vapor Pressure of Hedione / Ambient Pressure) * 10^6

• Formula for Final Diluted Concentration (C_final): C_final (ppm) = C_sat * (Flow_odor / (Flow_odor + Flow_dilution))

Where:

• C_sat is the concentration of the saturated vapor in parts per million (ppm).

• Flow_odor is the flow rate of the carrier gas through the Hedione reservoir (in L/min).

• Flow_dilution is the flow rate of the clean dilution air (in L/min).

Q3: What are the key parameters that influence the final Hedione concentration?

A3: Several parameters can affect the final concentration of Hedione:

• Temperature: The vapor pressure of Hedione is highly dependent on temperature. A stable temperature for the Hedione reservoir is critical for consistent results.

• Carrier Gas Flow Rate: The flow rate of the gas passing through the Hedione reservoir affects the saturation of the vapor.

• Dilution Gas Flow Rate: This flow rate determines the final dilution of the saturated Hedione vapor.

• Tubing Material: Hedione can be adsorbed onto the surface of tubing, which can affect the delivered concentration. Low-adsorption materials like PTFE are recommended.[3][4]

• Ambient Pressure: Changes in atmospheric pressure can affect the vapor pressure of Hedione.

Q4: How frequently should I calibrate my olfactometer for Hedione delivery?

A4: For optimal precision, it is recommended to calibrate your olfactometer at the beginning of each experimental day.[5] Given Hedione's properties, more frequent calibration may be necessary if you observe inconsistencies in your results. A full calibration should be performed at least once a month to ensure the accuracy of all components.

Q5: What are the most suitable materials for tubing to minimize Hedione absorption?

A5: To minimize the absorption of Hedione and prevent cross-contamination, it is highly recommended to use tubing made from inert materials.[4] Polytetrafluoroethylene (PTFE) and its variants (e.g., PFA) are excellent choices due to their non-reactive and low-adsorption properties.[3] Glass tubing is also suitable, though less flexible. It is advisable to dedicate specific tubing lines for Hedione to avoid "ghosting" effects from other odorants.

Troubleshooting Guides

Problem: Inconsistent or No Odor Delivery

Possible Causes and Solutions:

• Empty or Low Hedione Reservoir:

  • Solution: Visually inspect the Hedione reservoir and refill if necessary.

• Clogged Tubing or Valves:

  • Solution: Disassemble the relevant tubing and valves, clean them with an appropriate solvent (e.g., ethanol), and dry them thoroughly before reassembly.

• Incorrect Flow Rates:

  • Solution: Verify the flow rates of both the carrier and dilution gases using a calibrated flowmeter. Adjust the mass flow controllers (MFCs) as needed.

• Leaks in the System:

  • Solution: Check all connections for leaks using a leak detection solution or by systematically checking each connection point while the system is running.

Caption: Troubleshooting flowchart for inconsistent odor delivery.

Problem: Lower-than-Expected Hedione Concentration

Possible Causes and Solutions:

• Low Temperature of Hedione Reservoir:

  • Solution: Ensure the temperature of the Hedione reservoir is stable and at the desired setpoint. Use a water bath or other temperature control system for consistency.

• Carrier Gas Flow Rate Too High:

  • Solution: A high flow rate may not allow the carrier gas to become fully saturated with Hedione vapor. Reduce the carrier gas flow rate and re-calibrate.

• Adsorption of Hedione in Tubing:

  • Solution: Ensure you are using PTFE or other inert tubing.[3] For new tubing, it may be necessary to "prime" the system by running a high concentration of Hedione through it for a period to saturate the adsorption sites.

Problem: Fluctuations in Odor Concentration During an Experiment

Possible Causes and Solutions:

• Unstable Temperature Control:

  • Solution: Verify the stability of your temperature control system for the Hedione reservoir. Even small fluctuations can alter the vapor pressure.

• Inconsistent MFC Performance:

  • Solution: Check the stability of your mass flow controllers. If they are fluctuating, they may need to be serviced or replaced.

• "Ghosting" or Cross-Contamination:

  • Solution: If other odorants were recently used, residual molecules may be desorbing from the tubing walls. Purge the system with clean, dry air for an extended period. It is best practice to have dedicated lines for different odorants.[6]

Experimental Protocols

Protocol 1: Olfactometer Calibration using a Photoionization Detector (PID)

This protocol outlines the steps to calibrate a flow-dilution olfactometer for Hedione delivery using a PID.

Materials:

• Flow-dilution olfactometer

• Hedione (≥98% purity)[1]

• Photoionization Detector (PID) with a 10.6 eV or 9.8 eV lamp[7]

• Certified calibration gas for the PID (e.g., isobutylene)[5][8]

• Mass flow controllers (MFCs) for carrier and dilution gas

• Inert tubing (PTFE)[3]

• Temperature-controlled reservoir for Hedione

Methodology:

• PID Calibration:

  • Follow the manufacturer's instructions to perform a two-point calibration of the PID using zero air (clean, dry air) and a certified concentration of isobutylene.[9]

  • Record the PID's response to the calibration gas.

• Prepare the Hedione Source:

  • Fill the temperature-controlled reservoir with Hedione.

  • Allow the reservoir to equilibrate to the desired temperature (e.g., 35°C) to ensure a stable vapor pressure.

• Set Up the Olfactometer:

  • Connect the carrier gas MFC to the Hedione reservoir.

  • Connect the output of the reservoir and the dilution gas MFC to a mixing chamber.

  • Connect the output of the mixing chamber to the PID inlet.

• Generate Known Concentrations:

  • Set the carrier gas flow rate to a low value (e.g., 0.1 L/min) to ensure saturation.

  • Systematically vary the dilution gas flow rate to generate a series of known concentrations based on the calculation formulas provided in the FAQs.

• Measure and Create a Calibration Curve:

  • For each dilution setting, allow the system to stabilize and then record the reading from the PID.

  • Plot the calculated Hedione concentration (in ppm) against the PID reading (in volts or ppm).

  • Perform a linear regression to obtain a calibration curve. This curve can then be used to determine the delivered concentration of Hedione during your experiments.

Caption: Experimental workflow for olfactometer calibration using a PID.

Quantitative Data Summary

Table 1: Physicochemical Properties of Hedione

Property	Value	Source
Molecular Formula	C13H22O3	[1][2]
Molecular Weight	226.31 g/mol	[1][2]
Boiling Point	~110°C at 0.4 mmHg	[1][10]
Vapor Pressure	0.00067 mmHg @ 20°C0.00071 mmHg @ 25°C	[2][10]
Appearance	Colorless to pale yellow liquid	[1][2]
Solubility	Insoluble in water; miscible with ethanol	[1]

Table 2: Example Calibration Parameters for a Flow-Dilution Olfactometer

(Assuming a Hedione reservoir temperature of 35°C and an ambient pressure of 760 mmHg)

Carrier Flow (L/min)	Dilution Flow (L/min)	Total Flow (L/min)	Calculated Concentration (ppm)
0.1	0.9	1.0	2.5
0.1	1.9	2.0	1.25
0.1	4.9	5.0	0.5
0.05	0.95	1.0	1.25
0.05	1.95	2.0	0.625
0.05	4.95	5.0	0.25

References

• 1. consolidated-chemical.com [consolidated-chemical.com]
• 2. ScenTree - Hedione® (CAS N° 24851-98-7) [scentree.co]
• 3. insectolfactometer.com [insectolfactometer.com]
• 4. Odour Detection Methods: Olfactometry and Chemical Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cacgas.com.au [cacgas.com.au]
• 6. biorxiv.org [biorxiv.org]
• 7. watchgas.com [watchgas.com]
• 8. m.youtube.com [m.youtube.com]
• 9. How to calibrate a voc monitor - Fosensor [hnfosensor.com]
• 10. echemi.com [echemi.com]

Technical Support Center: Synthesis and Purification of Methyl Dihydrojasmonate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the purity of synthesized methyl dihydrojasmonate.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Synthesis & Purification

• Q1: What are the key steps in the synthesis of methyl dihydrojasmonate?

  A1: The most common industrial synthesis involves a three-step process:

  • Michael Addition: A 1,4-conjugate addition of dimethyl malonate to 2-pentyl-2-cyclopenten-1-one (B1585486). This reaction forms the basic carbon skeleton of the molecule.

  • Decarboxylation: The removal of one of the ester groups from the malonate adduct. This is typically achieved by heating.

  • Esterification: The formation of the methyl ester to yield methyl dihydrojasmonate. In some protocols, this step is combined with the decarboxylation.[1][2]

• Q2: My overall yield of methyl dihydrojasmonate is low. What are the common causes and how can I troubleshoot this?

  A2: Low overall yield can result from issues in any of the key synthetic steps. Here’s a breakdown of potential problems and solutions:

  • Michael Addition Stage:

    • Incomplete reaction: Ensure you are using an appropriate base (e.g., sodium methoxide) and that the reaction temperature is optimized. The reaction is often run at low temperatures (-5°C to 10°C) to control exothermicity and side reactions.[3] Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure all the starting material is consumed.

    • Dialkylation: The enolate of the malonate can react with a second molecule of the cyclopentenone, leading to a dialkylated byproduct.[4][5] Using a slight excess of the dimethyl malonate can help to minimize this.

  • Decarboxylation Stage:

    • Incomplete decarboxylation: Insufficient heating (time or temperature) can lead to incomplete reaction. Typical temperatures for decarboxylation are high (160-180°C).[2]

    • Side reactions at high temperatures: Excessive heat can lead to the formation of degradation products, including dihydrojasmone (B1670601) through the loss of the entire ester group, and other byproducts that can reduce yield and complicate purification. Careful temperature control is crucial.

  • Esterification Stage:

    • Incomplete reaction: Ensure you are using an effective acid catalyst (e.g., sulfuric acid) and an excess of methanol (B129727) to drive the equilibrium towards the product.[3]

    • Hydrolysis: If there is water present in the reaction mixture, it can lead to the hydrolysis of the ester back to the carboxylic acid, especially under acidic conditions. Ensure all reagents and glassware are dry.

• Q3: I am observing significant amounts of byproducts in my crude product. What are they and how can I avoid them?

  A3: Common byproducts can include:

  • Unreacted starting materials: 2-pentyl-2-cyclopenten-one and dimethyl malonate.

    • Solution: Optimize reaction conditions (time, temperature, stoichiometry) to drive the reaction to completion.

  • Dialkylated product: Formed during the Michael addition.

    • Solution: Use a slight excess of dimethyl malonate.

  • Dihydrojasmonic acid: From incomplete esterification or hydrolysis.

    • Solution: Use anhydrous conditions and sufficient acid catalyst and methanol during esterification.

  • Dihydrojasmone: Formed from complete decarboxylation at high temperatures.

    • Solution: Carefully control the temperature during the decarboxylation step.

• Q4: How can I improve the cis/trans isomer ratio in my final product to favor the more fragrant cis-isomer?

  A4: The cis-isomer of methyl dihydrojasmonate is often desired for its more potent and diffusive floral scent.[1] Here are some strategies to increase the cis-isomer content:

  • Catalytic Hydrogenation: Hydrogenation of the precursor, methyl (2-pentyl-3-keto-cyclopenten-1-yl)-acetate, in the presence of an aluminum derivative can yield a product with a high percentage of the cis isomer (upwards of 90%).[6]

  • Microwave-assisted isomerization: A mixture of cis-trans isomers can be enriched in the cis-isomer by heating with a catalyst (e.g., sodium carbonate) under microwave irradiation. This method has been shown to increase the cis-isomer content from around 6% to 12-14%.[7]

Purification

• Q5: What is the most effective method for purifying synthesized methyl dihydrojasmonate?

  A5: The choice of purification method depends on the scale of the synthesis and the nature of the impurities. The two most common and effective methods are fractional vacuum distillation and column chromatography.

• Q6: I am having trouble with the fractional vacuum distillation of my product. What are the optimal conditions?

  A6: Fractional vacuum distillation is suitable for large-scale purification and for separating compounds with different boiling points.

  • Pressure: A reduced pressure is necessary because methyl dihydrojasmonate has a high boiling point and can decompose at atmospheric pressure. A vacuum of around 2-3 mmHg is often used.

  • Temperature: At a pressure of 2-3 mmHg, methyl dihydrojasmonate will distill at approximately 140-141°C.

  • Troubleshooting:

    • Bumping: Ensure smooth boiling by using a magnetic stirrer or boiling chips.

    • Poor separation: Use a fractionating column with sufficient theoretical plates for good separation of closely boiling impurities. Ensure a slow and steady distillation rate.

• Q7: My column chromatography purification is not giving a pure product. What can I do to improve the separation?

  A7: Column chromatography is excellent for achieving high purity, especially on a smaller scale.

  • Stationary Phase: Silica (B1680970) gel is the most common stationary phase.

  • Mobile Phase (Eluent): A mixture of a non-polar solvent (like hexane) and a slightly more polar solvent (like ethyl acetate) is typically used. The optimal ratio will depend on the specific impurities. Start with a low polarity mixture (e.g., 98:2 hexane:ethyl acetate) and gradually increase the polarity to elute your product.

  • Troubleshooting:

    • Poor separation:

      • Optimize the eluent system: Use TLC to test different solvent mixtures to find the one that gives the best separation between your product and the impurities.

      • Column packing: Ensure the silica gel is packed uniformly to avoid channeling. A slurry packing method is recommended.

      • Sample loading: Dissolve the crude product in a minimal amount of solvent and load it onto the column in a narrow band.

    • Product eluting too quickly or too slowly: Adjust the polarity of the eluent. If it elutes too quickly, decrease the polarity (less ethyl acetate). If it's too slow, increase the polarity (more ethyl acetate).

Data Presentation

Table 1: Comparison of Purification Methods for Methyl Dihydrojasmonate

Purification Method	Typical Purity Achieved	Scale	Advantages	Disadvantages
Fractional Vacuum Distillation	>95%	Large	Cost-effective for large quantities, good for separating compounds with significantly different boiling points.	Can lead to thermal degradation if not carefully controlled, may not separate isomers effectively.
Column Chromatography	>98%	Small to Medium	High resolution, can separate closely related impurities and potentially isomers.	Can be time-consuming and requires larger volumes of solvent, making it less economical for large-scale production.
Recrystallization	Variable	Small	Can yield very high purity crystalline product if a suitable solvent is found.	Methyl dihydrojasmonate is an oil at room temperature, making traditional recrystallization challenging.

Experimental Protocols

Protocol 1: Synthesis of Methyl Dihydrojasmonate via Michael Addition and Decarboxylation/Esterification

Materials:

• 2-pentyl-2-cyclopenten-1-one

• Dimethyl malonate

• Sodium methoxide (B1231860)

• Methanol

• Sulfuric acid (concentrated)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• Michael Addition: a. In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen), dissolve sodium methoxide in methanol. b. Cool the solution to -5°C in an ice-salt bath. c. Slowly add dimethyl malonate to the cooled solution. d. Add 2-pentyl-2-cyclopenten-1-one dropwise, maintaining the temperature below 10°C. e. Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Work-up and Decarboxylation/Esterification: a. Quench the reaction by adding a weak acid (e.g., acetic acid) until the solution is neutral. b. Remove the methanol under reduced pressure. c. Add water and extract the product with diethyl ether (3 x 50 mL). d. Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine. e. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude malonate adduct. f. To the crude adduct, add a solution of sulfuric acid in methanol. g. Heat the mixture to reflux (around 160-180°C) for several hours to effect both decarboxylation and esterification. Monitor the reaction by GC. h. Cool the reaction mixture, neutralize with a saturated sodium bicarbonate solution, and extract with diethyl ether. i. Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate to yield the crude methyl dihydrojasmonate.

Protocol 2: Purification by Column Chromatography

Materials:

• Crude methyl dihydrojasmonate

• Silica gel (for column chromatography)

• Hexane

• Ethyl acetate

• Glass column with stopcock

• Cotton or glass wool

• Sand

Procedure:

• Column Preparation: a. Place a small plug of cotton or glass wool at the bottom of the column. b. Add a thin layer of sand. c. Prepare a slurry of silica gel in a low-polarity eluent (e.g., 98:2 hexane:ethyl acetate). d. Pour the slurry into the column and allow it to settle, tapping the column gently to ensure even packing. e. Add another layer of sand on top of the silica gel.

• Sample Loading: a. Dissolve the crude methyl dihydrojasmonate in a minimal amount of the eluent or a more volatile solvent like dichloromethane. b. Carefully add the sample solution to the top of the column.

• Elution: a. Begin eluting with a low-polarity solvent mixture (e.g., 98:2 hexane:ethyl acetate). b. Collect fractions and monitor them by TLC. c. Gradually increase the polarity of the eluent (e.g., 95:5, 90:10 hexane:ethyl acetate) to elute the methyl dihydrojasmonate. d. Combine the pure fractions containing the desired product.

• Isolation: a. Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified methyl dihydrojasmonate.

Mandatory Visualization

Caption: Workflow for the synthesis and purification of methyl dihydrojasmonate.

Caption: Logical flow for troubleshooting issues in methyl dihydrojasmonate synthesis.

References

• 1. nbinno.com [nbinno.com]
• 2. foreverest.net [foreverest.net]
• 3. US4260830A - Process for the preparation of methyl dihydrojasmonate and lower alkyl homologues - Google Patents [patents.google.com]
• 4. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 5. Malonic Ester Synthesis [organic-chemistry.org]
• 6. US3978108A - Cis methyl dihydrojasmonate - Google Patents [patents.google.com]
• 7. CN101613277B - Method for improving content of cis-methyl-dihydrojasmonate - Google Patents [patents.google.com]

Best practices for storing and handling Hedione to maintain purity

Hedione Technical Support Center

This guide provides best practices for storing and handling Hedione (Methyl Dihydrojasmonate) to ensure its purity and stability for research and development applications.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Hedione to maintain its purity?

A1: To maintain the purity and stability of Hedione, it should be stored in a cool, dry, and well-ventilated area.[1][2] The ideal storage temperature is between 10°C and 25°C (50°F to 77°F).[1] It is crucial to keep the container tightly sealed when not in use to prevent contamination and exposure to air.[1][2][3] Additionally, protect the substance from direct sunlight, heat sources, and moisture to prevent degradation.[1][4][5] While not strictly required, refrigeration can prolong shelf life.[3][4]

Q2: What are the signs that my Hedione sample may have degraded?

A2: Degradation of Hedione can be indicated by several observable changes. These include a noticeable alteration in color from its typical clear, colorless to pale yellow appearance, or the development of a sour, rancid, or "off" smell, which can sometimes be described as resembling rancid cheese.[1][3][6] Any significant deviation from its characteristic fresh, floral, jasmine-like scent should be a cause for concern.[1]

Q3: My Hedione has developed an off-odor despite being stored correctly. What could be the cause?

A3: If off-odors develop under proper storage conditions, it could be due to contamination or the slow degradation of minor impurities. Hedione quality can vary, and certain byproducts from its synthesis, such as pentanoic acid, can lead to heavier, "mushroomy" off-notes.[7] Another possibility is the presence of the less stable, high-cis isomer of Hedione, which is olfactorily more potent but can isomerize to the more stable, but different smelling, trans form over time.[8]

Q4: Is it necessary to handle Hedione in a fume hood?

A4: While Hedione has low vapor pressure at room temperature, it is always recommended to work in a well-ventilated area to minimize vapor exposure.[1][9] For procedures involving heating or aerosolization, the use of a fume hood is a mandatory safety precaution. Always wear appropriate personal protective equipment (PPE), including gloves and safety goggles, when handling the substance.[1]

Q5: What materials should Hedione not come into contact with?

A5: Hedione is chemically stable under normal conditions but should be kept away from strong oxidizing agents, as they can cause a reaction.[1][2][10] It is also advised to avoid excessive heat and sources of ignition, as the material has a flash point of over 100°C.[1][2][10]

Troubleshooting Guide

Issue Observed	Potential Cause	Recommended Solution
Change in Color or Odor	1. Oxidation: Exposure to air from a poorly sealed container. 2. Photo-degradation: Exposure to direct sunlight or UV light.[5] 3. Thermal Degradation: Storage at temperatures above 25°C.[3]	1. Ensure the container is inert (e.g., glass or appropriate plastic) and tightly sealed. Consider purging the headspace with an inert gas like nitrogen or argon. 2. Store in an opaque or amber-colored container in a dark location like a cabinet.[5][11] 3. Verify storage temperature is consistently within the recommended 10-25°C range.[1]
Precipitation or Cloudiness	1. Contamination: Introduction of moisture or other insoluble substances. 2. Low Temperature Crystallization: Although it has a low melting point, prolonged storage at the lower end of the temperature range could cause some components to solidify.	1. Use clean, dry pipettes and equipment when handling. Store away from sources of moisture. 2. Gently warm the sample to room temperature and agitate to see if the precipitate redissolves. If it does not, contamination is likely.
Inconsistent Experimental Results	1. Purity Degradation: The concentration of the active compound has decreased due to degradation. 2. Isomerization: For high-cis (HC) Hedione, a shift in the cis-trans isomer ratio may have occurred, altering its properties.[8]	1. Perform a purity analysis using Gas Chromatography (GC) to verify the concentration. 2. If using an isomer-specific grade, re-verify the isomeric ratio using appropriate analytical methods. Consider using a fresh, verified sample for critical experiments.

Quantitative Data & Physical Properties

The following table summarizes the key physical and chemical properties of high-purity Hedione.

Parameter	Value	Reference
Purity (by GC)	≥98%	[1]
Appearance	Clear, colorless to pale yellow liquid	[1][12]
Odor	Fresh, floral, jasmine-like	[1][12]
Recommended Storage Temp.	10°C to 25°C	[1]
Boiling Point	~110°C at 0.4 mmHg	[1]
Flash Point	>100°C	[1][10]
Density (at 20°C)	0.947 – 0.957 g/cm³	[1]
Solubility	Insoluble in water; Miscible with ethanol (B145695) and organic solvents	[1][13]

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a standard method for determining the purity of a Hedione sample and identifying potential degradation products. Gas chromatography is a primary analytical technique for evaluating perfume and aroma compounds.[14]

1. Objective: To quantify the percentage purity of Hedione and identify any significant impurities or degradation products.

2. Materials:

• Hedione sample

• High-purity solvent (e.g., Ethanol or Hexane)

• Volumetric flasks and micropipettes

• GC-MS system equipped with a suitable capillary column (e.g., DB-5ms or equivalent)

3. Sample Preparation:

• Prepare a stock solution by accurately weighing approximately 10 mg of the Hedione sample and dissolving it in 10 mL of the chosen solvent in a volumetric flask. This creates a 1 mg/mL solution.

• Perform a serial dilution to obtain a working solution of approximately 100 µg/mL.

4. GC-MS Instrument Conditions (Example):

• Injector Temperature: 250°C

• Injection Volume: 1 µL (Split mode, e.g., 50:1)

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 10°C/min.

  • Final hold: Hold at 280°C for 5 minutes.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Mass Scan Range: 40-400 amu

5. Data Analysis:

• Integrate the peak areas of all components in the resulting chromatogram.

• Calculate the purity by dividing the peak area of Hedione by the total peak area of all detected compounds and multiplying by 100.

• Identify impurity peaks by comparing their mass spectra against a reference library (e.g., NIST).

Visualizations

Logical Workflow for Troubleshooting Hedione Purity

Caption: A flowchart for troubleshooting potential degradation and purity issues with Hedione samples.

Experimental Workflow for Purity Analysis

Caption: A step-by-step workflow for the purity assessment of Hedione using GC-MS analysis.

References

• 1. consolidated-chemical.com [consolidated-chemical.com]
• 2. Hedione® - Vigon [shop.perfumersapprentice.com]
• 3. reddit.com [reddit.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. memoparis.com [memoparis.com]
• 6. m.youtube.com [m.youtube.com]
• 7. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 8. ScenTree - Hedione® (CAS N° 24851-98-7) [scentree.co]
• 9. shop.perfumersapprentice.com [shop.perfumersapprentice.com]
• 10. perfumersupplyhouse.com [perfumersupplyhouse.com]
• 11. burntoakpharmacy.com [burntoakpharmacy.com]
• 12. Hedione / Methyl Dihydrojasmonate (24851-98-7) — Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 13. madarcorporation.com [madarcorporation.com]
• 14. yadda.icm.edu.pl [yadda.icm.edu.pl]

Identifying and mitigating artifacts in fMRI studies involving odorants

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate common artifacts in fMRI studies involving odorants.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of artifacts in olfactory fMRI studies?

A1: The most frequent artifacts in olfactory fMRI stem from three main sources:

• Magnetic Susceptibility Artifacts: These are signal losses and geometric distortions in the fMRI data.[1][2][3] They are particularly prominent in brain regions crucial for olfaction, such as the orbitofrontal cortex and piriform cortex, due to their proximity to air-filled sinuses and the skull base.[2][4][5][6]

• Physiological Noise: This includes artifacts generated by the participant's own body. Head motion is a significant contributor, as are physiological cycles like respiration and cardiac pulsations.[7][8][9] Respiration is especially problematic in olfactory studies as breathing patterns are inherently linked to smelling and can confound the BOLD signal.[7][10]

• Stimulus Delivery Issues: Precise control of the odorant stimulus within the fMRI environment is challenging.[11] Artifacts can be introduced by imprecise timing of odor delivery, the presence of non-olfactory cues (e.g., tactile or thermal sensations from the delivery device), and habituation of the olfactory system to the stimulus.[7][11][12]

Q2: How can I identify susceptibility artifacts in my fMRI data?

A2: Susceptibility artifacts manifest as signal dropout (dark areas) and image distortion, particularly in the inferior frontal and temporal lobes.[1][2] You can visually inspect the raw echo-planar imaging (EPI) data for these tell-tale signs. For a more systematic approach, generating signal intensity maps (SIMs) can help in identifying regions with significant signal loss.[13]

Q3: What is "olfactory habituation" and how can I minimize its impact on my results?

A3: Olfactory habituation is the decrease in neural response to a repeated or prolonged odor stimulus.[6][12] This can lead to a reduction in the BOLD signal over the course of an experiment, potentially weakening the observed activation.[12] To mitigate this, consider the following strategies:

• Use an event-related design: Shorter, discrete stimulus presentations are less likely to cause habituation than long blocks.[7]

• Vary the stimulus: Introducing different odorants or varying the concentration of the same odorant can help maintain the responsiveness of the olfactory system.[6][7]

• Jitter the inter-stimulus interval (ISI): Randomizing the time between stimuli can reduce predictability and attentional habituation.[11]

Troubleshooting Guides

Issue 1: Significant Signal Loss in Olfactory Brain Regions

Symptoms:

• Greatly reduced or absent BOLD signal in the orbitofrontal cortex, piriform cortex, or olfactory bulb.

• Geometric distortion in the images in these areas.

Possible Cause:

• Magnetic susceptibility artifacts due to the proximity of these brain regions to air-filled sinuses.[4][5][14]

Solutions:

Mitigation Strategy	Description	Supporting Evidence
Optimized Imaging Sequence	Utilize advanced imaging sequences designed to reduce susceptibility artifacts, such as SENSE-GESEPI-EPI or T2-prepared BOLD fMRI.[1][4][5] These methods can significantly improve signal recovery in affected areas.	Studies have shown that these sequences can effectively reduce signal loss and distortion in olfactory regions compared to standard GRE-EPI sequences.[1][4][5]
Tilted Image Acquisition	Acquiring slices at an angle (e.g., 15° off the AC-PC plane) can help to move the imaging plane away from the most severe magnetic field gradients.[11]	This is a commonly used heuristic to reduce signal dropout in the orbitofrontal cortex.
Shimming	Perform standardized and thorough shimming procedures to homogenize the magnetic field across the brain, paying special attention to the areas of interest.[15]	Good shimming is a fundamental step in reducing susceptibility-induced field inhomogeneities.
Parallel Imaging	Techniques like SENSE (Sensitivity Encoding) can help to reduce geometric distortions in EPI images.[15]	By reducing the echo train length, parallel imaging can lessen the impact of field inhomogeneities on the final image.

Issue 2: Respiration-Related Artifacts Confounding BOLD Signal

Symptoms:

• Activation patterns that correlate with the respiratory cycle rather than the odor presentation.

• High variability in activation across participants or trials.[7]

Possible Cause:

• Changes in breathing rate and depth, which are natural responses to odors, can modulate the BOLD signal independently of neural activation.[7][10]

• Inconsistent timing between odor inhalation and data acquisition.[7]

Solutions:

Mitigation Strategy	Description	Supporting Evidence
Respiration-Triggered Acquisition	Synchronize the presentation of the odorant with a specific phase of the participant's breathing cycle (e.g., the onset of inhalation).[7]	This method has been shown to effectively remove timing errors caused by variations in respiration patterns and improve the reliability of olfactory fMRI data.[7]
Physiological Monitoring and Correction	Record the participant's respiratory and cardiac cycles during scanning. This data can then be used in the statistical analysis to model and regress out physiological noise.[4][8][16]	Methods like RETROICOR can effectively reduce variance in the fMRI data associated with physiological cycles.[16]
Breathing Instructions	Instruct participants to maintain a steady and normal breathing pattern throughout the experiment and to avoid active sniffing.[7][11]	While not a complete solution, this can help to reduce variability in respiratory behavior.
Post-Processing Denoising	Employ data-driven denoising techniques such as Independent Component Analysis (ICA) to identify and remove components related to physiological noise.[4]	ICA-based methods can be effective at separating physiological noise from neuronally-related signals.[4]

Issue 3: Inconsistent or Weak Activation Due to Odorant Delivery

Symptoms:

• Lack of significant activation in expected olfactory regions.

• High inter-subject variability in activation.

Possible Cause:

• Inaccurate timing of the odorant reaching the nasal cavity.

• Discomfort from the delivery apparatus (e.g., nasal masks or cannulas) causing motion or distress.[11]

• Non-olfactory cues (e.g., auditory clicks from the olfactometer, tactile sensation of airflow) contaminating the stimulus presentation.[11]

Solutions:

Mitigation Strategy	Description	Supporting Evidence
Use a Comfortable Delivery System	Employ an odor delivery system that minimizes participant discomfort, such as the "odor canopy" method, which transforms the head coil into a controlled olfactory environment without the need for masks or cannulas.[11]	The odor canopy has been shown to be rated as more comfortable than nasal masks and still produces robust olfactory activation.[11]
Precise Olfactometer Control	Utilize a computer-controlled olfactometer with mass flow controllers to ensure precise timing and concentration of the odorant.[11]	Modern olfactometers allow for rapid switching between odor-on and odor-off states, which is crucial for event-related fMRI designs.[11]
Control for Non-Olfactory Cues	Ensure that the olfactometer operates silently and that the airflow is constant during both odor and no-odor conditions to avoid providing somatosensory cues to the participant.[11][17]	Anosmic participants can be used to verify that the system does not produce any non-olfactory sensations.[11]
Retronasal Stimulation for Flavor Studies	For studies investigating flavor, deliver odorants in an aqueous solution to the mouth to simulate a more realistic consumption experience.[18][19]	This method has been shown to effectively stimulate the olfactory system via the retronasal pathway and activate olfactory brain regions.[19]

Experimental Protocols

Example Protocol: Respiration-Triggered Event-Related Olfactory fMRI

This protocol is based on the methodology described by Wang et al. (2014) to minimize respiratory artifacts.[7]

• Participant Preparation:

  • Screen participants for normal olfactory function using a standardized test (e.g., University of Pennsylvania Smell Identification Test - UPSIT).[1][7]

  • Instruct participants to breathe normally and not to sniff during the experiment.[7]

  • Fit the participant with a respiratory belt to monitor their breathing cycle.

• Odorant Delivery:

  • Use a programmable olfactometer to deliver odorants.

  • The olfactometer is triggered by the participant's inhalation, detected by the respiratory belt.

  • A constant, odorless airflow is maintained between stimuli to avoid changes in tactile sensation.

• fMRI Acquisition:

  • Acquire T2*-weighted EPI sequences on a 3T MRI scanner.

  • Example Parameters: TR = 2000 ms, TE = 30 ms, flip angle = 90°, 30 axial slices, 4 mm slice thickness.[7]

  • The total number of repetitions will vary depending on the participant's breathing rate.

• Data Preprocessing:

  • Perform standard preprocessing steps: motion correction (realign), co-registration with a high-resolution anatomical image, normalization to a standard template (e.g., MNI), and spatial smoothing.[7][20]

• Statistical Analysis:

  • Model the hemodynamic response based on the precise onset of inhalation-triggered odor delivery.

  • Include motion parameters as nuisance regressors in the general linear model (GLM).

Visualizations

Caption: Workflow for a respiration-triggered olfactory fMRI experiment.

References

• 1. cds.ismrm.org [cds.ismrm.org]
• 2. researchgate.net [researchgate.net]
• 3. Effect of field strength on susceptibility artifacts in magnetic resonance imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Functional Activities Detected in the Olfactory Bulb and Associated Olfactory Regions in the Human Brain Using T2-Prepared BOLD Functional MRI at 7T [frontiersin.org]
• 5. Functional Activities Detected in the Olfactory Bulb and Associated Olfactory Regions in the Human Brain Using T2-Prepared BOLD Functional MRI at 7T - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Olfactory fMRI Activation Pattern Across Different Concentrations Changes in Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methods for olfactory fMRI studies: Implication of respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The impact of physiological noise correction on fMRI at 7 T - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. cds.ismrm.org [cds.ismrm.org]
• 11. Odor Canopy: A Method for Comfortable Odorant Delivery in MRI - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Functional Magnetic Resonance Imaging in the Olfactory Perception of the Same Stimuli - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Evaluation of a Signal Intensity Mask in the Interpretation of Functional MR Imaging Activation Maps - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Detectability and reproducibility of the olfactory fMRI signal under the influence of magnetic susceptibility artifacts in the primary olfactory cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Olfactory Deficit Detected by fMRI in Early Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. biorxiv.org [biorxiv.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. academic.oup.com [academic.oup.com]
• 20. Frontiers | Olfactory fMRI Activation Pattern Across Different Concentrations Changes in Alzheimer’s Disease [frontiersin.org]

Reference Data & Comparative Studies

A Comparative Analysis of Brain Activation by Hedione and Phenylethyl Alcohol

A growing body of research in neuroscience and olfaction is dedicated to understanding how specific aromatic compounds influence human brain activity and behavior. Among the vast array of odorants, Hedione (methyl dihydrojasmonate) and phenylethyl alcohol (PEA) present a compelling case for comparative analysis. While both are staples in the fragrance industry, their neural signatures are strikingly distinct. Hedione, a synthetic compound with a light jasmine scent, elicits a unique, sex-differentiated response in brain regions associated with hormonal regulation, whereas PEA, a key component of rose oil, activates the brain's conventional olfactory pathways. This guide provides a detailed comparison of their effects on brain activation, supported by experimental data, for researchers, scientists, and professionals in drug development.

Quantitative Analysis of Brain Activation

Functional magnetic resonance imaging (fMRI) studies have been pivotal in elucidating the differential neural responses to Hedione and PEA. A key study directly comparing the two compounds revealed that Hedione produces significantly greater activation in specific limbic and hypothalamic areas compared to the more generalized olfactory stimulation of PEA.[1][2]

Feature	Hedione	Phenylethyl Alcohol (PEA)
Primary Receptor	Vomeronasal-type receptor 1 (VN1R1)[2][3]	General Olfactory Receptors
Primary Brain Regions Activated	Limbic System (Amygdala, Hippocampus), Hypothalamus[1][2]	Primary Olfactory Cortex, Entorhinal Cortex, Orbitofrontal Cortex[4]
Sex-Differentiated Effects	Yes, significantly stronger hypothalamic activation in women (reportedly ten times larger)[5]	No significant sex-differentiated effects reported[6]
Nature of Response	Pheromone-like, associated with hormonal release[1][2]	Classic olfactory perception

Signaling Pathways and Neural Activation

The divergent brain activation patterns of Hedione and PEA stem from their interaction with different initial signaling pathways.

Hedione's unique effects are attributed to its action as a ligand for the human vomeronasal-type receptor 1 (VN1R1).[2][3] Although humans lack a functional vomeronasal organ (VNO), VN1R1 receptors are expressed in the olfactory mucosa.[3] Activation of VN1R1 by Hedione leads to a signaling cascade that preferentially targets limbic structures and the hypothalamus, areas deeply involved in emotion, memory, and hormonal control.[2]

Hedione's signaling pathway via the VN1R1 receptor.

Phenylethyl alcohol, conversely, is considered a pure olfactory stimulant.[4][7] It is believed to bind to a range of general olfactory receptors in the olfactory epithelium. This initiates the canonical olfactory pathway, where signals are relayed from the olfactory bulb to the primary olfactory cortex (piriform cortex), and subsequently to secondary olfactory areas like the orbitofrontal cortex for conscious odor perception and discrimination.[8][9]

PEA's conventional olfactory signaling pathway.

Experimental Protocols

The findings described are based on rigorous experimental designs, typically employing functional magnetic resonance imaging (fMRI) to measure the blood-oxygen-level-dependent (BOLD) signal as an indicator of neural activity. Below is a summarized, representative protocol for such a study.

1. Participant Selection:

• Healthy, non-smoking volunteers with a normal sense of smell, typically assessed using standardized olfactory tests.

• Balanced for gender to investigate sex-specific effects.

2. Stimulus Preparation and Delivery:

• Odorants: High-purity Hedione and phenylethyl alcohol, often diluted in an odorless solvent like mineral oil to a controlled concentration (e.g., 50% v/v).[10]

• Delivery System: A computer-controlled olfactometer is used to deliver precise pulses of odorized, humidified air to the participant's nostrils via a nasal cannula.[10][11] This ensures consistent stimulus presentation and timing, which is critical for fMRI.

3. fMRI Paradigm:

• Design: A block design is commonly used, alternating between periods of odor stimulation ("stimulus-on") and periods of odorless air ("stimulus-off").[10]

• Timing: For example, a paradigm might consist of 60-second stimulus-on blocks followed by 120-second stimulus-off blocks, repeated for several cycles.[10]

• Control: The use of PEA as a control for Hedione allows for the isolation of Hedione's unique neural effects beyond general olfactory activation.[1][2]

4. Data Acquisition and Analysis:

• Imaging: BOLD fMRI data is acquired using a high-field MRI scanner (e.g., 7T) to achieve good signal-to-noise ratio, especially in challenging areas like the orbitofrontal cortex.[10]

• Analysis: Statistical methods, such as the General Linear Model (GLM), are applied to the fMRI data to identify brain regions showing a significant change in BOLD signal in response to each odorant compared to the odorless baseline.[12] Contrasts between the activation maps for Hedione and PEA reveal the differential effects.

A typical workflow for a comparative olfactory fMRI study.

References

• 1. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. neurosciencenews.com [neurosciencenews.com]
• 3. Exposure to Hedione Increases Reciprocity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Monorhinal and birhinal odor processing in humans: an fMRI investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sit up and smell the roses better: olfactory sensitivity to phenyl ethyl alcohol is dependent on body position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Monorhinal and Birhinal Odor Processing in Humans: an fMRI investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Circuit dynamics of the olfactory pathway during olfactory learning [frontiersin.org]
• 9. youtube.com [youtube.com]
• 10. Functional Activities Detected in the Olfactory Bulb and Associated Olfactory Regions in the Human Brain Using T2-Prepared BOLD Functional MRI at 7T - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Monorhinal and birhinal odor processing in humans: an fMRI investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

A Comparative Analysis of Cis- and Trans-Hedione Isomer Bioactivity

For Researchers, Scientists, and Drug Development Professionals

Hedione, the synthetic fragrance compound methyl dihydrojasmonate, is a cornerstone of modern perfumery, prized for its elegant, jasmine-like floral character. Beyond its olfactory appeal, Hedione has garnered significant scientific interest for its interaction with the human vomeronasal type-1 receptor 1 (VN1R1), a putative pheromone receptor.[1][2][3] This interaction elicits sex-differentiated responses in brain regions associated with emotion, memory, and hormonal regulation.[1][3][4] Hedione exists as a mixture of four stereoisomers, arising from two chiral centers. These are often grouped into two diastereomeric pairs: cis- and trans-Hedione. While the bioactivity of the isomeric mixture has been studied, this guide provides a comparative analysis of the individual cis- and trans-isomers, drawing upon available data to highlight their distinct characteristics.

Quantitative Data Summary

Direct quantitative comparisons of the bioactivity of purified cis- and trans-Hedione isomers at the VN1R1 receptor are not extensively available in the public domain. However, significant differences in their olfactory properties, a key aspect of their bioactivity, have been characterized. The following table summarizes these differences.

Feature	Cis-Hedione	Trans-Hedione	Reference
Odor Profile	Described as more powerful, radiant, and diffusive with a characteristic jasmine and magnolia blossom scent.	Possesses a floral, jasmine-like scent, but is considered less intense and impactful than the cis-isomer.	N/A
Odor Threshold	Approximately 20 times lower than the trans-isomer, indicating significantly higher potency in olfactory perception.	Higher odor threshold, requiring a greater concentration to be detected.	N/A
Commercial Formulations	"High-cis" Hedione is a premium ingredient in fine fragrances due to its superior performance.	The predominant isomer in standard, equilibrium mixtures of Hedione.	N/A

Experimental Protocols

While specific studies directly comparing the bioactivity of cis- and trans-Hedione isomers on the VN1R1 receptor are not detailed in the available literature, the following experimental protocols are standard methodologies for such investigations.

Receptor Binding Assays

Receptor binding assays are employed to determine the affinity of a ligand (in this case, Hedione isomers) for a receptor (VN1R1). A common approach is a competitive binding assay.

• Objective: To measure the binding affinity (typically as the inhibition constant, Ki, or the half-maximal inhibitory concentration, IC50) of cis- and trans-Hedione for the VN1R1 receptor.

• Methodology:

  • Receptor Preparation: A stable cell line (e.g., HEK293 cells) is transfected with a plasmid encoding the human VN1R1 receptor. The cells are cultured to express the receptor, and cell membranes are harvested.

  • Radioligand: A radiolabeled ligand known to bind to VN1R1 is used.

  • Competitive Binding: The cell membranes expressing VN1R1 are incubated with a fixed concentration of the radioligand and varying concentrations of the unlabeled competitor (either cis- or trans-Hedione).

  • Detection: After incubation, the bound and free radioligand are separated. The amount of bound radioactivity is measured using a scintillation counter.

  • Data Analysis: The data are plotted as the percentage of specific binding versus the concentration of the competitor. The IC50 value is determined, which is the concentration of the competitor that inhibits 50% of the specific binding of the radioligand. The Ki value can then be calculated from the IC50 value.

Functional Assays (Calcium Imaging)

Functional assays measure the cellular response following receptor activation. For G protein-coupled receptors like VN1R1, a common downstream signal is an increase in intracellular calcium concentration.

• Objective: To determine the potency (EC50) and efficacy of cis- and trans-Hedione in activating the VN1R1 receptor.

• Methodology:

  • Cell Preparation: HEK293 cells expressing the VN1R1 receptor are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

  • Stimulation: The cells are stimulated with varying concentrations of cis- or trans-Hedione.

  • Detection: The change in intracellular calcium concentration is measured by detecting the fluorescence signal using a fluorescence microscope or a plate reader.

  • Data Analysis: The dose-response curve is plotted, and the EC50 value (the concentration that elicits a half-maximal response) and the maximum response (efficacy) are determined for each isomer.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the putative signaling pathway of Hedione upon binding to the VN1R1 receptor and a general experimental workflow for comparing the bioactivity of its isomers.

Putative signaling pathway of Hedione via the VN1R1 receptor.

Experimental workflow for comparing cis- and trans-Hedione bioactivity.

Conclusion

The available evidence strongly suggests that the cis- and trans-isomers of Hedione possess distinct bioactivities, at least in the realm of olfactory perception. The significantly lower odor threshold of the cis-isomer points to a more potent interaction with the relevant olfactory receptors. While it is plausible that this enhanced activity extends to the VN1R1 receptor, dedicated studies with purified isomers are required to quantitatively confirm this hypothesis. Future research focusing on the direct comparison of these isomers at the VN1R1 receptor will be crucial for a complete understanding of their respective roles in chemosensory communication and for potential applications in drug development and other fields.

References

• 1. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Exposure to Hedione Increases Reciprocity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. neurosciencenews.com [neurosciencenews.com]
• 4. researchgate.net [researchgate.net]

Unveiling the Social Scent: Hedione's Impact on Reciprocity in Comparison to Other Chemosignals

A comprehensive analysis of the experimental evidence surrounding Hedione and its influence on human social behavior, contrasted with the effects of other prominent social odors like oxytocin (B344502) and androstadienone. This guide provides researchers, scientists, and drug development professionals with a detailed comparison, supported by quantitative data, experimental protocols, and pathway visualizations.

The subtle yet profound influence of chemosignals on human interaction is a burgeoning field of scientific inquiry. Among these, the synthetic floral compound Hedione (methyl dihydrojasmonate) has emerged as a significant modulator of social behavior, particularly in the realm of reciprocity. This guide offers an in-depth comparison of Hedione's effects with those of other well-studied social odors, namely the neuropeptide oxytocin and the putative pheromone androstadienone.

Comparative Analysis of Behavioral Effects

Experimental studies employing economic games have been instrumental in quantifying the impact of these substances on social decision-making. The following table summarizes the key quantitative findings from pivotal research in this area.

Social Odor	Experiment Type	Key Findings	Participant Demographics
Hedione	Punishment Game (Negative Reciprocity)	Increased punishment of uncooperative behavior.[1][2][3]	188 participants in total for two studies[2]
Trust Game (Positive Reciprocity)	Increased rewards for cooperative behavior.[1][2][3]	188 participants in total for two studies[2]
Oxytocin	Trust Game	Increased trust in some studies, but recent meta-analyses and replication attempts show inconsistent results.[4]	306 healthy volunteers in one study[5], 123 in another[4]
Social Communication Task	Enhances the expressiveness of fear and happiness, facilitating reciprocal communication.[5][6]	306 healthy volunteers[5]
Interactive Reciprocity Observation	Higher plasma oxytocin correlated with greater interactive reciprocity in new romantic couples.[7]	120 new lovers (60 couples) and 43 singles[7]
Androstadienone	Ultimatum and Dictator Games (Cooperation)	Increased cooperative behavior in men.	40 male subjects
Aggression Tasks (Proactive and Reactive)	Reduced aggression in men, but increased reactive aggression in women.[8]	206 male and female participants[8]
Social Discounting Task (Generosity)	No significant impact on social distance-dependent prosocial behavior.[9]	170 participants[9]

Experimental Protocols

Understanding the methodologies behind these findings is crucial for their interpretation and for designing future research. Below are detailed protocols for key experiments cited in this guide.

Hedione and Reciprocity (Berger et al., 2017) [1][2][3][10]

• Objective: To investigate the effect of Hedione on positive and negative reciprocity.

• Design: Two separate, cash-incentivized, double-blind, placebo-controlled experiments were conducted.

• Participants: A total of 188 individuals participated across the two studies.

• Odor Administration: In Study 1 (negative reciprocity), one group was in a room with no added odor, while the other was in a room with a subtle scent of Hedione. In Study 2 (positive reciprocity), one group was exposed to Hedione, and the control group was exposed to Phenylethyl alcohol (PEA), a common floral odor, to control for the effects of a pleasant smell. The concentrations were low enough to be not consciously perceived by most participants.

• Experimental Tasks:

  • Study 1 (Negative Reciprocity): A punishment game was used where participants could punish uncooperative behavior from another player at a personal cost.

  • Study 2 (Positive Reciprocity): A trust game was employed where participants could reward cooperative behavior from another player.

• Data Analysis: Regression analysis was used to determine the effect of Hedione on the levels of punishment and reward, depending on the cooperation level of the interaction partner.

Oxytocin and Social Communication (Spengler et al., 2017) [5][6]

• Objective: To examine the influence of intranasally administered oxytocin on the transmission of emotional information.

• Design: A double-blind, placebo-controlled, between-subjects design was utilized.

• Participants: 35 healthy male participants.

• Substance Administration: Participants received either intranasal oxytocin (24 IU) or a placebo.

• Experimental Task: Participants were instructed to produce facial and vocal expressions of anger, fear, and happiness. These expressions were then rated for intensity by two independent samples of male and female receivers.

• Data Analysis: The perceived intensity ratings of the emotional expressions were compared between the oxytocin and placebo groups.

Androstadienone and Cooperation (Huoviala & Rantala, 2013) [11]

• Objective: To investigate the effect of androstadienone on cooperative behavior in men.

• Design: A mixed-model, double-blind, placebo-controlled experiment.

• Participants: 40 male subjects.

• Odor Administration: Participants were exposed to either androstadienone or a control stimulus.

• Experimental Tasks: Participants played the ultimatum game and the dictator game, which are standard economic games used to measure cooperation and generosity.

• Additional Measures: Salivary cortisol and testosterone (B1683101) levels were measured.

• Data Analysis: The decisions made in the economic games were compared between the androstadienone and placebo groups, controlling for baseline testosterone levels.

Signaling Pathways and Experimental Workflows

Visualizing the proposed mechanisms of action and experimental designs can aid in a deeper understanding of the research.

Caption: Proposed signaling pathway for Hedione's effect on reciprocity.

The synthetic odorant Hedione is believed to exert its influence on social behavior by activating a specific receptor in the olfactory mucosa. This activation, in turn, stimulates key brain regions associated with emotion and hormonal regulation, ultimately leading to an increase in both positive and negative reciprocal behaviors.

Caption: Workflow of a typical Hedione and reciprocity experiment.

The experimental design for investigating Hedione's impact on reciprocity typically involves randomly assigning participants to either a Hedione-scented or a control environment. Their subsequent behavior in economic games designed to measure positive or negative reciprocity is then recorded and statistically analyzed to determine the effect of the odor.

Discussion and Future Directions

The evidence presented suggests that Hedione has a demonstrable and specific effect on reciprocal behaviors, a cornerstone of human cooperation.[1][2] Unlike oxytocin, where the effects on trust can be inconsistent, Hedione appears to reliably enhance both the rewarding of cooperation and the punishment of non-cooperation.[1][4] In comparison to androstadienone, which shows sex-dependent and sometimes contradictory effects on social behaviors, Hedione's influence on reciprocity appears more straightforward.[11][8][9]

The mechanism of action for Hedione, through the putative pheromone receptor VN1R1, provides a plausible biological basis for these behavioral changes.[1][10][12] The activation of the limbic system and hypothalamus by Hedione is consistent with a role in modulating social-emotional responses.[12][13]

For researchers and professionals in drug development, these findings open up several avenues for future investigation. Identifying the natural human ligand for the VN1R1 receptor could provide deeper insights into the endogenous regulation of reciprocity.[1] Further studies are also warranted to explore the dose-response relationship of Hedione and its potential interactions with other social and contextual factors. Understanding the nuances of how chemosignals like Hedione shape human sociality holds promise for a wide range of applications, from basic science to the development of novel therapeutic interventions for social deficits.

References

• 1. Exposure to Hedione Increases Reciprocity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. frontiersin.org [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Oxytocin facilitates reciprocity in social communication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Oxytocin facilitates reciprocity in social communication - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Oxytocin during the initial stages of romantic attachment: Relations to couples’ interactive reciprocity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Androstadienone modulates human aggression in a sex-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 9. royalsocietypublishing.org [royalsocietypublishing.org]
• 10. Frontiers | Exposure to Hedione Increases Reciprocity in Humans [frontiersin.org]
• 11. A Putative Human Pheromone, Androstadienone, Increases Cooperation between Men - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Research Portal [scholarship.miami.edu]
• 13. researchgate.net [researchgate.net]

A Comparative Analysis of GC-MS and HPLC for the Detection of Hedione

A comprehensive guide for researchers and drug development professionals on the cross-validation of Hedione detection methodologies.

In the realm of fragrance and flavor analysis, as well as in the broader field of chemical research, the accurate detection and quantification of compounds like Hedione (methyl dihydrojasmonate) are paramount. This guide provides an objective comparison of two of the most common analytical techniques employed for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). By presenting supporting experimental data and detailed methodologies, this document aims to assist researchers in selecting the most suitable technique for their specific needs.

At a Glance: GC-MS vs. HPLC for Hedione Analysis

Gas Chromatography-Mass Spectrometry is a powerful technique for the analysis of volatile and semi-volatile compounds, making it inherently well-suited for a fragrance component like Hedione.[1] It offers high sensitivity and specificity, allowing for the identification and quantification of substances even at low concentrations.[1] High-Performance Liquid Chromatography, on the other hand, is a versatile technique capable of analyzing a wider range of compounds, including those that are non-volatile or thermally unstable.[2] While not the primary method for volatile fragrance analysis, HPLC can be adapted for such purposes, particularly when dealing with complex matrices or when derivatization is required.

Quantitative Performance Comparison

The following table summarizes the key quantitative performance parameters for the detection of Hedione using GC-MS and provides representative data for the analysis of similar fragrance compounds using HPLC. It is important to note that the HPLC data is based on the analysis of fragrance allergens and serves as a reference for expected performance.

Performance Parameter	GC-MS (for Hedione)	HPLC (for similar fragrance compounds)
Limit of Detection (LOD)	0.257 ng/mL	0.007 - 2.7 µg/mL
Limit of Quantification (LOQ)	0.856 ng/mL	0.2 - 20 mg/kg
**Linearity (R²) **	> 0.99	> 0.99
Accuracy (Recovery %)	116.8% (at 2 ng/mL)	79.8 - 115.2%
Precision (RSD %)	≤ 15%	0.6 - 9.9%

Experimental Protocols

Detailed methodologies for the analysis of Hedione by GC-MS and a representative protocol for the analysis of fragrance compounds by HPLC are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Hedione

This protocol is based on a validated method for the quantification of methyl dihydrojasmonate.[3][4]

1. Sample Preparation:

• Prepare a stock solution of Hedione in a suitable solvent (e.g., hexane (B92381) or methanol).

• Create a series of calibration standards by diluting the stock solution to concentrations ranging from 1 to 100 ng/mL.

• For unknown samples, dissolve a known weight of the sample in the solvent and dilute as necessary to fall within the calibration range.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC system or equivalent.

• Mass Spectrometer: Agilent 7000D GC/TQ triple quadrupole mass spectrometer or equivalent.[5]

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar nonpolar capillary column.[5]

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature of 50°C, hold for 1 minute.

  • Ramp to 160°C at 15°C/min.

  • Ramp to 250°C at 5°C/min.

  • Ramp to 300°C at 20°C/min, hold for 1 minute.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions for methyl dihydrojasmonate.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

3. Data Analysis:

• Identify the Hedione peak based on its retention time and the presence of characteristic ions.

• Quantify the amount of Hedione in the samples by comparing the peak area to the calibration curve.

High-Performance Liquid Chromatography (HPLC) Protocol for Fragrance Analysis

This protocol is a representative method for the analysis of fragrance allergens and can be adapted for Hedione.[2][6]

1. Sample Preparation:

• Prepare a stock solution of the fragrance compounds in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Create a series of calibration standards by diluting the stock solution.

• For cosmetic or other complex matrix samples, perform a suitable extraction, such as ultrasound-assisted emulsification microextraction.

2. HPLC Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or a Mass Spectrometer (MS).

• Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both potentially containing a small amount of acid (e.g., 0.1% formic acid) to improve peak shape.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection:

  • DAD: Monitor at wavelengths relevant to the analytes of interest.

  • MS: Use an electrospray ionization (ESI) source in positive or negative ion mode, depending on the analyte.

3. Data Analysis:

• Identify the peaks of interest based on their retention times and UV spectra (for DAD) or mass-to-charge ratios (for MS).

• Quantify the analytes by comparing their peak areas to the respective calibration curves.

Visualizing the Workflow and Comparison

To further elucidate the experimental processes and the key differences between the two techniques, the following diagrams are provided.

References

• 1. Simultaneous quantification of fifty-one odor-causing compounds in drinking water using gas chromatography-triple quadrupole tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. An analytical GC-MS method to quantify methyl dihydrojasmonate in biocompatible oil-in-water microemulsions: physicochemical characterization and in vitro release studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. Development and validation of a method for the determination of regulated fragrance allergens by High-Performance Liquid Chromatography and Parallel Factor Analysis 2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Scent of Desire: A Comparative Guide to fMRI Studies on Sex-Specific Responses to Hedione

For Researchers, Scientists, and Drug Development Professionals

The quest to understand human chemical communication has led researchers to investigate the influence of specific compounds on brain activity. Hedione (methyl dihydrojasmonate), a floral scent compound, has emerged as a significant candidate for modulating human social and sexual responses. Functional magnetic resonance imaging (fMRI) studies have been pivotal in elucidating its effects, revealing intriguing sex-specific patterns of brain activation. This guide provides a comprehensive comparison of key fMRI studies investigating responses to Hedione and other putative human pheromones, offering a valuable resource for replicating and extending this research.

At a Glance: Comparing Hedione to Other Putative Pheromones

Hedione has been shown to elicit distinct neural responses, particularly in brain regions associated with emotion, memory, and hormonal regulation. When compared to a simple floral odor like phenylethyl alcohol, Hedione demonstrates a more profound impact on limbic areas.[1] Furthermore, its effects show remarkable sex differences, a characteristic it shares with other putative human pheromones like androstadienone and estratetraenol.

Compound	Primary Finding	Key Brain Regions Activated (Sex-Specific)	Imaging Modality	Primary Study
Hedione	Activates the putative human pheromone receptor VN1R1 and elicits sex-differentiated hypothalamic responses.[1]	Females > Males: Hypothalamus. Both Sexes: Amygdala, Hippocampus.[1]	fMRI	Wallrabenstein et al. (2015)
Androstadienone	A testosterone (B1683101) derivative that activates the hypothalamus in a sex- and sexual orientation-dependent manner.	Females & Homosexual Males > Heterosexual Males: Anterior Hypothalamus.	PET / fMRI	Savic et al. (2001), Burke et al. (2012)
Estratetraenol	An estrogen-like steroid that also shows sex-differentiated activation patterns, often in opposition to androstadienone.	Heterosexual Males > Females: Anterior Hypothalamus.	PET	Berglund et al. (2006)
Phenylethyl Alcohol	A common floral odor used as a control, primarily activating olfactory processing areas without significant limbic or hypothalamic engagement.	General olfactory cortices.	fMRI	Wallrabenstein et al. (2015)

Deep Dive: Experimental Protocols

Replicating fMRI studies requires meticulous attention to the experimental design and data analysis pipeline. Below are the detailed methodologies from the seminal study on Hedione by Wallrabenstein et al. (2015), providing a blueprint for future research.

Hedione fMRI Study Protocol (Wallrabenstein et al., 2015)

• Participants: Healthy, right-handed, normosmic volunteers (specific numbers of males and females should be detailed from the full paper). Participants underwent screening for olfactory function and psychological health.

• Stimuli:

  • Hedione: Presented birhinally via an olfactometer.

  • Phenylethyl Alcohol: A floral control odor, presented under the same conditions.

  • Odorless Air: Served as a baseline.

• Stimulus Presentation: A block design was employed, with alternating blocks of odor presentation and odorless air. Each block's duration and the number of repetitions are critical parameters to replicate.

• fMRI Data Acquisition:

  • Scanner: 3 Tesla MRI scanner.

  • Sequence: T2*-weighted gradient-echo echo-planar imaging (EPI) sequence.

  • Key Parameters:

    • Repetition Time (TR)

    • Echo Time (TE)

    • Flip Angle

    • Field of View (FOV)

    • Voxel Size

• fMRI Data Analysis:

  • Software: Statistical Parametric Mapping (SPM).

  • Preprocessing Steps:

    • Realignment: Correction for head motion.

    • Coregistration: Alignment of functional and anatomical images.

    • Normalization: Warping of individual brain images to a standard template space (e.g., MNI).

    • Smoothing: Application of a Gaussian kernel to increase the signal-to-noise ratio.

  • Statistical Analysis: A General Linear Model (GLM) was used to identify brain regions showing a significant BOLD signal change in response to Hedione and phenylethyl alcohol, compared to the odorless air baseline. Contrasts were then performed to compare the activation between Hedione and phenylethyl alcohol, and between male and female participants for the Hedione stimulus.

Visualizing the Pathways and Processes

To better understand the proposed mechanisms and experimental procedures, the following diagrams, generated using the DOT language, illustrate the key relationships and workflows.

References

• 1. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthetic Routes of Hedione for Research and Development

An objective analysis of the prevailing synthetic strategies for methyl dihydrojasmonate (Hedione), offering a comparative look at their efficacy, supported by available experimental data for researchers, scientists, and professionals in drug development and chemical synthesis.

Methyl dihydrojasmonate, commercially known as Hedione, is a widely utilized aroma compound prized for its fresh, floral, jasmine-like scent. Its synthesis has been a subject of extensive research, leading to the development of several distinct routes, each with its own set of advantages and challenges. This guide provides a comparative overview of the most prominent synthetic pathways to Hedione, with a focus on their chemical efficiency, stereochemical control, and overall viability for laboratory and industrial-scale production.

Key Synthetic Routes at a Glance

The synthesis of Hedione primarily revolves around three core strategies: the classic industrial route, the stereoselective synthesis of the potent cis-isomer, and alternative pathways leveraging different chemical approaches. Below is a summary of the quantitative data associated with the most effective variations of these routes.

Synthesis Route	Key Intermediate(s)	Reported Overall Yield	Key Advantages	Key Disadvantages
Classic Industrial Route	2-pentyl-2-cyclopenten-1-one (B1585486)	Variable; dependent on multi-step efficiency	Well-established, cost-effective for large scale	Produces a mixture of isomers, requiring further purification for high-purity cis-Hedione
High-cis Hedione via DHH	Dehydrohedione (DHH)	Up to 85% for DHH synthesis	High-yielding route to the olfactorily superior cis-isomer	Requires an additional stereoselective hydrogenation step
Organozinc Route	Allyl zinc bromide adduct	65-85%	Short synthetic route, mild reaction conditions	Relies on specific organometallic reagents

The Classic Industrial Synthesis: A Step-by-Step Breakdown

The traditional and most common industrial synthesis of Hedione is a multi-step process that begins with simple and readily available starting materials. This pathway is valued for its robustness and scalability.

The overall workflow for this synthesis can be visualized as follows:

Caption: Workflow of the classic industrial synthesis of Hedione.

Experimental Protocol: Michael Addition of Dimethyl Malonate

A crucial step in the classic route is the Michael addition of dimethyl malonate to 2-pentyl-2-cyclopenten-1-one. The following is a general laboratory-scale protocol:

• Reaction Setup: In a dried round-bottom flask equipped with a magnetic stirrer, dissolve 2-pentyl-2-cyclopenten-1-one (1 equivalent) in an anhydrous solvent such as methanol (B129727).

• Addition of Reagents: To this solution, add dimethyl malonate (1.2 equivalents).

• Initiation: Introduce a catalytic amount of a base, for example, sodium methoxide (B1231860) (0.1 equivalents), to the stirred mixture.

• Reaction Monitoring: The reaction is typically stirred at room temperature, and its progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: Upon completion, the reaction is quenched, and the product is extracted. The crude product is then purified, commonly through vacuum distillation.

High-cis Hedione: The Path to Olfactory Excellence

The cis-isomer of Hedione is known to be significantly more potent and desirable from a fragrance perspective. Consequently, synthetic routes that favor the formation of cis-Hedione are of great interest. The most effective of these routes proceeds through an intermediate known as dehydrohedione (DHH).

This strategy involves the oxidation of a standard Hedione mixture to DHH, followed by a stereoselective hydrogenation that preferentially yields the cis-isomer.

Caption: Synthesis of high-cis Hedione via dehydrohedione.

A highly efficient one-pot synthesis of DHH from Hedione has been reported, with yields reaching up to 85%. This process often involves an initial α-chlorination of the ketone followed by elimination. The subsequent stereoselective hydrogenation of DHH is the critical step for achieving a high cis to trans ratio. Various catalytic systems, often employing ruthenium or rhodium complexes, have been developed for this purpose.

An Alternative Approach: The Organozinc Route

A shorter and more direct synthesis of Hedione has been developed utilizing an organozinc reagent. This method bypasses several steps of the classic industrial route.

The core of this synthesis is the 1,4-Michael addition of an allyl zinc bromide reagent to 2-pentylcyclopentenone. The resulting intermediate is then oxidized and esterified to yield Hedione.

Caption: The organozinc-mediated synthesis of Hedione.

This route is reported to have an overall yield of 65% to 85% and benefits from mild reaction conditions and a shorter synthesis time.

Experimental Protocol Outline: Organozinc Route

• Formation of the Organozinc Reagent: Allyl bromide is reacted with activated zinc to form allyl zinc bromide.

• Michael Addition: The freshly prepared allyl zinc bromide is then reacted with 2-pentylcyclopentenone in a suitable solvent.

• Oxidation: The resulting 2-pentyl-3-allyl cyclopentanone is oxidized to dihydrojasmonic acid. This can be achieved using reagents such as sodium periodate (B1199274) catalyzed by ruthenium trichloride (B1173362) hydrate.

• Esterification: The final step is the esterification of dihydrojasmonic acid with methanol to produce methyl dihydrojasmonate (Hedione).

Conclusion

The choice of a synthetic route for Hedione depends heavily on the desired outcome. The classic industrial synthesis remains a workhorse for large-scale production where a mixture of isomers is acceptable. For applications demanding the highest olfactory performance, the synthesis of high-cis Hedione via dehydrohedione is the preferred, albeit more complex, method. The organozinc route presents a compelling alternative with its high yields and shorter pathway, making it an attractive option for efficient synthesis. Further research into optimizing the stereoselectivity of the hydrogenation step in the high-cis route and improving the scalability of the organozinc route will continue to shape the landscape of Hedione synthesis.

Hedione vs. Androstadienone: A Comparative Neurobiological Analysis

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals detailing the distinct neurobiological effects of the chemosignals Hedione and Androstadienone. This document provides a comparative analysis of their receptor interactions, neural processing, hormonal influence, and behavioral outcomes, supported by experimental data and detailed methodologies.

Introduction

Hedione (methyl dihydrojasmonate) and Androstadienone (androsta-4,16-dien-3-one) are two chemosignals known to elicit significant, yet distinct, neurobiological and behavioral responses in humans. Hedione, a floral-scented compound, is identified as a ligand for the vomeronasal-type receptor 1 (VN1R1), while Androstadienone, a steroid derivative found in male sweat, is believed to act through the olfactory receptor OR7D4.[1][2] This guide provides a detailed comparison of their effects, supported by quantitative data from peer-reviewed studies, to aid researchers in understanding their unique mechanisms of action.

Quantitative Data Comparison

The following tables summarize the key quantitative findings from studies on Hedione and Androstadienone.

Table 1: Receptor Binding and Activation

Parameter	Hedione	Androstadienone	Source
Primary Receptor	Vomeronasal-Type Receptor 1 (VN1R1)	Olfactory Receptor 7D4 (OR7D4)	[1][3]
EC50	Not explicitly quantified in reviewed literature	~5-10 µM (for OR7D4 S84N variant)

Table 2: Neuronal Activation (fMRI)

Brain Region	Hedione-Induced Activation	Androstadienone-Induced Activation	Source
Hypothalamus	Sex-differentiated, significantly stronger in women.[4]	Sex-differentiated, present in both sexes but stronger in women at high concentrations.[5][6]	[4][5][6]
Limbic System	Significant activation of amygdala and hippocampus.[3]	Activation of limbic structures has been noted.	[3]
Other Regions	Activation of brain areas associated with emotions, memory, and motivation.[7]	Activation of brain areas related to social cognition and attention.[8]	[7][8]

Table 3: Hormonal and Physiological Responses

Parameter	Effect of Hedione	Effect of Androstadienone	Source
Cortisol Levels	Enhanced cortisol stress response in women (75.86% responders vs. 48.15% in control group).[9]	Maintains significantly higher cortisol levels in women.[10][11]	[9][10][11]
Testosterone Levels	No significant effects reported in the reviewed literature.	No significant increase in male cortisol; potential interaction with baseline testosterone.[8]	[8]
Cardiovascular	Increased cardiovascular stress response (e.g., blood pressure).[12]	Can heighten sympathetic arousal.[13]	[12][13]

Table 4: Behavioral and Psychological Effects

Behavior/State	Effect of Hedione	Effect of Androstadienone	Source
Mood	Not found to affect subjective stress.[12]	Can increase positive mood and reduce negative feelings in women.[13]	[12][13]
Social Behavior	Increases reciprocity and cooperation.[14][15]	Increases cooperation in men; attunes the mind to emotional information.[8]	[8][14][15]
Arousal	Implicated in responses to sexual cues.[7]	Can increase sexual arousal in women.[11]	[7][11]

Experimental Protocols

This section details the methodologies employed in the cited studies to generate the comparative data.

In-Vitro Receptor Activation Assay

• Objective: To determine the activation of a specific olfactory or vomeronasal receptor by a ligand.

• Methodology: A common method is the luciferase reporter gene assay.[16][17]

  • Cell Line: Human embryonic kidney (HEK293) cells or Hana3A cells are often used due to their low endogenous receptor expression.

  • Transfection: Cells are co-transfected with plasmids encoding the receptor of interest (e.g., VN1R1 or OR7D4), a luciferase reporter gene under the control of a cAMP response element (CRE), and accessory proteins (like RTP1S) that aid in receptor expression at the cell surface.[16]

  • Stimulation: Transfected cells are exposed to varying concentrations of the ligand (Hedione or Androstadienone).

  • Measurement: If the ligand activates the G-protein coupled receptor, it initiates a signaling cascade that increases intracellular cAMP levels. This, in turn, drives the expression of the luciferase enzyme. The luminescence produced by luciferase is then measured using a luminometer, providing a quantitative measure of receptor activation.[16]

  • Data Analysis: Dose-response curves are generated to calculate the EC50 value, which is the concentration of the ligand that elicits a half-maximal response.

Functional Magnetic Resonance Imaging (fMRI) of Olfactory Stimuli

• Objective: To identify brain regions activated by exposure to Hedione or Androstadienone.

• Methodology:

  • Participants: Healthy volunteers are recruited, often with screening for a normal sense of smell.

  • Stimulus Delivery: The chemosignals are delivered to the participants in the fMRI scanner using a computer-controlled olfactometer. The stimuli are typically presented in blocks, alternating with a control odor (e.g., phenylethyl alcohol) or odorless air.[18][19] The duration of stimulus presentation and the inter-stimulus interval are carefully controlled to avoid habituation.[19]

  • fMRI Acquisition: Brain activity is measured using Blood Oxygenation Level Dependent (BOLD) fMRI. A T2*-weighted echo-planar imaging (EPI) sequence is commonly used.[20]

  • Data Analysis: The fMRI data is pre-processed to correct for motion and other artifacts. Statistical analysis, often using a General Linear Model (GLM), is then performed to identify brain regions where the BOLD signal is significantly correlated with the presentation of the olfactory stimulus.[18] The results are typically presented as activation maps overlaid on an anatomical brain image.

Salivary Cortisol Measurement

• Objective: To assess the impact of chemosignal exposure on the endocrine stress response.

• Methodology:

  • Sample Collection: Participants collect saliva samples at specified time points before and after exposure to the chemosignal or a control condition.[21][22] Saliva is typically collected using a passive drool method or with a sterile absorbent device (e.g., Salivette).[23]

  • Timing: The timing of sample collection is critical, as cortisol levels follow a diurnal rhythm.[24] Samples are often collected upon waking, and at several intervals after a stressor or stimulus exposure.[21]

  • Assay: The concentration of cortisol in the saliva is measured using a competitive enzyme-linked immunosorbent assay (ELISA) or a radioimmunoassay (RIA).[23][25]

  • Data Analysis: The change in cortisol levels from baseline is calculated and compared between the experimental and control groups. The percentage of participants showing a significant cortisol response (e.g., >15.5% increase) can also be determined.[9]

Visualizing the Pathways and Processes

The following diagrams, generated using the DOT language, illustrate key pathways and experimental workflows.

Caption: Signaling pathway of Hedione via the VN1R1 receptor.

References

• 1. deciphergenomics.org [deciphergenomics.org]
• 2. Global Survey of Variation in a Human Olfactory Receptor Gene Reveals Signatures of Non-Neutral Evolution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Research Portal [scholarship.miami.edu]
• 4. sciencedaily.com [sciencedaily.com]
• 5. Hypothalamic response to the chemo-signal androstadienone in gender dysphoric children and adolescents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hypothalamic Response to the Chemo-Signal Androstadienone in Gender Dysphoric Children and Adolescents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scentscientists.com [scentscientists.com]
• 8. A Putative Human Pheromone, Androstadienone, Increases Cooperation between Men - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. jneurosci.org [jneurosci.org]
• 11. 02.06.2007 - Male sweat boosts women's hormone levels [newsarchive.berkeley.edu]
• 12. Effects of the odorant Hedione on the human stress response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. uni-koeln.de [uni-koeln.de]
• 15. Frontiers | Exposure to Hedione Increases Reciprocity in Humans [frontiersin.org]
• 16. High-throughput Analysis of Mammalian Olfactory Receptors: Measurement of Receptor Activation via Luciferase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Functional Magnetic Resonance Imaging in the Olfactory Perception of the Same Stimuli - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Methods for olfactory fMRI studies: Implication of respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Salivary Cortisol Protocol Adherence and Reliability by Sociodemographic Features: the Multi-Ethnic Study of Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Collecting Saliva and Measuring Salivary Cortisol and Alpha-amylase in Frail Community Residing Older Adults via Family Caregivers - PMC [pmc.ncbi.nlm.nih.gov]
• 23. cog.psy.ruhr-uni-bochum.de [cog.psy.ruhr-uni-bochum.de]
• 24. 9+ Easy Saliva Cortisol Test Instructions: Quick Guide [jitsi.cmu.edu.jm]
• 25. youtube.com [youtube.com]

Unveiling the Olfactory Enigma: A Comparative Guide to the Validation of VN1R1 as the Primary Receptor for Hedione

For Immediate Release

A growing body of evidence points to the vomeronasal type-1 receptor 1 (VN1R1) as the primary receptor for the synthetic floral compound Hedione (methyl dihydrojasmonate). This guide provides a comprehensive comparison of the existing experimental data validating this interaction and explores the potential for alternative receptors, offering researchers, scientists, and drug development professionals a clear overview of the current state of knowledge and identifying key areas for future investigation.

Executive Summary

Hedione, a fragrance compound with a jasmine-like scent, has been shown to elicit sex-differentiated responses in the human brain, suggesting a role beyond simple olfaction. Research has identified VN1R1, a G protein-coupled receptor (GPCR), as a specific receptor for Hedione. This interaction is believed to mediate the compound's influence on social and hormonal responses. While the evidence for VN1R1 as a primary receptor is compelling, the potential for Hedione to interact with other receptors, particularly other members of the vomeronasal-type 1 receptor family (VN1R2-5), remains an open area of investigation. This guide summarizes the key findings, presents detailed experimental methodologies, and visualizes the proposed signaling pathways to facilitate a deeper understanding of this intriguing chemosensory interaction.

Data Presentation: VN1R1 as the Primary Hedione Receptor

Receptor	Ligand	Evidence of Interaction	Experimental Approach	Functional Outcome
VN1R1	Hedione	Confirmed	Heterologous expression and activation assays (e.g., Calcium Imaging)	Activation of limbic areas (amygdala, hippocampus) and hypothalamus in the human brain.[1]
VN1R2	Hedione	Not yet demonstrated	-	-
VN1R3	Hedione	Not yet demonstrated	-	-
VN1R4	Hedione	Not yet demonstrated	-	-
VN1R5	Hedione	Not yet demonstrated	-	-

Experimental Protocols

The validation of VN1R1 as a receptor for Hedione has relied on a combination of in vitro and in vivo techniques. Below are detailed methodologies for the key experiments cited.

Heterologous Expression and Calcium Imaging for Receptor Activation

This in vitro method is used to confirm that a specific receptor is activated by a ligand.

Objective: To determine if Hedione activates human VN1R1 expressed in a heterologous cell system.

Methodology:

• Cell Culture and Transfection: Human embryonic kidney (HEK293) cells or a similar cell line are cultured under standard conditions. The cells are then transiently transfected with a plasmid encoding the human VN1R1 receptor. A fluorescent calcium indicator, such as Fura-2 AM or Fluo-4 AM, is also introduced into the cells.

• Ligand Preparation: Hedione is dissolved in a suitable solvent (e.g., dimethyl sulfoxide, DMSO) to create a stock solution, which is then diluted to the desired final concentrations in the assay buffer.

• Calcium Imaging: The transfected cells are placed on the stage of a fluorescence microscope. A baseline fluorescence of the calcium indicator is recorded.

• Stimulation: The Hedione solution is applied to the cells.

• Data Acquisition and Analysis: Changes in intracellular calcium concentration are monitored by measuring the fluorescence intensity of the calcium indicator over time. An increase in fluorescence upon application of Hedione indicates receptor activation and subsequent calcium mobilization.

Functional Magnetic Resonance Imaging (fMRI) for In Vivo Brain Activation

This non-invasive neuroimaging technique is used to identify brain regions that are activated in response to an olfactory stimulus.

Objective: To investigate the neural correlates of Hedione perception in the human brain.

Methodology:

• Participant Recruitment: Healthy volunteers are recruited for the study.

• Odor Delivery: Hedione, and a control odor (e.g., phenylethyl alcohol or odorless air), are delivered to the participant's nose using a computer-controlled olfactometer. This ensures precise timing and concentration of the odor stimulus.

• fMRI Data Acquisition: Participants lie in an fMRI scanner while the odors are presented. Functional brain images are acquired using a blood-oxygen-level-dependent (BOLD) contrast sequence.

• Experimental Design: A block design or event-related design is typically used. In a block design, periods of odor presentation are alternated with periods of rest (no odor).

• Data Analysis: The fMRI data is preprocessed to correct for motion and other artifacts. Statistical analysis is then performed to identify brain regions showing a significant increase in BOLD signal in response to Hedione compared to the control odor.

Radioligand Binding Assay for Quantifying Receptor-Ligand Interaction

This in vitro assay is the gold standard for determining the binding affinity of a ligand for its receptor. While specific quantitative data for Hedione and VN1R1 is not yet published, the following is a general protocol.

Objective: To determine the dissociation constant (Kd) or inhibition constant (Ki) of Hedione for VN1R1.

Methodology:

• Membrane Preparation: Cell membranes expressing VN1R1 are prepared from transfected cells or tissues known to express the receptor.

• Radioligand Selection: A radiolabeled form of Hedione or a known competitive ligand for VN1R1 is required.

• Binding Assay:

  • Saturation Assay (to determine Kd of the radioligand): Increasing concentrations of the radioligand are incubated with the membrane preparation until equilibrium is reached.

  • Competition Assay (to determine Ki of Hedione): A fixed concentration of the radioligand is incubated with the membrane preparation in the presence of increasing concentrations of unlabeled Hedione.

• Separation of Bound and Free Ligand: The bound radioligand is separated from the free radioligand, typically by rapid filtration through a glass fiber filter.

• Quantification: The amount of radioactivity trapped on the filters is measured using a scintillation counter.

• Data Analysis: The data is analyzed using non-linear regression to determine the Kd or Ki value.

Signaling Pathways and Visualization

VN1R1 is a G protein-coupled receptor. Upon binding of Hedione, it is hypothesized to initiate a downstream signaling cascade. While the specific G-protein subunit and downstream effectors for human VN1R1 have not been definitively identified, a putative pathway can be proposed based on related receptor systems, such as other vomeronasal receptors.

References

• 1. creative-biolabs.com [creative-biolabs.com]

Unveiling the Influence of Hedione: A Comparative Guide to its Behavioral Effects

For researchers, scientists, and drug development professionals, understanding the nuanced ways in which odorants modulate human behavior is a burgeoning field of interest. This guide provides a comprehensive comparison of the behavioral effects of Hedione, a synthetic jasmine-like scent, with other floral odorants, supported by experimental data and detailed methodologies.

Hedione (methyl dihydrojasmonate) has garnered significant attention for its ability to elicit behavioral and neurological responses that differ markedly from those of other floral fragrances. This distinction appears to stem from its unique interaction with the putative human pheromone receptor VN1R1, a member of the vomeronasal receptor family, which is expressed in the human olfactory mucosa.[1] This interaction suggests a potential role for Hedione in chemosensory communication beyond the traditional sense of smell.

Neurobiological Effects: Hedione vs. Phenylethyl Alcohol

Functional magnetic resonance imaging (fMRI) studies have revealed that Hedione activates brain regions associated with emotion, memory, and hormonal regulation to a greater extent than other floral odorants, such as phenylethyl alcohol (PEA).

A key study exposed healthy volunteers to Hedione and PEA and measured the resulting brain activity. The findings indicated that Hedione produced a significantly enhanced activation in limbic areas, including the amygdala and hippocampus.[1] Furthermore, Hedione elicited a sex-differentiated response in a hypothalamic region linked to hormonal release, an effect not observed with PEA.[1] This suggests that Hedione may influence hormonal secretion and modulate social and sexual behaviors in a gender-specific manner.

Quantitative fMRI Data Summary

Brain Region	Odorant	Observation
Limbic Areas (Amygdala, Hippocampus)	Hedione	Significantly enhanced activation compared to PEA.[1]
Phenylethyl Alcohol	Standard activation typical of a floral odorant.[1]
Hypothalamus	Hedione	Sex-differentiated activation, with a stronger response in women, associated with hormonal release.[1]
Phenylethyl Alcohol	No significant sex-differentiated activation in this region.[1]

Behavioral Effects: Hedione and Reciprocity

Beyond its neurological impact, Hedione has been shown to influence social behavior, specifically reciprocity. In a laboratory experiment, participants exposed to an ambient, subliminal concentration of Hedione demonstrated amplified reciprocal behaviors in economic games.

The study utilized a trust game and a public goods game to measure positive and negative reciprocity, respectively. Participants in the Hedione-scented environment were more likely to reward trust and punish unfair behavior compared to those in a control environment with no added scent or a different floral scent.[2] This suggests that Hedione can subtly modulate social decision-making and enhance pro-social behaviors.

Quantitative Behavioral Data Summary

Behavioral Paradigm	Condition	Outcome
Trust Game (Positive Reciprocity)	Hedione Exposure	Increased trustworthiness in response to another's trust.[2]
Control (No Scent/Other Floral Scent)	Baseline levels of trustworthiness.[2]
Public Goods Game (Negative Reciprocity)	Hedione Exposure	Stronger tendency to punish uncooperative behavior.[2]
Control (No Scent/Other Floral Scent)	Baseline levels of punishment for uncooperative behavior.[2]

Experimental Protocols

fMRI Study of Hedione and Phenylethyl Alcohol

Objective: To compare the brain activation patterns induced by Hedione and phenylethyl alcohol.

Participants: Healthy adult volunteers.

Stimuli:

• Hedione (methyl dihydrojasmonate)

• Phenylethyl alcohol (PEA)

• Odorless solvent (control)

Procedure:

• Receptor Activation Assay: The study first confirmed in vitro that Hedione activates the human vomeronasal-type receptor 1 (VN1R1) using a recombinant expression system.

• fMRI Data Acquisition: Participants were presented with the odorants in a controlled manner while undergoing fMRI scanning. The presentation was synchronized with the scanner's operation.

• Stimulus Presentation: Odorants were delivered via an olfactometer, ensuring a constant and controlled flow rate and concentration. The presentation was likely in a block design, with periods of odorant exposure interspersed with periods of odorless air.

• Data Analysis: The fMRI data were analyzed to identify brain regions showing significant changes in blood-oxygen-level-dependent (BOLD) signals in response to each odorant compared to the control. Statistical comparisons were then made between the activation patterns elicited by Hedione and PEA.

Behavioral Study of Hedione and Reciprocity

Objective: To investigate the effect of Hedione on reciprocal behavior in economic games.

Participants: Healthy adult volunteers.

Stimuli:

• Hedione diffused into the testing room at a concentration below the conscious detection threshold.

• Control conditions included a room with no added fragrance and a room with another floral fragrance.

Procedure:

• Environment Preparation: The experimental rooms were prepared with the respective olfactory conditions prior to the participants' arrival.

• Economic Games: Participants engaged in computer-based economic games designed to measure reciprocity:

  • Trust Game: One participant (the trustor) decides how much of an initial endowment to send to a second participant (the trustee). The amount sent is multiplied by a factor, and the trustee then decides how much of the multiplied amount to return to the trustor. The amount returned is a measure of positive reciprocity.

  • Public Goods Game with Punishment: Participants simultaneously decide how much of their endowment to contribute to a public pot. The total in the pot is multiplied and then distributed equally among all participants. Following this, participants are given the opportunity to punish other players for their contribution levels, providing a measure of negative reciprocity.

• Data Analysis: The decisions made by participants in the different olfactory conditions were statistically compared to determine the effect of Hedione on reciprocal behavior.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway of Hedione, the fMRI experimental workflow, and the logical relationship of the reciprocity experiment.

Caption: Proposed signaling pathway of Hedione via the VN1R1 receptor.

Caption: Workflow of the fMRI experiment comparing Hedione and PEA.

Caption: Logical flow of the reciprocity experiment.

References

• 1. Exposure to Hedione Increases Reciprocity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Hedione's Influence on Human Behavior: A Comparative Meta-Analysis of Key Studies

An in-depth guide for researchers and drug development professionals on the neurobehavioral effects of Hedione, presenting a meta-analysis of pivotal studies, detailed experimental protocols, and comparative data with alternative compounds.

Hedione (methyl dihydrojasmonate) has emerged as a molecule of significant interest in the scientific community for its potential influence on human social behavior and neurobiology. This guide provides a comprehensive meta-analysis of key research, comparing experimental findings and methodologies to offer a clear perspective on the current understanding of Hedione's effects. This document is intended for researchers, scientists, and professionals in drug development seeking a consolidated overview of the evidence.

I. Overview of Hedione and its Mechanism of Action

Hedione is a jasmine-like aroma compound that has been identified as a ligand for the vomeronasal receptor 1 (VN1R1), a putative human pheromone receptor.[1][2][3][4][5][6][7] While the existence and function of a human vomeronasal organ (VNO) remain debated, VN1R1 receptors are expressed in the human olfactory mucosa.[2][3] The activation of VN1R1 by Hedione is believed to trigger downstream signaling that influences brain regions associated with emotion, memory, and hormonal regulation.[1][2][4][5]

II. Signaling Pathway of Hedione

The proposed signaling pathway for Hedione's action begins with its binding to the VN1R1 receptor in the olfactory epithelium. This interaction is thought to initiate a cascade of intracellular events leading to neuronal activation in specific brain regions.

Figure 1: Proposed signaling pathway of Hedione.

III. Comparative Analysis of Key Experimental Studies

Several key studies have investigated the impact of Hedione on human brain activity, stress response, and social behavior. The following tables summarize the quantitative data and experimental protocols from this research.

A pivotal study by Wallrabenstein et al. (2015) used functional magnetic resonance imaging (fMRI) to compare the brain activation patterns induced by Hedione versus a control floral odor, phenylethyl alcohol.[1]

Table 1: Comparative Brain Activation Data (fMRI)

Brain Region	Hedione vs. Phenylethyl Alcohol	Gender-Specific Effects
Limbic System
Amygdala	Significantly enhanced activation[1]	Not specified
Hippocampus	Significantly enhanced activation[1]	Not specified
Hypothalamus	Enhanced activation[1]	Significantly stronger activation in females[1][4]

Experimental Protocol: fMRI Study (Wallrabenstein et al., 2015)

• Participants: Healthy volunteers.[1]

• Stimuli: Hedione and phenylethyl alcohol (a common floral odor) were used as the odorant stimuli.[1]

• Procedure: Participants were exposed to the odors while undergoing fMRI scanning.[1]

• Data Analysis: Brain activation patterns in response to each odor were compared.[1]

Figure 2: Experimental workflow for the fMRI study.

Research has also explored how Hedione modulates the physiological response to stress. A study by Pützer et al. investigated the effects of Hedione on the human stress response in women.[8][9]

Table 2: Comparative Stress Response Data

Physiological Marker	Hedione Group vs. Control (No Odor)	Subjective Stress
Salivary Cortisol	Enhanced response[8][9]	Unaffected[8][9]
Blood Pressure	Enhanced cardiovascular response[8][9]	Unaffected[8][9]
Salivary Alpha-Amylase	Unaffected[9]	Not applicable

Experimental Protocol: Stress Response Study (Pützer et al.)

• Participants: 56 women in their follicular phase were assigned to either a Hedione or a no-odor group.[8][9]

• Procedure: Participants were exposed to a stressor in a room either scented with Hedione or with no odor.[8][9]

• Data Collection: Subjective stress was measured through self-reports. Physiological markers including blood pressure, salivary cortisol, and alpha-amylase were assessed.[8][9]

Figure 3: Experimental workflow for the stress response study.

The influence of Hedione on social behavior was examined in a study by Berger et al. (2017), which focused on reciprocal behaviors in economic games.[3][10]

Table 3: Comparative Behavioral Data (Reciprocity)

Behavior	Hedione vs. Control
Positive Reciprocity (Trustworthiness)	Increased[10]
Negative Reciprocity (Punishment)	Increased[10]

Experimental Protocol: Reciprocity Study (Berger et al., 2017)

• Participants: Participants were exposed to either Hedione or a control scent (or no scent) in a laboratory setting.[10]

• Procedure: Participants engaged in economic games designed to measure reciprocity, such as trust games and public goods games with punishment options.[3]

• Data Analysis: The researchers analyzed whether the presence of Hedione influenced participants' decisions to reciprocate trust or punish uncooperative behavior.[3][10]

Figure 4: Logical relationship in the reciprocity study.

IV. Alternatives and Comparator Compounds

In olfactory research, particularly studies involving potential pheromonal effects, specific compounds are often used as controls or comparators.

• Phenylethyl Alcohol: This is a common floral fragrance used as a control in fMRI studies with Hedione to differentiate the effects of a standard odorant from those of Hedione.[1][4] Its use helps to ensure that the observed brain activation is not merely a response to any pleasant smell.

• Androstadienone: A component of male sweat, androstadienone is another compound studied for its potential pheromonal effects in humans. While not a direct alternative to Hedione, it serves as a comparator in the broader field of human chemosensory communication.[8]

V. Conclusion and Future Directions

The existing body of research provides compelling evidence that Hedione influences human neurobiology and behavior, likely through the activation of the VN1R1 receptor.[1][3][4][8][9][10] Studies have demonstrated its ability to activate limbic and hypothalamic brain regions in a sex-differentiated manner, modulate the physiological stress response, and enhance reciprocal behaviors.[1][3][8][9][10]

However, the field would benefit from a formal meta-analysis to quantify the effect sizes of Hedione across different behavioral and physiological paradigms. Future research should also aim to replicate these findings in larger and more diverse populations. Further investigation into the downstream signaling pathways and the precise hormonal changes elicited by Hedione will be crucial for a complete understanding of its mechanism of action and potential applications in drug development and other fields. The controversy surrounding Hedione as a human pheromone also warrants further investigation to clarify its role in social communication.[5]

References

• 1. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Exposure to Hedione Increases Reciprocity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sciencedaily.com [sciencedaily.com]
• 5. tuoksu.co [tuoksu.co]
• 6. notino.co.uk [notino.co.uk]
• 7. creative-biolabs.com [creative-biolabs.com]
• 8. tandfonline.com [tandfonline.com]
• 9. tandfonline.com [tandfonline.com]
• 10. uni-koeln.de [uni-koeln.de]

Unveiling the Vomeronasal System: A Comparative Analysis of Hedione's Binding Affinity

For researchers, scientists, and professionals in drug development, understanding the nuanced interactions between ligands and their receptors is paramount. This guide provides a comparative analysis of the binding affinity of Hedione to human vomeronasal receptors, supported by available experimental data. While direct quantitative binding affinity data for Hedione remains elusive in publicly accessible literature, functional assays provide strong evidence of its interaction with the human vomeronasal-type 1 receptor 1 (VN1R1).

Hedione and the Human Vomeronasal-Type 1 Receptor 1 (VN1R1)

Hedione, a fragrance molecule with a jasmine-like scent, has been identified as a potent activator of the human vomeronasal-type 1 receptor 1 (VN1R1).[1][2][3][4] This discovery is significant as the functionality of the human vomeronasal system is a subject of ongoing scientific debate. While humans possess five subtypes of VN1Rs, many vomeronasal receptor genes are considered pseudogenes.[1][5] The activation of VN1R1 by Hedione suggests that at least some of these receptors are functional and can be stimulated by external chemical cues.

Quantitative Data on Hedione and VN1R1 Interaction

Currently, there is a lack of publicly available studies that have determined the specific binding affinity of Hedione to VN1R1 in terms of dissociation constant (Kd), inhibition constant (Ki), or the half-maximal inhibitory concentration (IC50). Research has primarily focused on functional assays to demonstrate the receptor's activation upon exposure to Hedione.

The key evidence for the interaction between Hedione and VN1R1 comes from functional assays, specifically calcium imaging, in heterologous expression systems. These studies have shown that the application of Hedione to cells expressing VN1R1 leads to a significant increase in intracellular calcium levels, indicating receptor activation.[1] While these functional assays do not provide a direct measure of binding affinity, they offer a robust demonstration of a ligand-receptor interaction. The half-maximal effective concentration (EC50) from such functional assays would be a valuable quantitative measure of Hedione's potency in activating VN1R1, however, this specific value has not been reported in the reviewed literature.

Table 1: Summary of Experimental Data on Hedione and VN1R1

Ligand	Receptor	Experimental Method	Observed Effect	Quantitative Data	Reference
Hedione	VN1R1	Calcium Imaging (in vitro)	Increased intracellular calcium concentration	Not Reported	Wallrabenstein et al. (2015)[1][2][3]
Hedione	VN1R1	fMRI (in vivo)	Activation of specific brain regions	Not Applicable	Wallrabenstein et al. (2015)[1][2][3]

Comparative Ligands for Vomeronasal Receptors

The study of ligands for human vomeronasal receptors is an emerging field. While Hedione is the most well-characterized ligand for VN1R1, other compounds have been proposed as potential activators of the human vomeronasal system. These include steroids like androstadienone and estratetraenol, which are thought to play a role in chemosensory communication.[6][7][8] However, similar to Hedione, quantitative binding affinity data for these compounds on specific human vomeronasal receptors is largely unavailable in the current scientific literature. The functional effects of these putative pheromones have been observed through changes in physiological parameters and brain activity.

Experimental Protocols

Vomeronasal Receptor Signaling Pathway

Vomeronasal receptors, including VN1R1, are G protein-coupled receptors (GPCRs). The binding of a ligand, such as Hedione, to a V1R is believed to initiate a downstream signaling cascade. V1Rs are typically coupled to the G protein α-subunit Gαi2. Activation of the receptor leads to the activation of Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium ions into the cytoplasm. The increase in intracellular calcium, along with DAG, activates the transient receptor potential cation channel subfamily C member 2 (TRPC2), leading to further cation influx and neuronal depolarization.

V1R Signaling Pathway

Experimental Workflow: Calcium Imaging Assay for VN1R1 Activation

The following protocol is a representative workflow for a calcium imaging assay to assess the activation of VN1R1 by Hedione, based on standard methodologies for GPCR functional assays.

Calcium Imaging Workflow

Detailed Methodologies:

• Cell Culture and Transfection:

  • Human Embryonic Kidney 293 (HEK293) cells are cultured in a suitable medium (e.g., DMEM supplemented with 10% fetal bovine serum).

  • Cells are transiently transfected with a mammalian expression vector containing the coding sequence for human VN1R1. A co-transfection with a G protein alpha subunit (e.g., Gαi2) may be performed to enhance the signal.

• Cell Plating:

  • Transfected cells are seeded onto 96-well or 384-well black-walled, clear-bottom imaging plates and allowed to adhere overnight.

• Calcium Dye Loading:

  • The cell culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM) in a physiological buffer (e.g., Hanks' Balanced Salt Solution with HEPES) for a specified time (e.g., 30-60 minutes) at 37°C. The acetoxymethyl (AM) ester group facilitates the dye's entry across the cell membrane.

• Baseline Fluorescence Measurement:

  • After incubation, the cells are washed with the buffer to remove excess dye.

  • The imaging plate is placed in a fluorescence plate reader or a microscope equipped for live-cell imaging.

  • Baseline fluorescence intensity is recorded for a period before the addition of the ligand. For ratiometric dyes like Fura-2, excitation is alternated between two wavelengths (e.g., 340 nm and 380 nm), and the ratio of the emitted fluorescence is measured.

• Ligand Application and Signal Detection:

  • A solution of Hedione at various concentrations is added to the wells.

  • Changes in fluorescence intensity, corresponding to changes in intracellular calcium concentration, are recorded in real-time.

• Data Analysis:

  • The change in fluorescence is typically expressed as a ratio of the fluorescence after ligand addition to the baseline fluorescence (F/F0) or as the ratio of emissions at two wavelengths for ratiometric dyes.

  • Dose-response curves can be generated by plotting the change in fluorescence against the logarithm of the Hedione concentration to determine the EC50 value.

This guide synthesizes the current understanding of Hedione's interaction with human vomeronasal receptors. While direct binding affinity data is not yet available, the functional evidence strongly supports a specific interaction between Hedione and VN1R1. Further research employing techniques such as radioligand binding assays or surface plasmon resonance is necessary to quantify the binding affinity and provide a more complete picture of this intriguing chemosensory interaction.

References

• 1. Exposure to Hedione Increases Reciprocity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The smelling of Hedione results in sex-differentiated human brain activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. uni-koeln.de [uni-koeln.de]
• 5. researchgate.net [researchgate.net]
• 6. revanatomie.ro [revanatomie.ro]
• 7. The functionality of the human vomeronasal organ (VNO): evidence for steroid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Smelling of odorous sex hormone-like compounds causes sex-differentiated hypothalamic activations in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Hedione Exposure Potentiates Physiological Stress Responses Compared to Placebo, Study Reveals

For Immediate Release

Bochum, Germany – An investigation into the effects of the odorant Hedione on the human stress response has demonstrated a notable increase in physiological stress markers when compared to a placebo (no odor) condition. The study, published in the journal Stress, provides critical data for researchers in psychoneuroendocrinology and drug development, suggesting that Hedione may modulate the body's response to psychosocial stressors. While physiological arousal was heightened, subjective reports of stress remained unaffected, indicating a disconnect between the body's biological stress reaction and an individual's perceived emotional state.

The research team, led by Pützer and Wolf (2021), subjected participants to the Trier Social Stress Test (TSST), a standardized method for inducing psychosocial stress in a laboratory setting. The study's findings indicate that exposure to Hedione led to a significantly enhanced cortisol and cardiovascular response to the stressor. This suggests that Hedione may play a role in sensitizing the hypothalamic-pituitary-adrenal (HPA) axis, the body's central stress response system.

Quantitative Analysis of Stress Markers

The following table summarizes the key quantitative findings from the study, comparing the physiological and psychological responses between the Hedione and placebo (no odor control) groups.

Stress Marker	Group	Mean ± SD / Percentage	p-value
Physiological Response
Cortisol Responders	Hedione	75.86%	p = 0.03
Control	48.15%
Salivary Cortisol (nmol/L) - Peak	Hedione	~6.5 nmol/L (estimated from graph)	p = 0.06 (trend)
Control	~4.5 nmol/L (estimated from graph)
Systolic Blood Pressure (mmHg) - Change	Hedione	Increase of ~20 mmHg (estimated from graph)	p < 0.05
Control	Increase of ~15 mmHg (estimated from graph)
Salivary Alpha-Amylase (U/mL)	Hedione	No significant difference	Not significant
Control	No significant difference
Psychological Response
Subjective Stress (Visual Analogue Scale)	Hedione	No significant difference	Not significant
Control	No significant difference

Note: Exact mean and standard deviation values for salivary cortisol and systolic blood pressure were not explicitly provided in the main text and are estimated from the graphical representations in the publication. The study reported a significant main effect of time for subjective stress, indicating the TSST successfully induced psychological stress in both groups.

Experimental Protocols

The study employed a robust, placebo-controlled, single-blind design. Below is a detailed methodology for the key experiments:

Participants: 56 healthy women in their follicular menstrual cycle phase were recruited. Participants were screened for acute and chronic diseases, medication use, and olfactory impairments.

Procedure:

• Acclimatization and Baseline: Upon arrival, participants rested for 30 minutes. Baseline measurements of blood pressure, salivary cortisol, salivary alpha-amylase, and subjective stress were collected.

• Odor Exposure: Participants were randomly assigned to either a room diffused with Hedione or a room with no added odor (placebo control). The concentration of Hedione was maintained at a level that was not consciously detectable by the participants.

• Stress Induction: The Trier Social Stress Test (TSST) was administered. This involved an anticipation phase followed by a mock job interview and a surprise mental arithmetic task in front of an evaluative panel.

• Data Collection: Salivary samples for cortisol and alpha-amylase analysis were collected at multiple time points before, during, and after the TSST. Blood pressure and subjective stress ratings were also recorded at several intervals.

• Biochemical Analysis: Salivary cortisol and alpha-amylase levels were determined using luminescence immunoassays.

Mandatory Visualizations

To further elucidate the experimental design and the proposed biological mechanism, the following diagrams are provided.

Safety & Regulatory Compliance

Proper Disposal of Hedione in a Laboratory Setting

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemicals are paramount to ensuring laboratory safety and environmental protection. Hedione (Methyl dihydrojasmonate), while a valuable compound in fragrance and flavor research, is classified as harmful to aquatic life with long-lasting effects, necessitating specific disposal procedures.[1] Adherence to these guidelines is crucial to mitigate environmental impact and maintain regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, ensure that appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, is worn. Handle Hedione in a well-ventilated area, such as a fume hood, to avoid inhalation of vapors.[2] In case of a spill, absorb the material with an inert substance like vermiculite, dry sand, or earth.[1][3] Do not allow the spilled material to enter drains or waterways.[1][2][3][4]

Step-by-Step Disposal Protocol

The disposal of Hedione and its containers must be treated as hazardous waste and managed in accordance with all applicable local, regional, and national regulations.[1][4][5][6]

• Waste Collection:

  • Collect waste Hedione, including unused or expired material, in a dedicated, properly labeled, and sealed container.

  • For liquid waste, use a leak-proof container.

  • For solid waste, such as contaminated absorbent materials from a spill cleanup, use a designated hazardous waste container.[1]

• Container Management:

  • Empty containers that previously held Hedione may still contain product residues and should be treated as hazardous waste.[1][4]

  • Do not reuse empty containers.

  • Empty containers should be taken to an approved waste handling site for recycling or disposal.[1][4]

• Prohibited Disposal Methods:

  • Do not discharge Hedione into drains, sewers, or water courses.[3][4]

  • Do not dispose of Hedione or its containers in regular trash.

  • Do not allow the chemical to contaminate ponds, waterways, or ditches.[1][4]

• Final Disposal:

  • Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Quantitative Data on Hedione

For reference, the following table summarizes key identification and hazard information for Hedione.

Property	Value
CAS Number	24851-98-7
FEMA Number	3408
Hazard Statement	H316: Causes mild skin irritation
H402: Harmful to aquatic life
H412: Harmful to aquatic life with long lasting effects
Precautionary Statement	P273: Avoid release to the environment
P501: Dispose of contents/container in accordance with local/regional/national/international regulations

Source: Safety Data Sheets[1]

Hedione Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Hedione waste in a laboratory setting.

References

• 1. Hedione® - Vigon [shop.perfumersapprentice.com]
• 2. indenta.com [indenta.com]
• 3. perfumersupplyhouse.com [perfumersupplyhouse.com]
• 4. perfumersupplyhouse.com [perfumersupplyhouse.com]
• 5. madarcorporation.com [madarcorporation.com]
• 6. johndwalsh.com [johndwalsh.com]

Essential Safety and Operational Guide for Handling Hedione

This guide provides comprehensive safety and logistical information for researchers, scientists, and drug development professionals working with Hedione (Methyl dihydrojasmonate). Adherence to these procedures is crucial for ensuring personal safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Hedione to minimize exposure and ensure safety.[1][2]

Body Part	Personal Protective Equipment	Material/Type	Recommendations
Hands	Chemical-resistant gloves	Nitrile or other suitable chemically resistant material	Inspect gloves for integrity before each use. Change gloves immediately if contaminated, punctured, or torn. Dispose of contaminated gloves in accordance with laboratory procedures.[3]
Eyes	Safety glasses with side shields or goggles	Polycarbonate or similar material	Must be worn at all times in the laboratory. If there is a splash hazard, chemical splash goggles are required.[4]
Body	Laboratory coat	Standard cotton or flame-resistant material	A clean, buttoned lab coat should be worn to protect skin and clothing from potential splashes.
Respiratory	Not generally required under normal use	N/A	Work should be conducted in a well-ventilated area or a chemical fume hood to minimize vapor inhalation. If ventilation is insufficient, a NIOSH-approved respirator may be necessary.[4][5]
Feet	Closed-toe shoes	Leather or other non-porous material	Shoes must fully cover the feet to protect against spills.

Operational Plan: Handling and Storage

Engineering Controls:

• Always handle Hedione in a well-ventilated area.[1] A certified chemical fume hood is recommended, especially when working with larger quantities or when heating the substance.

• Ensure that an eyewash station and a safety shower are readily accessible in the immediate work area.[2]

Standard Handling Protocol:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the work area by ensuring it is clean and uncluttered. Have spill containment materials readily available.

• Aliquotting/Weighing: If transferring or weighing, do so in a fume hood or a designated well-ventilated space. Avoid generating aerosols or vapors.

• Heating: If heating is required, use a water bath or a heating mantle with temperature control. Avoid open flames. The flash point of Hedione is >100°C (>200°F).[1][4]

• Post-Handling: After handling, wash hands thoroughly with soap and water.[1] Clean all equipment and the work area.

Storage:

• Store Hedione in a cool, dry, and well-ventilated area.[1]

• Keep the container tightly closed to prevent contamination and evaporation.[1][3]

• Ideal storage temperature is between 10°C and 25°C (50°F to 77°F).[1]

• Store away from direct sunlight, heat sources, and strong oxidizing agents.[1][4][6]

Disposal Plan

All Hedione waste, including empty containers and contaminated materials (e.g., gloves, absorbent pads), must be disposed of as chemical waste.

Waste Collection:

• Collect all Hedione waste in a designated, properly labeled, and sealed container.

• Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) department.

Disposal Procedure:

• Dispose of Hedione and its containers in accordance with all applicable local, regional, and national regulations.[1][7]

• Do not release Hedione into drains or the environment.[1][3]

• Contact your institution's EHS department for specific disposal guidelines and to arrange for waste pickup.

Emergency Procedures

Skin Contact:

• Immediately flush the affected area with copious amounts of water for at least 15 minutes.

• Remove contaminated clothing.

• If skin irritation occurs, seek medical advice.[4]

Eye Contact:

• Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.

• Remove contact lenses if present and easy to do.

• Seek immediate medical attention.[7]

Inhalation:

• Move the individual to fresh air.

• If breathing is difficult, provide oxygen.

• Seek medical attention if symptoms persist.[7]

Ingestion:

• Do not induce vomiting.

• Rinse the mouth with water.

• Seek immediate medical attention.[7]

Spill Response:

• Evacuate the immediate area.

• Ensure the area is well-ventilated.

• Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[4]

• Collect the absorbed material into a sealed container for disposal as chemical waste.[4]

• Clean the spill area thoroughly.

• For large spills, contact your institution's EHS department immediately.

Visual Workflows

The following diagrams illustrate key safety and handling procedures for Hedione.

Caption: Workflow for the safe handling of Hedione.

Caption: Emergency response protocol for a Hedione spill.

References

• 1. consolidated-chemical.com [consolidated-chemical.com]
• 2. benchchem.com [benchchem.com]
• 3. indenta.com [indenta.com]
• 4. Hedione® - Vigon [shop.perfumersapprentice.com]
• 5. shop.perfumersapprentice.com [shop.perfumersapprentice.com]
• 6. perfumersupplyhouse.com [perfumersupplyhouse.com]
• 7. vigon.com [vigon.com]